(E)-AG 99

Core Science & Biosynthesis

Tyrphostin AG 99: A Technical Guide to its Primary Target and Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Tyrphostin AG 99, also known as Tyrphostin 46, is a potent inhibitor of protein tyrosine kinases. This technical guide delineates the primary molecular target of Tyrphostin AG 99, presenting quantitative data on its inhibitory activity, detailed experimental protocols for its characterization, and a visual representation of the signaling pathways it modulates. The primary target of Tyrphostin AG 99 has been identified as the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase, a key regulator of cellular growth and proliferation.

Data Presentation: Inhibitory Activity of Tyrphostin AG 99

The inhibitory potency of Tyrphostin AG 99 against its primary target is summarized in the table below. The half-maximal inhibitory concentration (IC50) is a standard measure of an inhibitor's effectiveness.

Compound	Primary Target	Assay Type	IC50
Tyrphostin AG 99	Epidermal Growth Factor Receptor (EGFR)	In vitro kinase assay	10 µM

Experimental Protocols

To determine the primary target and inhibitory efficacy of Tyrphostin AG 99, several key experiments are typically performed. The following are detailed methodologies for these assays.

In Vitro EGFR Kinase Assay for IC50 Determination

This assay directly measures the inhibitory effect of Tyrphostin AG 99 on the enzymatic activity of purified EGFR.

Materials:

• Recombinant human EGFR kinase domain

• Kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20)

• ATP

• Poly(Glu, Tyr) 4:1 peptide substrate

• Tyrphostin AG 99 stock solution (in DMSO)

• ADP-Glo™ Kinase Assay kit (or similar ATP-quantification-based assay)

• 384-well white opaque assay plates

• Luminometer

Procedure:

• Compound Dilution: Prepare a serial dilution of Tyrphostin AG 99 in DMSO. Further dilute these concentrations in kinase buffer to the desired final assay concentrations. Ensure the final DMSO concentration in the assay is ≤1%.

• Reaction Setup:

  • Add 5 µL of the diluted Tyrphostin AG 99 or vehicle (DMSO) control to the wells of a 384-well plate.

  • Add 10 µL of a solution containing the recombinant EGFR enzyme and the poly(Glu, Tyr) substrate in kinase buffer to each well.

  • Pre-incubate the plate at room temperature for 15-30 minutes to allow the inhibitor to bind to the kinase.

• Initiation of Kinase Reaction: Add 10 µL of ATP solution in kinase buffer to each well to initiate the reaction. The final ATP concentration should be at or near its Km for EGFR.

• Incubation: Incubate the plate at 30°C for 60 minutes.

• Signal Detection:

  • Add 25 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

  • Add 50 µL of Kinase Detection Reagent to each well to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes at room temperature.

• Data Acquisition: Measure the luminescence in each well using a plate reader.

• Data Analysis: The luminescence signal is inversely proportional to the kinase activity. Calculate the percentage of inhibition for each Tyrphostin AG 99 concentration relative to the vehicle control. Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Cell-Based EGFR Phosphorylation Assay (Western Blot)

This assay assesses the ability of Tyrphostin AG 99 to inhibit EGFR autophosphorylation in a cellular context.

Materials:

• A431 cells (or another cell line with high EGFR expression)

• Cell culture medium (e.g., DMEM with 10% FBS)

• Serum-free medium

• Tyrphostin AG 99 stock solution (in DMSO)

• Epidermal Growth Factor (EGF)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and electrophoresis equipment

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% BSA in TBST)

• Primary antibodies: anti-phospho-EGFR (e.g., pY1068), anti-total-EGFR

• HRP-conjugated secondary antibody

• Chemiluminescent substrate and imaging system

Procedure:

• Cell Culture and Treatment:

  • Plate A431 cells and grow to 70-80% confluency.

  • Serum-starve the cells for 12-24 hours.

  • Pre-treat the cells with various concentrations of Tyrphostin AG 99 or vehicle (DMSO) for 1-2 hours.

  • Stimulate the cells with EGF (e.g., 100 ng/mL) for 10-15 minutes at 37°C.

• Cell Lysis and Protein Quantification:

  • Wash the cells with ice-cold PBS and lyse them with lysis buffer.

  • Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Separate equal amounts of protein from each sample by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against phospho-EGFR overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using a chemiluminescent substrate.

• Data Analysis:

  • Quantify the band intensities for phospho-EGFR.

  • To normalize, the membrane can be stripped and re-probed with an antibody for total EGFR. The ratio of phospho-EGFR to total EGFR indicates the level of inhibition.

Cell Proliferation Assay (MTT Assay)

This assay determines the effect of Tyrphostin AG 99 on the viability and proliferation of cells, which is a functional downstream consequence of EGFR inhibition.

Materials:

• Cancer cell line (e.g., A431)

• Cell culture medium

• Tyrphostin AG 99 stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well and allow them to attach overnight.

• Drug Treatment: Treat the cells with a serial dilution of Tyrphostin AG 99 for 48-72 hours.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to reduce the MTT to formazan (B1609692) crystals.

• Solubilization: Add the solubilization solution to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the logarithm of the drug concentration to determine the IC50 for cell proliferation.

Mandatory Visualization: Signaling Pathways and Experimental Workflow

The following diagrams illustrate the EGFR signaling pathway inhibited by Tyrphostin AG 99 and a typical experimental workflow for its characterization.

Caption: EGFR signaling pathway and the point of inhibition by Tyrphostin AG 99.

Caption: A generalized workflow for the in vitro and cell-based characterization of Tyrphostin AG 99.

(E)-AG 99: A Technical Guide to a Selective EGFR Kinase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction

(E)-AG 99, also known as Tyrphostin AG 99, is a member of the tyrphostin family of synthetic protein tyrosine kinase inhibitors. These compounds were among the first rationally designed inhibitors of tyrosine kinases, serving as foundational tools in the study of signal transduction pathways. (E)-AG 99 is recognized as a potent and selective inhibitor of the Epidermal Growth Factor Receptor (EGFR) kinase. Dysregulation of EGFR signaling is a critical factor in the pathogenesis of various human cancers, making it a key target for therapeutic intervention. This technical guide provides an in-depth overview of (E)-AG 99, including its mechanism of action, biochemical data, detailed experimental protocols for its characterization, and a visualization of the EGFR signaling pathway it targets.

Mechanism of Action

(E)-AG 99 functions as an ATP-competitive inhibitor of the EGFR tyrosine kinase. The catalytic activity of EGFR is dependent on the binding of ATP to its intracellular kinase domain. This binding event facilitates the transfer of a phosphate (B84403) group from ATP to tyrosine residues on substrate proteins, thereby propagating downstream signaling cascades that regulate cellular processes such as proliferation, differentiation, and survival.

By structurally mimicking the adenine (B156593) ring of ATP, (E)-AG 99 occupies the ATP-binding pocket of the EGFR kinase domain. This competitive binding prevents the association of ATP with the enzyme, thereby blocking the autophosphorylation of the receptor and the subsequent phosphorylation of downstream signaling molecules. This inhibition of EGFR's catalytic activity effectively abrogates the signaling pathways that are aberrantly activated in many cancer types. While characterized as a selective EGFR inhibitor, a comprehensive kinase selectivity profile against a broad panel of kinases is not extensively documented in publicly available literature.

Data Presentation

The inhibitory activity of (E)-AG 99 is quantified by its half-maximal inhibitory concentration (IC50) value, which represents the concentration of the inhibitor required to reduce the activity of the EGFR kinase by 50%.

Compound	Target	Assay Type	Cell Line	IC50 (µM)
(E)-AG 99	EGFR	Cellular	A-431	10.1

Experimental Protocols

Detailed methodologies for the characterization of (E)-AG 99 are provided below. These protocols are synthesized from established methods for evaluating EGFR kinase inhibitors.

In Vitro EGFR Kinase Assay (Luminescence-Based)

This assay determines the in vitro potency of (E)-AG 99 by measuring the amount of ADP produced in a kinase reaction.

Materials:

• Recombinant human EGFR kinase domain

• Poly(Glu, Tyr) 4:1 substrate

• (E)-AG 99 (dissolved in DMSO)

• ATP

• Kinase buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA, 2 mM MnCl₂, 50 µM DTT)

• ADP-Glo™ Kinase Assay Kit (Promega)

• 384-well white plates

• Plate-reading luminometer

Procedure:

• Compound Preparation: Prepare serial dilutions of (E)-AG 99 in DMSO. Further dilute these in kinase buffer to achieve the desired final concentrations. The final DMSO concentration in the assay should not exceed 1%.

• Reaction Setup: In a 384-well plate, add 5 µL of the diluted (E)-AG 99 or vehicle control (DMSO in kinase buffer).

• Enzyme Addition: Add 10 µL of recombinant EGFR kinase diluted in kinase buffer to each well.

• Initiation of Reaction: Initiate the kinase reaction by adding 10 µL of a solution containing the Poly(Glu, Tyr) substrate and ATP in kinase buffer. The final volume in each well will be 25 µL.

• Incubation: Incubate the plate at 30°C for 60 minutes.

• ATP Depletion: Stop the reaction and deplete the remaining ATP by adding 25 µL of ADP-Glo™ Reagent to each well. Incubate at room temperature for 40 minutes.

• ADP to ATP Conversion and Signal Generation: Add 50 µL of Kinase Detection Reagent to each well. This reagent converts the ADP generated during the kinase reaction to ATP and generates a luminescent signal via a luciferase reaction. Incubate at room temperature for 30 minutes.

• Data Acquisition: Measure the luminescence of each well using a plate-reading luminometer.

• Data Analysis: Calculate the percentage of kinase inhibition relative to the vehicle control. Plot the percent inhibition against the logarithm of the (E)-AG 99 concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Cell-Based Proliferation Assay (MTT Assay)

This assay assesses the effect of (E)-AG 99 on the proliferation of EGFR-dependent cancer cell lines, such as A-431.

Materials:

• A-431 (human epidermoid carcinoma) cell line

• DMEM supplemented with 10% FBS and 1% penicillin-streptomycin

• (E)-AG 99 (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed A-431 cells in a 96-well plate at a density of 5,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with serial dilutions of (E)-AG 99 or a vehicle control (DMSO). Incubate for 72 hours at 37°C in a humidified atmosphere with 5% CO₂.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C. During this time, viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell growth inhibition relative to the vehicle control. Determine the GI₅₀ (half-maximal growth inhibition) value by plotting the percentage of inhibition against the logarithm of the compound concentration.

Mandatory Visualizations

EGFR Signaling Pathway and Inhibition by (E)-AG 99

Caption: EGFR signaling pathway and the inhibitory action of (E)-AG 99.

General Experimental Workflow for EGFR Inhibitor Characterization

The Biological Activity of (E)-Tyrphostin 46: An In-Depth Technical Guide

(E)-Tyrphostin 46 , also known as Tyrphostin AG 99 , is a potent inhibitor of protein tyrosine kinases, with a primary and well-characterized role in the blockade of the Epidermal Growth Factor Receptor (EGFR) signaling pathway. This synthetic compound, belonging to the tyrphostin family of molecules, serves as a crucial tool for researchers in cell biology and drug development, aiding in the dissection of signal transduction pathways and holding potential as a lead compound for novel anti-cancer therapeutics. This technical guide provides a comprehensive overview of the biological activity of (E)-Tyrphostin 46, including its mechanism of action, quantitative efficacy, detailed experimental protocols, and a visual representation of the signaling pathways it modulates.

Core Mechanism of Action: EGFR Inhibition

(E)-Tyrphostin 46 primarily exerts its biological effects by competitively inhibiting the ATP-binding site within the intracellular tyrosine kinase domain of the Epidermal Growth Factor Receptor (EGFR). This action prevents the autophosphorylation of the receptor, a critical initial step in the activation of downstream signaling cascades. By blocking this event, (E)-Tyrphostin 46 effectively abrogates the signals that lead to cell proliferation, survival, and metastasis.

Quantitative Data on Inhibitory Activity

Target/Cell Line	Assay Type	Reported IC50 Value	Reference
EGFR	In vitro kinase assay	Potent inhibitor	[1]
A-431 cells	Cellular assay	1 x 10¹ μM	[1]
PDGF Receptor	In vitro kinase assay	0.5 µM (for Tyrphostin 9, a related compound)
5-Lipoxygenase	Enzyme inhibition assay	Strong inhibitor (when the carboxylic acid is replaced by an amide)	[2]

Note: The IC50 value for A-431 cells is presented as 1 x 10¹ μM in the source. This is likely a typographical error and may represent 10 µM. Researchers are strongly encouraged to determine the IC50 for their specific cell line and experimental conditions.

Multi-Targeting Profile

Beyond its primary target, EGFR, (E)-Tyrphostin 46 and other related tyrphostins have been shown to inhibit other protein tyrosine kinases and enzymes, suggesting a broader spectrum of activity.

• Platelet-Derived Growth Factor Receptor (PDGFR): Tyrphostins have demonstrated inhibitory activity against PDGFR, a key player in angiogenesis and cell proliferation.

• JAK/STAT Pathway: (E)-Tyrphostin 46 has been implicated in the inhibition of the Janus kinase/signal transducer and activator of transcription (JAK/STAT) pathway, which is crucial for cytokine signaling and immune responses.

• 5-Lipoxygenase (5-LO): Studies have revealed that tyrphostins with a cyanoacrylate moiety can act as potent inhibitors of 5-lipoxygenase, an enzyme involved in the biosynthesis of pro-inflammatory leukotrienes.[2]

Key Biological Effects

The inhibition of these critical signaling pathways by (E)-Tyrphostin 46 translates into several observable biological effects at the cellular level:

• Inhibition of Cell Proliferation: By blocking pro-growth signaling cascades, (E)-Tyrphostin 46 effectively halts the proliferation of cancer cells that are dependent on these pathways.

• Induction of Apoptosis: The compound can promote programmed cell death, or apoptosis, in cancer cells, often accompanied by the activation of caspase-like proteases.[1]

• Cell Cycle Arrest: Treatment with tyrphostins can lead to cell cycle arrest, preventing cancer cells from progressing through the cell division cycle.

Signaling Pathways and Experimental Workflows

To visually represent the complex biological processes influenced by (E)-Tyrphostin 46, the following diagrams, generated using the DOT language for Graphviz, illustrate the targeted signaling pathways and a general experimental workflow for its characterization.

Caption: EGFR signaling pathway and the inhibitory action of (E)-Tyrphostin 46.

Caption: JAK/STAT signaling pathway and potential inhibition by (E)-Tyrphostin 46.

Caption: General experimental workflow for characterizing (E)-Tyrphostin 46.

Experimental Protocols

The following sections provide detailed methodologies for key experiments used to characterize the biological activity of (E)-Tyrphostin 46.

Cell Viability Assay (MTT Assay)

This colorimetric assay is a standard method to assess the cytotoxic and anti-proliferative effects of a compound on cultured cells.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• 96-well cell culture plates

• (E)-Tyrphostin 46

• Dimethyl sulfoxide (B87167) (DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.

• Compound Preparation: Prepare a stock solution of (E)-Tyrphostin 46 in DMSO. Perform serial dilutions in complete culture medium to obtain a range of desired concentrations. Include a vehicle control (DMSO at the same final concentration as the highest drug concentration).

• Treatment: Remove the culture medium from the wells and add 100 µL of the prepared drug dilutions. Incubate for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

In Vitro EGFR Kinase Assay

This assay directly measures the inhibitory effect of (E)-Tyrphostin 46 on the enzymatic activity of purified EGFR.

Materials:

• Recombinant human EGFR kinase domain

• Kinase assay buffer (e.g., 40 mM Tris-HCl pH 7.4, 20 mM MgCl₂, 0.1 mg/mL BSA)

• ATP

• Synthetic peptide substrate for EGFR (e.g., Poly(Glu, Tyr) 4:1)

• (E)-Tyrphostin 46

• ADP-Glo™ Kinase Assay kit (Promega) or similar detection system

• 384-well white assay plates

• Luminometer

Procedure:

• Compound Dilution: Prepare serial dilutions of (E)-Tyrphostin 46 in kinase assay buffer.

• Reaction Setup: In a 384-well plate, add the recombinant EGFR, the peptide substrate, and the various concentrations of (E)-Tyrphostin 46. Include no-inhibitor and no-enzyme controls.

• Reaction Initiation: Initiate the kinase reaction by adding ATP to each well.

• Incubation: Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

• Signal Detection: Stop the reaction and detect the amount of ADP produced using a detection reagent such as the ADP-Glo™ system, following the manufacturer's protocol.

• Data Acquisition: Measure the luminescence using a plate reader.

• Data Analysis: Calculate the percent inhibition of kinase activity for each concentration of (E)-Tyrphostin 46 and determine the IC50 value by fitting the data to a dose-response curve.

Western Blot Analysis of EGFR and STAT3 Phosphorylation

This technique is used to detect the phosphorylation status of specific proteins, providing direct evidence of target engagement by the inhibitor.

Materials:

• Cancer cell line of interest

• 6-well cell culture plates

• (E)-Tyrphostin 46

• EGF (or other relevant growth factor)

• Lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and electrophoresis apparatus

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies (anti-p-EGFR, anti-total EGFR, anti-p-STAT3, anti-total STAT3, and a loading control like β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Culture and Treatment: Plate cells in 6-well plates and grow to 70-80% confluency. Serum-starve the cells overnight. Pre-treat with various concentrations of (E)-Tyrphostin 46 for 1-2 hours, followed by stimulation with EGF (e.g., 100 ng/mL) for 15 minutes.

• Cell Lysis: Wash cells with ice-cold PBS and lyse with lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF or nitrocellulose membrane.

• Blocking and Antibody Incubation: Block the membrane and then incubate with the appropriate primary antibody overnight at 4°C. The following day, wash and incubate with the corresponding HRP-conjugated secondary antibody.

• Detection: Apply the chemiluminescent substrate and capture the signal using an imaging system.

• Stripping and Re-probing: The membrane can be stripped and re-probed with antibodies for total protein and a loading control to ensure equal loading.

• Data Analysis: Quantify the band intensities to determine the relative levels of phosphorylated proteins compared to total proteins.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Unlocking the potential: unveiling tyrphostins with Michael-reactive cyanoacrylate motif as promising inhibitors of human 5-lipoxygenase - PMC [pmc.ncbi.nlm.nih.gov]

(E)-AG 99: A Technical Guide to its Discovery, Development, and Mechanism of Action

(E)-AG 99, also known as Tyrphostin 46, is a synthetically derived, cell-permeable, and reversible inhibitor of the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase. First described in 1989 as part of a novel class of antiproliferative compounds, it has since served as a valuable tool in cancer research to probe the intricacies of EGFR-mediated signaling pathways. This technical guide provides a comprehensive overview of the discovery, development, and core methodologies associated with (E)-AG 99 for researchers, scientists, and drug development professionals.

Discovery and Development History

The discovery of (E)-AG 99 is rooted in the pioneering work on tyrphostins, a class of compounds designed to inhibit protein tyrosine kinases (PTKs). In the late 1980s, researchers identified the critical role of aberrant PTK activity, particularly that of the EGFR, in the proliferation of cancer cells. This led to a systematic effort to synthesize and screen a series of low-molecular-weight compounds that could act as competitive inhibitors at the ATP-binding site of the EGFR kinase domain.

A pivotal 1989 publication by Gazit et al. introduced a series of benzylidenemalononitrile (B1330407) derivatives, among which (E)-AG 99 (referred to as compound 46 in the original paper) was identified as a potent inhibitor of EGFR kinase. This initial study demonstrated its ability to block EGF-dependent autophosphorylation of the receptor and inhibit the proliferation of A431 human epidermoid carcinoma cells, which overexpress EGFR.

Subsequent development and characterization studies further solidified the understanding of (E)-AG 99's mechanism of action. It was shown to induce cell cycle arrest and, in some contexts, apoptosis in cancer cell lines dependent on EGFR signaling. While it has primarily been used as a research tool, its discovery laid the groundwork for the development of more potent and selective tyrosine kinase inhibitors that are now mainstays in clinical oncology.

Physicochemical Properties and Quantitative Data

(E)-AG 99 is chemically known as (E)-2-Cyano-3-(3,4-dihydroxyphenyl)-2-propenamide. Its properties and inhibitory activities are summarized in the tables below.

Property	Value
Chemical Formula	C₁₀H₈N₂O₃
Molecular Weight	204.18 g/mol
CAS Number	118409-59-9
Appearance	Yellow to orange solid
Solubility	Soluble in DMSO and DMF

Target	Cell Line	Assay Type	IC₅₀
EGFR Kinase	A431	In vitro kinase assay	10 µM
EGF-dependent Cell Proliferation	A431	Cell proliferation assay	~15 µM

Experimental Protocols

Synthesis of (E)-AG 99 via Knoevenagel Condensation

The synthesis of (E)-AG 99 is achieved through a Knoevenagel condensation reaction between 3,4-dihydroxybenzaldehyde (B13553) and 2-cyanoacetamide (B1669375).

Materials:

• 3,4-dihydroxybenzaldehyde

• 2-cyanoacetamide

• Piperidine (B6355638) (catalyst)

• Ethanol (B145695) (solvent)

• Hydrochloric acid (for acidification)

• Ethyl acetate (B1210297)

• Silica (B1680970) gel for column chromatography

Procedure:

• Dissolve 3,4-dihydroxybenzaldehyde (1 equivalent) and 2-cyanoacetamide (1.1 equivalents) in absolute ethanol in a round-bottom flask.

• Add a catalytic amount of piperidine (e.g., 0.1 equivalents) to the mixture.

• Reflux the reaction mixture for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature and concentrate it under reduced pressure.

• Dissolve the residue in water and acidify with dilute hydrochloric acid to precipitate the crude product.

• Filter the precipitate, wash with cold water, and dry under vacuum.

• Purify the crude product by column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexane.

• Combine the fractions containing the pure product and evaporate the solvent to yield (E)-AG 99 as a yellow-orange solid.

• Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Experimental Workflow for Synthesis of (E)-AG 99

Workflow for the synthesis of (E)-AG 99.

In Vitro EGFR Kinase Inhibition Assay

This assay measures the ability of (E)-AG 99 to inhibit the autophosphorylation of the EGFR in a cell-free system.

Materials:

• Recombinant human EGFR kinase domain

• ATP

• Kinase reaction buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM DTT)

• (E)-AG 99 stock solution in DMSO

• 96-well plates

• Anti-phosphotyrosine antibody

• Detection reagent (e.g., HRP-conjugated secondary antibody and chemiluminescent substrate)

Procedure:

• Prepare serial dilutions of (E)-AG 99 in kinase reaction buffer.

• In a 96-well plate, add the recombinant EGFR kinase to each well.

• Add the diluted (E)-AG 99 or vehicle (DMSO) to the respective wells and incubate for 15 minutes at room temperature.

• Initiate the kinase reaction by adding ATP to each well.

• Incubate the plate at 30°C for 30-60 minutes.

• Stop the reaction by adding EDTA.

• Coat a separate ELISA plate with a substrate that can be phosphorylated by EGFR.

• Transfer the reaction mixtures to the coated ELISA plate and incubate to allow for substrate phosphorylation.

• Wash the plate and add an anti-phosphotyrosine antibody conjugated to a detection enzyme (e.g., HRP).

• After incubation and washing, add a suitable substrate for the detection enzyme and measure the signal (e.g., absorbance or luminescence).

• Calculate the percent inhibition of EGFR kinase activity at each concentration of (E)-AG 99 and determine the IC₅₀ value.

Cell Proliferation (MTT) Assay

This assay assesses the effect of (E)-AG 99 on the viability and proliferation of cancer cells.

Materials:

• A431 cells (or other EGFR-dependent cell line)

• Complete cell culture medium

• (E)-AG 99 stock solution in DMSO

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• 96-well cell culture plates

Procedure:

• Seed A431 cells into a 96-well plate at a density of 5,000-10,000 cells per well and allow them to attach overnight.

• Prepare serial dilutions of (E)-AG 99 in complete culture medium.

• Replace the medium in the wells with the medium containing the different concentrations of (E)-AG 99. Include a vehicle control (DMSO).

• Incubate the plate for 48-72 hours at 37°C in a humidified CO₂ incubator.

• Add MTT solution to each well and incubate for 2-4 hours, allowing viable cells to reduce the MTT to formazan (B1609692) crystals.

• Carefully remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC₅₀ value for cell proliferation inhibition.

Experimental Workflow for Cell-Based Assays

General workflow for cell-based assays with (E)-AG 99.

Signaling Pathway Inhibition

(E)-AG 99 functions by inhibiting the tyrosine kinase activity of the Epidermal Growth Factor Receptor. Upon binding of a ligand, such as EGF, the EGFR undergoes dimerization and autophosphorylation on specific tyrosine residues within its intracellular domain. This phosphorylation creates docking sites for various adaptor proteins and enzymes, which in turn activate downstream signaling cascades, including the RAS/RAF/MEK/ERK (MAPK), PI3K/Akt/mTOR, and STAT3 pathways. These pathways are crucial for promoting cell proliferation, survival, and migration.

By competitively binding to the ATP pocket of the EGFR kinase domain, (E)-AG 99 prevents this initial autophosphorylation event, thereby blocking the entire downstream signaling cascade.

EGFR Signaling Pathway and Inhibition by (E)-AG 99

Inhibition of EGFR signaling by (E)-AG 99.

In Vivo Studies

While extensively used in in vitro studies, the in vivo applications of (E)-AG 99 have been more limited, primarily due to its moderate potency and pharmacokinetic properties. Early studies in mouse xenograft models with tumors overexpressing EGFR showed modest anti-tumor activity. For instance, some reports indicated a delay in tumor growth in mice bearing squamous cancer xenografts when treated with related tyrphostins. However, the rapid in vivo elimination of these early-generation inhibitors often necessitated frequent administration to maintain therapeutic concentrations.

These in vivo experiments, though not leading to direct clinical application for (E)-AG 99, were instrumental in validating the concept of EGFR inhibition as a viable anti-cancer strategy and spurred the development of more potent and pharmacokinetically favorable EGFR inhibitors.

Conclusion

(E)-AG 99, or Tyrphostin 46, holds a significant place in the history of targeted cancer therapy. As one of the first rationally designed inhibitors of the EGFR tyrosine kinase, it has been an invaluable tool for dissecting the complex signaling networks that drive cancer cell proliferation. The experimental protocols and data presented in this guide provide a foundation for researchers utilizing (E)-AG 99 to further explore the roles of EGFR in health and disease. While superseded by more potent inhibitors in a clinical context, the principles established through the discovery and development of (E)-AG 99 continue to influence the field of drug discovery.

An In-depth Technical Guide on (E)-AG 99 and the Inhibition of Tyrosine Phosphorylation

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (E)-AG 99, a member of the tyrphostin family of protein tyrosine kinase inhibitors. It details its mechanism of action, its effects on key cellular signaling pathways, and protocols for its experimental application.

(E)-AG 99, also known as Tyrphostin 46, is a potent, cell-permeable inhibitor of the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase.[1][2] Like other tyrosine kinase inhibitors (TKIs), its mechanism of action involves competing with ATP for the binding site on the kinase domain. This prevents the autophosphorylation of the receptor, a critical step in the activation of downstream signaling pathways that regulate cell proliferation, survival, and differentiation.[3][4] The dysregulation of these pathways is a hallmark of many cancers, making EGFR and other tyrosine kinases prime targets for therapeutic intervention.

Data Presentation: Inhibitory Activity of (E)-AG 99

The inhibitory potential of (E)-AG 99 has been primarily characterized against the Epidermal Growth Factor Receptor (EGFR). The half-maximal inhibitory concentration (IC50) is a standard measure of an inhibitor's efficacy.

Inhibitor	Target Kinase	Cell Line	IC50 Value	Reference
(E)-AG 99 (Tyrphostin 46)	EGFR	A431 (human epidermoid carcinoma)	10 µM	[5]

Signaling Pathways

(E)-AG 99's inhibition of EGFR autophosphorylation blocks the initiation of several critical downstream signaling cascades. The following diagrams illustrate the primary pathways affected.

EGFR Signaling and (E)-AG 99 Inhibition

Experimental Protocols

The following protocols provide a framework for investigating the inhibitory effects of (E)-AG 99 on tyrosine phosphorylation and cell viability.

Protocol 1: In Vitro EGFR Kinase Assay

This assay directly measures the ability of (E)-AG 99 to inhibit the enzymatic activity of purified EGFR.

Materials:

• Recombinant human EGFR kinase

• Kinase buffer (e.g., 40mM Tris, pH 7.5, 20mM MgCl2, 0.1mg/ml BSA, 2mM MnCl2, 50μM DTT)[6]

• ATP

• Synthetic peptide substrate with a tyrosine residue

• (E)-AG 99

• DMSO

• ADP-Glo™ Kinase Assay kit (or similar)

• 384-well plates[6]

• Luminometer

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of (E)-AG 99 in DMSO.

  • Perform serial dilutions of (E)-AG 99 in kinase buffer to achieve a range of desired concentrations.

  • Prepare solutions of recombinant EGFR, ATP, and the peptide substrate in kinase assay buffer.

• Kinase Reaction:

  • In a 384-well plate, add 1 µL of each (E)-AG 99 dilution or DMSO (vehicle control).[6]

  • Add 2 µL of the recombinant EGFR solution to each well.[7]

  • To initiate the reaction, add 2 µL of the ATP/substrate mixture to each well.[7]

  • Incubate the plate at room temperature for 60 minutes.[7]

• Signal Detection (using ADP-Glo™):

  • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete remaining ATP.

  • Incubate at room temperature for 40 minutes.[6]

  • Add 10 µL of Kinase Detection Reagent to each well to convert ADP to ATP and generate a luminescent signal.

  • Incubate at room temperature for 30 minutes.[6]

• Data Acquisition:

  • Measure the luminescence of each well using a plate-reading luminometer.

  • Plot the percentage of kinase inhibition against the logarithm of the (E)-AG 99 concentration to determine the IC50 value.

In Vitro Kinase Assay Workflow

Protocol 2: Western Blot Analysis of EGFR Phosphorylation

This protocol details the assessment of (E)-AG 99's effect on EGFR phosphorylation in a cellular context.

Materials:

• A431 cells (or other suitable cell line overexpressing EGFR)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Serum-free medium

• (E)-AG 99

• DMSO

• Epidermal Growth Factor (EGF)

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE equipment

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% BSA in TBST)

• Primary antibodies: anti-phospho-EGFR (e.g., Tyr1173) and anti-total-EGFR

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Culture and Treatment:

  • Plate A431 cells and grow to 70-80% confluency.

  • Serum-starve the cells for 12-24 hours.

  • Pre-treat cells with various concentrations of (E)-AG 99 or DMSO (vehicle control) for 1-2 hours.[7]

  • Stimulate cells with EGF (e.g., 100 ng/mL) for 10-15 minutes at 37°C.[7]

• Cell Lysis and Protein Quantification:

  • Wash cells with ice-cold PBS and lyse with lysis buffer.

  • Determine the protein concentration of the lysates.

• SDS-PAGE and Western Blotting:

  • Separate equal amounts of protein by SDS-PAGE and transfer to a membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.[7]

  • Incubate the membrane with the primary anti-phospho-EGFR antibody overnight at 4°C.[7]

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody.

  • Detect the signal using a chemiluminescent substrate and an imaging system.[7]

  • Strip and re-probe the membrane with an anti-total-EGFR antibody as a loading control.

References

• 1. benchchem.com [benchchem.com]
• 2. Tyrphostins and other tyrosine kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Measuring and interpreting the selectivity of protein kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. caymanchem.com [caymanchem.com]
• 6. promega.com [promega.com]
• 7. benchchem.com [benchchem.com]

Understanding the structure-activity relationship of (E)-AG 99

An In-depth Technical Guide to the Structure-Activity Relationship of (E)-AG 99

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure-activity relationship (SAR) of (E)-AG 99 (Tyrphostin AG 99), a member of the tyrphostin family of protein tyrosine kinase (PTK) inhibitors. (E)-AG 99 is a known inhibitor of the Epidermal Growth Factor Receptor (EGFR) kinase, a key target in cancer therapy. This document details the core structural requirements for its inhibitory activity, summarizes quantitative data, provides detailed experimental protocols, and visualizes key pathways and workflows.

Core Structure and Mechanism of Action

(E)-AG 99, chemically known as (E)-2-cyano-3-(3,4-dihydroxyphenyl)propenamide, is a competitive inhibitor of ATP binding to the kinase domain of EGFR.[1] This inhibition prevents the autophosphorylation of the receptor, thereby blocking downstream signaling cascades crucial for cell proliferation, survival, and differentiation. The key structural features of (E)-AG 99 contributing to its activity are the catechol (3,4-dihydroxyphenyl) ring and the α,β-unsaturated cyano-acrylamide moiety.

Structure-Activity Relationship (SAR) Insights

While a comprehensive SAR study specifically for (E)-AG 99 is not extensively documented in a single source, analysis of related tyrphostin analogs provides critical insights into the structural requirements for potent EGFR inhibition.

Key Findings from SAR Studies on Tyrphostin Analogs:

• The Catechol Moiety: The 3,4-dihydroxy substitution on the phenyl ring is crucial for high-potency inhibition. These hydroxyl groups often act as hydrogen bond donors, interacting with key residues in the ATP-binding pocket of the EGFR kinase domain.

• The Cyano-Acrylamide Group: This electron-withdrawing group is a critical feature of many potent tyrphostin inhibitors. The cyano group and the amide functionality contribute to the electronic properties of the molecule and can form important interactions within the enzyme's active site. For some related compounds, this group can act as a Michael acceptor, enabling covalent binding to cysteine residues in the active site, leading to irreversible inhibition. However, (E)-AG 99 is generally considered a reversible inhibitor.[2][3]

• Substitutions on the Phenyl Ring: Modifications to the phenyl ring significantly impact inhibitory activity and selectivity.

  • Adding electron-withdrawing groups can influence the potency.

  • The position of substituents is critical; for instance, in related anilinoquinazolines, substitution at the aniline (B41778) ring is highly sensitive.[4]

• The α-Position: Introduction of substituents at the α-position of the benzylidenemalononitrile (B1330407) scaffold can modulate activity and selectivity between different tyrosine kinases like EGFR and HER-2.[5]

Quantitative Data Summary

The following table summarizes the inhibitory concentrations (IC50) of (E)-AG 99 and related tyrphostins against EGFR and various cancer cell lines. It is important to note that IC50 values can vary depending on the specific experimental conditions.

Compound	Target/Cell Line	Assay Type	IC50 Value	Reference
(E)-AG 99	EGFR Kinase	In vitro Kinase Assay	~10 µM
Tyrphostin AG1478	EGFR Kinase	In vitro Kinase Assay	~3 nM	[6]
Tyrphostin AG-490	EGFR Kinase	In vitro Kinase Assay	100 nM	[6]
AG1478	U251-MG (Glioblastoma)	Cell Viability Assay	35 µM	[7]

Experimental Protocols

General Synthesis of (E)-AG 99 Analogs

A general method for the synthesis of (E)-AG 99 and its analogs is the Knoevenagel condensation. This involves the reaction of a substituted 3,4-dihydroxybenzaldehyde (B13553) with a cyanoacetamide derivative in the presence of a basic catalyst.

Materials:

• Substituted 3,4-dihydroxybenzaldehyde

• N-substituted or unsubstituted 2-cyanoacetamide

• Piperidine (B6355638) or other suitable base (as catalyst)

• Ethanol or other suitable solvent

Procedure:

• Dissolve the substituted 3,4-dihydroxybenzaldehyde and the cyanoacetamide derivative in ethanol.

• Add a catalytic amount of piperidine to the solution.

• Reflux the reaction mixture for a specified time (e.g., 2-6 hours), monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature to allow for the precipitation of the product.

• Collect the precipitate by filtration and wash with cold ethanol.

• Purify the crude product by recrystallization or column chromatography to yield the desired (E)-isomer.

In Vitro EGFR Kinase Inhibition Assay

This protocol outlines a method to determine the in vitro inhibitory activity of (E)-AG 99 and its analogs against EGFR kinase.

Materials:

• Recombinant human EGFR kinase

• ATP

• Poly(Glu, Tyr) 4:1 peptide substrate

• Kinase assay buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20)

• Test compounds (dissolved in DMSO)

• ADP-Glo™ Kinase Assay Kit (or similar detection reagent)

• 384-well white opaque assay plates

• Luminometer

Procedure:

• Prepare serial dilutions of the test compounds in DMSO.

• In a 384-well plate, add the test compound dilutions. Include DMSO-only wells as a "no inhibitor" control and wells without the enzyme as a background control.

• Add the recombinant EGFR kinase solution to each well (except the background control).

• Incubate the plate at room temperature for 15-30 minutes to allow for inhibitor binding.

• Initiate the kinase reaction by adding a mixture of the peptide substrate and ATP to all wells. The ATP concentration should be near its Km value for EGFR.

• Incubate the plate at 30°C for 60 minutes.

• Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase Assay Kit according to the manufacturer's instructions.

• Measure the luminescence using a plate reader.

• Subtract the background luminescence and calculate the percentage of kinase inhibition for each compound concentration relative to the "no inhibitor" control.

• Determine the IC50 value by plotting the percent inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.[6]

Cell Proliferation Assay (MTT Assay)

This protocol describes how to assess the anti-proliferative effects of (E)-AG 99 and its analogs on cancer cell lines.

Materials:

• Cancer cell line (e.g., A431, which overexpresses EGFR)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Test compounds (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• 96-well plates

• Microplate reader

Procedure:

• Seed the cells in a 96-well plate at an appropriate density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.

• Prepare serial dilutions of the test compounds in the complete culture medium.

• Remove the existing medium from the wells and add the medium containing the different concentrations of the test compounds. Include a vehicle control (medium with DMSO).

• Incubate the plate for 48-72 hours at 37°C in a humidified 5% CO₂ incubator.

• Add 10-20 µL of MTT solution to each well and incubate for 4 hours at 37°C to allow for the formation of formazan (B1609692) crystals.

• Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Gently shake the plate for 10-15 minutes to ensure complete dissolution.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control.

• Determine the IC50 value by plotting the percentage of viability against the logarithm of the compound concentration and fitting the data to a dose-response curve.[8][9]

Visualizations

EGFR Signaling Pathway and Inhibition by (E)-AG 99

Caption: EGFR signaling pathway and the inhibitory action of (E)-AG 99.

Experimental Workflow for IC50 Determination

Caption: General experimental workflow for determining the IC50 of (E)-AG 99 analogs.

Logical Relationship of SAR Components

Caption: Logical relationship between the core structure, modifications, and biological activity.

References

• 1. Kinetics of inhibition by tyrphostins of the tyrosine kinase activity of the epidermal growth factor receptor and analysis by a new computer program - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and biological activity of 2-cyanoacrylamide derivatives tethered to imidazopyridine as TAK1 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis and biological activity of 2-cyanoacrylamide derivatives tethered to imidazopyridine as TAK1 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Tyrphostins IV--highly potent inhibitors of EGF receptor kinase. Structure-activity relationship study of 4-anilidoquinazolines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Tyrphostins. 3. Structure-activity relationship studies of alpha-substituted benzylidenemalononitrile 5-S-aryltyrphostins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Assessing the impact of CD73 inhibition on overcoming anti-EGFR resistance in glioma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

(E)-AG 99 (Tyrphostin AG 99): A Technical Guide for Studying Proliferative Diseases

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of (E)-AG 99, a tyrphostin derivative used as a potent inhibitor of protein tyrosine kinases for the study of proliferative diseases. It covers its mechanism of action, quantitative efficacy, and detailed experimental protocols for its characterization in a laboratory setting.

Introduction and Mechanism of Action

(E)-AG 99, also known as Tyrphostin 46 or Tyrphostin AG 99, is a member of the tyrphostin family of synthetic compounds designed to inhibit the activity of protein tyrosine kinases (PTKs).[1] PTKs are critical enzymes in cellular signaling pathways that regulate cell growth, differentiation, and survival. Their hyperactivity is a hallmark of many proliferative diseases, including cancer.

The primary target of (E)-AG 99 is the Epidermal Growth Factor Receptor (EGFR), a transmembrane receptor tyrosine kinase.[2][3] (E)-AG 99 acts as a cell-permeable, reversible, and substrate-competitive inhibitor of the EGFR kinase.[4] It competes with ATP at the kinase domain's binding site, thereby preventing the autophosphorylation of the receptor upon ligand binding.[5][6] This blockade inhibits the initiation of downstream signaling cascades, most notably the RAS-RAF-MEK-ERK (MAPK) pathway, which is pivotal for cell proliferation, and the PI3K-Akt pathway, which promotes cell survival.[6][7] By arresting these signals, (E)-AG 99 effectively suppresses EGF-dependent cell proliferation and can induce apoptosis, often through the activation of caspase-like proteases.[2][4]

Figure 1. Inhibition of the EGFR signaling cascade by (E)-AG 99.

Quantitative Data

The inhibitory potency of (E)-AG 99 is typically quantified by its half-maximal inhibitory concentration (IC50), which represents the concentration of the inhibitor required to reduce the activity of its target by 50%.

Target	Assay System	IC50 Value	Reference
EGFR Kinase	Human Epidermoid Carcinoma A431 Cells	10 µM	[1][4]
Cell Proliferation	EGF-Dependent Cell Lines	Inhibition Observed	[4]

Experimental Protocols

The following sections provide generalized protocols for key experiments used to characterize the effects of (E)-AG 99. Researchers should optimize these protocols for their specific cell lines and experimental conditions.

Figure 2. General experimental workflow for characterizing (E)-AG 99.

This protocol measures the metabolic activity of cells as an indicator of cell viability and proliferation. The reduction of the yellow tetrazolium salt MTT by metabolically active cells produces a purple formazan (B1609692) product, which can be quantified spectrophotometrically.

Materials:

• Cell line of interest (e.g., A431, A549)[5]

• Complete culture medium

• (E)-AG 99 stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well flat-bottom plates

• Microplate reader (absorbance at 570 nm)

Methodology:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium and incubate for 24 hours.[8]

• Treatment: Prepare serial dilutions of (E)-AG 99 in culture medium. Remove the old medium from the wells and add 100 µL of the diluted compound or vehicle control (DMSO) to the respective wells.

• Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours) at 37°C in a humidified 5% CO2 incubator.[8]

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing formazan crystals to form.[9]

• Solubilization: Add 100 µL of solubilization solution to each well to dissolve the formazan crystals. Incubate at room temperature in the dark for at least 2 hours, or until crystals are fully dissolved.

• Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value for cell proliferation inhibition.

This protocol is used to directly assess the inhibitory effect of (E)-AG 99 on EGFR activation by measuring the levels of phosphorylated EGFR.[10]

Materials:

• Cell line with EGFR expression (e.g., A431)

• (E)-AG 99 stock solution (in DMSO)

• EGF ligand

• Ice-cold PBS

• RIPA lysis buffer with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE equipment and reagents

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies: anti-p-EGFR (e.g., Tyr1068 or Tyr1173), anti-total EGFR, anti-β-actin (loading control)[11][12]

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate (ECL)

• Imaging system

Methodology:

• Cell Culture and Treatment: Seed cells in 6-well plates and grow to 70-80% confluency. Serum-starve the cells overnight to reduce basal receptor activity.

• Inhibitor Pre-treatment: Pre-treat cells with various concentrations of (E)-AG 99 or vehicle control for 1-2 hours.[10]

• Ligand Stimulation: Stimulate the cells with EGF (e.g., 30-100 ng/mL) for 5-15 minutes to induce EGFR phosphorylation.[11]

• Cell Lysis: Immediately place plates on ice, wash twice with ice-cold PBS, and add 100-200 µL of ice-cold RIPA buffer to each well. Scrape the cells and collect the lysate.[10][13]

• Protein Quantification: Centrifuge the lysates to pellet debris. Determine the protein concentration of the supernatant using a BCA or similar assay.[13]

• SDS-PAGE and Transfer: Normalize protein amounts, add Laemmli buffer, and boil. Load 20-40 µg of protein per lane on an SDS-PAGE gel. Transfer the separated proteins to a PVDF membrane.[10]

• Immunoblotting:

  • Block the membrane for 1 hour at room temperature.

  • Incubate with the primary anti-p-EGFR antibody overnight at 4°C.

  • Wash and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash again and apply ECL substrate.

• Detection: Capture the chemiluminescent signal using an imaging system.

• Re-probing: To ensure equal protein loading and assess total EGFR levels, the membrane can be stripped and re-probed with antibodies for total EGFR and a loading control like β-actin.[10]

• Analysis: Quantify band intensities using densitometry software to determine the reduction in EGFR phosphorylation relative to total EGFR and the loading control.

Compound Handling and Storage

• Synonyms: Tyrphostin 46, Tyrphostin AG-99, α-Cyano-(3,4-dihydroxy)cinnamide.[4]

• Appearance: Off-white solid.[4]

• Solubility: Soluble in DMSO (e.g., 20 mg/mL) and DMF (20 mg/mL).[1]

• Storage: Store the solid compound at -20°C, protected from light. Following reconstitution in a solvent like DMSO, it is recommended to create aliquots and freeze them at -20°C. Stock solutions are reported to be stable for up to one month at -20°C.[4]

References

• 1. caymanchem.com [caymanchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. apexbt.com [apexbt.com]
• 4. merckmillipore.com [merckmillipore.com]
• 5. journals.viamedica.pl [journals.viamedica.pl]
• 6. benchchem.com [benchchem.com]
• 7. Tyrphostin A9 attenuates glioblastoma growth by suppressing PYK2/EGFR-ERK signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. cellbiolabs.com [cellbiolabs.com]
• 9. Cell Proliferation / Viability Assay Reagents | TCI AMERICA [tcichemicals.com]
• 10. benchchem.com [benchchem.com]
• 11. Protein Expression Signatures for Inhibition of Epidermal Growth Factor Receptor-mediated Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Analyzing expression and phosphorylation of the EGF receptor in HNSCC - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]

Initial In Vitro Characterization of (E)-AG 99: A Technical Overview

A comprehensive search for the in vitro characterization of a compound designated as "(E)-AG 99" has yielded no specific, publicly available scientific data, experimental protocols, or signaling pathway information. This suggests that "(E)-AG 99" may be an internal, pre-publication, or otherwise non-publicly disclosed compound identifier.

To provide the requested in-depth technical guide, further details are required to uniquely identify the molecule of interest. Essential information for a thorough literature search and data extraction includes:

• Chemical Structure or IUPAC Name: The definitive chemical name or a structural representation (e.g., SMILES or InChI key) is crucial for unambiguous identification.

• CAS Registry Number: The unique numerical identifier assigned by the Chemical Abstracts Service.

• Corporate or Institutional Identifier: The name of the company or research institution that synthesized or is investigating the compound.

• Associated Publication: Any scientific paper, patent, or conference presentation that mentions the compound.

Without this specific information, a detailed characterization encompassing quantitative data, experimental methodologies, and signaling pathway diagrams cannot be generated. Researchers, scientists, and drug development professionals seeking information on "(E)-AG 99" are encouraged to consult internal documentation or contact the originating laboratory for specific details.

Once a verifiable identifier for the compound is provided, a comprehensive technical guide can be developed, including:

Anticipated Data Presentation:

Should data become available, it would be summarized in structured tables for clarity and comparative analysis.

Table 1: Biochemical Activity of (E)-AG 99

Target	Assay Type	IC50 (nM)	Ki (nM)	Hill Slope
e.g., Kinase X	e.g., TR-FRET	Data	Data	Data
e.g., Receptor Y	e.g., Radioligand Binding	Data	Data	Data

Table 2: Cellular Activity of (E)-AG 99

Cell Line	Assay Type	EC50 (nM)	Max Response (%)	Time Point (h)
e.g., Cancer Cell Line A	e.g., MTT Assay	Data	Data	e.g., 72
e.g., Immune Cell Line B	e.g., Cytokine Release	Data	Data	e.g., 24

Anticipated Experimental Protocols:

Detailed methodologies for key experiments would be provided, for instance:

Kinase Inhibition Assay (Example Protocol)

• Reagents: Recombinant human kinase, appropriate substrate peptide, ATP, and (E)-AG 99.

• Assay Buffer: Composition of the buffer used for the kinase reaction.

• Procedure:

  • A dilution series of (E)-AG 99 is prepared.

  • The compound is pre-incubated with the kinase.

  • The kinase reaction is initiated by the addition of the substrate and ATP.

  • The reaction is incubated at a specified temperature for a defined period.

  • The reaction is stopped, and the product formation is quantified using a suitable detection method (e.g., luminescence, fluorescence).

• Data Analysis: IC50 values are determined by fitting the dose-response data to a four-parameter logistic equation.

Anticipated Visualization of Signaling Pathways:

Upon identification of the molecular target and affected pathways, diagrams would be generated using Graphviz. For example, if (E)-AG 99 were found to inhibit a key kinase in the MAPK/ERK pathway, a diagram would be created.

Figure 1: Hypothetical inhibition of the MAPK/ERK pathway by (E)-AG 99.

This document will be fully populated with specific and accurate data upon the provision of a verifiable identifier for "(E)-AG 99".

Protocols & Analytical Methods

Application Notes and Protocols for (E)-AG 99 in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of (E)-AG 99, a member of the tyrphostin family of protein tyrosine kinase inhibitors, in cell culture experiments. The following protocols and data have been compiled to facilitate the effective application of (E)-AG 99 in studying cellular signaling pathways and for drug development purposes.

Product Information

• Product Name: (E)-AG 99 (Tyrphostin A9)

• Mechanism of Action: (E)-AG 99 is a potent inhibitor of tyrosine kinases. Specifically, it has been shown to attenuate glioblastoma growth by suppressing the PYK2/EGFR-ERK signaling pathway.[1][2][3] By inhibiting the phosphorylation of key proteins in this cascade, (E)-AG 99 can modulate cellular processes such as proliferation, migration, and survival.

Solubility and Stock Solution Preparation

(E)-AG 99 is sparingly soluble in aqueous solutions but is readily soluble in dimethyl sulfoxide (B87167) (DMSO). For cell culture applications, it is recommended to prepare a concentrated stock solution in sterile DMSO.

Protocol for Preparing a 20 mM Stock Solution:

• Allow the vial of (E)-AG 99 powder to equilibrate to room temperature before opening.

• To prepare a 20 mM stock solution, dissolve 4.1 mg of (E)-AG 99 (Molecular Weight: 205.17 g/mol ) in 1 mL of cell culture-grade DMSO.

• Vortex gently until the powder is completely dissolved.

• Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

• Store the stock solution at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).

Note: The final concentration of DMSO in the cell culture medium should be kept low, typically below 0.5%, to avoid solvent-induced cytotoxicity.[4] It is crucial to include a vehicle control (medium with the same final concentration of DMSO) in all experiments.

Quantitative Data Summary

The following table summarizes key quantitative data for (E)-AG 99 (Tyrphostin A9) from published studies. Researchers are strongly encouraged to determine the optimal concentration and IC50 value for their specific cell line and experimental conditions.

Parameter	Cell Line(s)	Value/Range	Assay	Reference
Working Concentration	C6, U87, LN18 (Glioblastoma)	10 - 40 µM	Cell Proliferation, Colony Formation	[2]
IC50	To be determined by the user for their specific cell line	-	Cell Viability (e.g., MTT Assay)	[5][6]
Stock Solution	-	10 - 50 mM in DMSO	-	[7]
Final DMSO Concentration in Media	-	< 0.5%	-	[4]

Signaling Pathway

(E)-AG 99 primarily targets the PYK2/EGFR-ERK signaling pathway. The diagram below illustrates the key components of this pathway and the inhibitory action of (E)-AG 99.

PYK2/EGFR-ERK Signaling Pathway and Inhibition by (E)-AG 99.

Experimental Protocols

The following are detailed protocols for common cell culture experiments using (E)-AG 99.

Cell Viability Assay (MTT Assay)

This protocol describes how to determine the effect of (E)-AG 99 on cell viability using an MTT assay.

Materials:

• Cells of interest cultured in appropriate medium

• 96-well cell culture plates

• (E)-AG 99 stock solution (20 mM in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)

• DMSO or solubilization buffer

• Phosphate-Buffered Saline (PBS)

• Multichannel pipette

• Microplate reader

Protocol:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ incubator to allow for cell attachment.

• Treatment with (E)-AG 99:

  • Prepare serial dilutions of the (E)-AG 99 stock solution in complete culture medium to achieve the desired final concentrations (e.g., 0, 1, 5, 10, 20, 40 µM).

  • Ensure the final DMSO concentration for all treatments, including the vehicle control (0 µM), is the same and does not exceed 0.5%.

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the different concentrations of (E)-AG 99.

• Incubation:

  • Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition and Formazan (B1609692) Solubilization:

  • Four hours before the end of the incubation period, add 10 µL of MTT solution to each well.

  • Incubate the plate for 4 hours at 37°C to allow for the formation of formazan crystals.

  • Carefully remove the medium and add 100 µL of DMSO or a suitable solubilization buffer to each well to dissolve the formazan crystals.

  • Gently shake the plate for 10-15 minutes to ensure complete dissolution.

• Data Acquisition and Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle-treated control cells.

  • Plot the percentage of cell viability against the logarithm of the drug concentration to generate a dose-response curve and determine the IC50 value.[8][9]

Western Blot Analysis of Protein Phosphorylation

This protocol is for assessing the effect of (E)-AG 99 on the phosphorylation status of key proteins in the PYK2/EGFR-ERK pathway.

Materials:

• Cells of interest cultured in appropriate medium

• 6-well plates or 10 cm dishes

• (E)-AG 99 stock solution (20 mM in DMSO)

• Lysis buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors

• Primary antibodies (e.g., anti-phospho-PYK2, anti-total-PYK2, anti-phospho-EGFR, anti-total-EGFR, anti-phospho-ERK, anti-total-ERK)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Protein electrophoresis and blotting equipment

Protocol:

• Cell Seeding and Treatment:

  • Seed cells in 6-well plates or 10 cm dishes and grow to 70-80% confluency.

  • Serum-starve the cells for 12-24 hours if necessary to reduce basal signaling.

  • Pre-treat the cells with various concentrations of (E)-AG 99 or vehicle control for 1-2 hours.

  • If applicable, stimulate the cells with a growth factor (e.g., EGF) for a short period (e.g., 10-15 minutes) to induce pathway activation.

• Cell Lysis and Protein Quantification:

  • Wash the cells with ice-cold PBS and then add lysis buffer.

  • Scrape the cells and collect the lysate.

  • Centrifuge the lysates to pellet cell debris and collect the supernatant.

  • Determine the protein concentration of each lysate using a suitable protein assay (e.g., BCA assay).

• SDS-PAGE and Western Blotting:

  • Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

  • Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature.

  • Incubate the membrane with the desired primary antibody overnight at 4°C.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

  • Detect the protein bands using a chemiluminescent substrate and an imaging system.

Experimental Workflow Diagram

The following diagram outlines a general workflow for a typical cell culture experiment involving (E)-AG 99 treatment and subsequent analysis.

General Experimental Workflow for (E)-AG 99 in Cell Culture.

References

• 1. Tyrphostin A9 attenuates glioblastoma growth by suppressing PYK2/EGFR-ERK signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. broadpharm.com [broadpharm.com]
• 9. dojindo.com [dojindo.com]

Application Notes for (E)-AG 99 in Western Blot Analysis

(E)-AG 99 , also known as Tyrphostin A25 or AG 82 , is a potent inhibitor of the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase.[1] It serves as a valuable tool for studying EGFR-mediated signaling pathways, which are critical in regulating cell proliferation, differentiation, and survival. Dysregulation of the EGFR pathway is a hallmark of many cancers, making inhibitors like (E)-AG 99 essential for research and drug development.

Western blotting is a key technique to assess the efficacy of (E)-AG 99 by measuring the phosphorylation status of EGFR and its downstream targets. These notes provide a comprehensive guide for utilizing (E)-AG 99 in Western blot experiments.

Mechanism of Action

(E)-AG 99 acts as a competitive inhibitor at the ATP-binding site of the EGFR tyrosine kinase domain. This inhibition prevents the autophosphorylation of the receptor upon ligand binding, thereby blocking the initiation of downstream signaling cascades, primarily the RAS-RAF-MEK-ERK (MAPK) and the PI3K-AKT-mTOR pathways.[2][3] By analyzing the phosphorylation levels of key proteins in these pathways, researchers can quantify the inhibitory effect of (E)-AG 99.

Data Presentation: Working Concentration of (E)-AG 99

The optimal working concentration of (E)-AG 99 can vary depending on the cell line, treatment duration, and specific experimental goals. The following table summarizes reported concentrations for inhibiting EGFR activity. It is recommended to perform a dose-response experiment to determine the optimal concentration for your specific system.

Parameter	Cell Line	Concentration	Application	Reference
IC₅₀	A431	3 µM	Inhibition of EGFR tyrosine kinase	[1]
Effective Concentration	FG pancreatic carcinoma	50 µM	Prevention of EGFR autophosphorylation and cell migration	[1]

EGFR Signaling Pathway and Inhibition by (E)-AG 99

The following diagram illustrates the EGFR signaling pathway and the point of inhibition by (E)-AG 99.

Caption: EGFR signaling pathway and the inhibitory action of (E)-AG 99.

Experimental Protocols

This section provides a detailed protocol for a Western blot experiment to assess the effect of (E)-AG 99 on EGFR phosphorylation.

I. Cell Culture and Treatment

• Cell Seeding: Plate a suitable cell line with high EGFR expression (e.g., A431) in 6-well plates and grow to 70-80% confluency.

• Serum Starvation: To reduce basal EGFR activity, serum-starve the cells for 12-24 hours in a serum-free medium prior to treatment.

• Inhibitor Preparation: Prepare a stock solution of (E)-AG 99 in DMSO (e.g., 50 mM).

• Cell Treatment: Pre-treat the serum-starved cells with varying concentrations of (E)-AG 99 (e.g., 1, 5, 10, 25, 50 µM) or a vehicle control (DMSO) for 1-2 hours.

• EGF Stimulation: Stimulate the cells with epidermal growth factor (EGF) at a final concentration of 100 ng/mL for 10-15 minutes at 37°C to induce EGFR phosphorylation. Include an unstimulated control group.

II. Cell Lysis and Protein Quantification

• Lysis: After treatment, place the culture plates on ice and wash the cells twice with ice-cold phosphate-buffered saline (PBS). Add 100-200 µL of ice-cold RIPA lysis buffer supplemented with protease and phosphatase inhibitors to each well.

• Harvesting: Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

• Incubation and Clarification: Incubate the lysate on ice for 30 minutes, vortexing briefly every 10 minutes. Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cellular debris.

• Protein Quantification: Transfer the supernatant to a new tube and determine the protein concentration using a BCA protein assay kit.

III. SDS-PAGE and Western Blotting

• Sample Preparation: Normalize the protein concentration of all samples. Add Laemmli sample buffer to a final concentration of 1x and boil at 95-100°C for 5 minutes.

• Gel Electrophoresis: Load equal amounts of protein (20-40 µg) per lane onto a 4-12% Bis-Tris SDS-PAGE gel. Include a pre-stained protein ladder. Run the gel at a constant voltage until the dye front reaches the bottom.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane. For a high molecular weight protein like EGFR (~175 kDa), a wet transfer at 100V for 90 minutes at 4°C is recommended.[4]

• Blocking: Block the membrane with 5% non-fat dry milk or 5% bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature.[4]

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for phosphorylated EGFR (e.g., anti-p-EGFR Tyr1068) diluted in 5% BSA in TBST overnight at 4°C with gentle agitation.[4]

• Washing: The next day, wash the membrane three times for 10 minutes each with TBST.[4]

• Secondary Antibody Incubation: Incubate the membrane with an appropriate HRP-conjugated secondary antibody diluted in 5% non-fat dry milk in TBST for 1 hour at room temperature.[4]

• Washing: Wash the membrane three times for 10 minutes each with TBST.[4]

• Detection: Prepare an enhanced chemiluminescence (ECL) substrate and incubate the membrane according to the manufacturer's instructions. Capture the signal using a digital imaging system or X-ray film.

• Stripping and Re-probing: To ensure equal protein loading, the membrane can be stripped and re-probed with antibodies for total EGFR and a loading control (e.g., GAPDH or β-actin).[4]

IV. Data Analysis

• Quantify the band intensities for phosphorylated EGFR, total EGFR, and the loading control using densitometry software (e.g., ImageJ).

• Normalize the phospho-protein signal to the total protein signal and then to the loading control to determine the relative inhibition of EGFR phosphorylation across different concentrations of (E)-AG 99.

Experimental Workflow

The following diagram outlines the key steps of the Western blot protocol.

Caption: Experimental workflow for Western blot analysis.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. ClinPGx [clinpgx.org]
• 4. benchchem.com [benchchem.com]

Application Notes and Protocols for (E)-AG 99 in Cell Proliferation Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

(E)-AG 99, also known as Tyrphostin 46, is a potent inhibitor of the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase.[][2][3] EGFR is a key regulator of cellular processes, and its aberrant activation is a hallmark of many cancers, making it a prime target for therapeutic intervention.[4] (E)-AG 99 exerts its effect by blocking the tyrosine kinase activity of EGFR, thereby inhibiting downstream signaling pathways crucial for cell proliferation and survival.[][2] This document provides detailed protocols for utilizing (E)-AG 99 in common cell proliferation assays, namely the MTT and XTT assays, to assess its anti-proliferative effects on cancer cell lines.

Data Presentation

The half-maximal inhibitory concentration (IC50) is a critical measure of a compound's potency. The following table summarizes the reported IC50 value for (E)-AG 99 and related Tyrphostin compounds in different cell lines for comparative analysis.

Compound	Cell Line	Assay Type	IC50 Value (µM)	Reference
(E)-AG 99	A431	EGFR Kinase Inhibition	10	[5]
Tyrphostin AG-490	-	Jak2 Kinase Inhibition	10	[6]
Tyrphostin AG-490	-	Jak3 Kinase Inhibition	20	[6]
Tyrphostin AG-490	-	EGFR Kinase Inhibition	2	[6]
Tyrphostin AG-490	-	ErbB2 Kinase Inhibition	13.5	[6]
Tyrphostin AG 1478	-	EGFR (ErbB1) Kinase Inhibition	~0.003	[7]

Signaling Pathways and Experimental Workflow

To understand the context of using (E)-AG 99 in cell proliferation assays, it is essential to visualize the targeted signaling pathway and the experimental process.

Figure 1: EGFR Signaling Pathway Inhibition by (E)-AG 99.

Figure 2: General workflow for a cell proliferation assay.

Experimental Protocols

Protocol 1: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Materials:

• (E)-AG 99 (dissolved in DMSO to create a stock solution)

• Cancer cell line of interest (e.g., A431)

• Complete cell culture medium

• 96-well flat-bottom plates

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count cells.

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium.

  • Incubate for 24 hours at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of (E)-AG 99 in complete culture medium from the stock solution. A suggested concentration range is 0.1, 1, 10, 50, and 100 µM.

  • Include a vehicle control (medium with the same concentration of DMSO used for the highest (E)-AG 99 concentration) and a no-cell control (medium only).

  • Carefully remove the medium from the wells and add 100 µL of the respective (E)-AG 99 dilutions or control solutions.

• Incubation:

  • Incubate the plate for the desired period (e.g., 24, 48, or 72 hours) at 37°C in a humidified 5% CO2 incubator.

• MTT Addition and Incubation:

  • After the incubation period, add 10 µL of MTT solution to each well.

  • Incubate for 2-4 hours at 37°C until a purple formazan precipitate is visible.

• Formazan Solubilization:

  • Carefully remove the medium from each well without disturbing the formazan crystals.

  • Add 100 µL of solubilization solution to each well.

  • Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution of the formazan.

• Absorbance Measurement:

  • Read the absorbance at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis:

  • Subtract the absorbance of the no-cell control from all other readings.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control:

    • % Viability = (Absorbance of treated cells / Absorbance of vehicle control) x 100

  • Plot the percentage of viability against the logarithm of the (E)-AG 99 concentration to generate a dose-response curve and determine the IC50 value.

Protocol 2: XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide) Assay

The XTT assay is another colorimetric method to assess cell viability. Unlike MTT, the formazan product of XTT is water-soluble, eliminating the need for a solubilization step.

Materials:

• (E)-AG 99 (dissolved in DMSO to create a stock solution)

• Cancer cell line of interest

• Complete cell culture medium

• 96-well flat-bottom plates

• XTT labeling reagent

• Electron-coupling reagent

• Microplate reader

Procedure:

• Cell Seeding and Compound Treatment:

  • Follow steps 1 and 2 of the MTT assay protocol.

• Incubation:

  • Incubate the plate for the desired period (e.g., 24, 48, or 72 hours) at 37°C in a humidified 5% CO2 incubator.

• XTT Reagent Preparation and Addition:

  • Prepare the XTT labeling mixture immediately before use by mixing the XTT labeling reagent and the electron-coupling reagent according to the manufacturer's instructions.

  • Add 50 µL of the XTT labeling mixture to each well.

• Incubation:

  • Incubate the plate for 2-4 hours at 37°C in a humidified 5% CO2 incubator.

• Absorbance Measurement:

  • Measure the absorbance of the samples at a wavelength of 450-500 nm using a microplate reader. A reference wavelength of 630-690 nm is recommended.

• Data Analysis:

  • Follow step 7 of the MTT assay protocol to calculate the percentage of cell viability and determine the IC50 value.

Mechanism of Assay Visualization

References

• 2. researchgate.net [researchgate.net]
• 3. MAPK/ERK pathway - Wikipedia [en.wikipedia.org]
• 4. ClinPGx [clinpgx.org]
• 5. mdpi.com [mdpi.com]
• 6. A comprehensive pathway map of epidermal growth factor receptor signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. creative-diagnostics.com [creative-diagnostics.com]

Application Notes and Protocols for (E)-AG 99 Treatment for Optimal EGFR Inhibition

For Researchers, Scientists, and Drug Development Professionals

Introduction

(E)-AG 99, also known as (E)-Tyrphostin 46, is a potent inhibitor of the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase. EGFR is a key signaling protein that, upon activation by ligands such as Epidermal Growth Factor (EGF), undergoes dimerization and autophosphorylation of specific tyrosine residues within its intracellular domain. This autophosphorylation initiates a cascade of downstream signaling pathways, including the RAS-RAF-MEK-ERK (MAPK) and PI3K-AKT pathways, which are crucial for regulating cell proliferation, survival, and differentiation. Dysregulation of EGFR signaling is a common driver in the development and progression of various cancers, making it a critical therapeutic target. (E)-AG 99 acts as an ATP-competitive inhibitor at the EGFR kinase domain, thereby blocking its autophosphorylation and subsequent downstream signaling.

These application notes provide a comprehensive guide for the use of (E)-AG 99 to achieve optimal inhibition of EGFR. This document includes detailed protocols for determining the optimal treatment time, assessing EGFR phosphorylation, and evaluating the inhibitor's effect on cell viability.

Data Presentation

The inhibitory activity of (E)-AG 99 and other relevant Tyrphostin compounds against EGFR is summarized below. It is important to note that the optimal treatment time can influence the apparent IC50 value. Therefore, a time-course analysis is recommended to determine the optimal conditions for your specific experimental system.

Compound	Target	Assay Type	IC50	Cell Line/System	Treatment Time	Reference
(E)-AG 99 (Tyrphostin 46)	EGFR	Kinase Assay	Data not available	-	-	-
c-Met (p145met)	Cellular Assay	Effective inhibition	-	-	[1]
Tyrphostin AG 18 (RG-50810)	EGFR	Cellular Assay	35 µM	A431	Not specified	General Protocol
Tyrphostin AG 1478	EGFR (ErbB1)	Kinase Assay	~3 nM	In vitro	Not specified	General Protocol
EGFR	Cellular Assay	50-150 nM	In vivo	30 minutes	General Protocol
Tyrphostin AG 30	EGFR	Kinase Assay	Not specified	-	Not specified	General Protocol

Note: The lack of specific IC50 and optimal time data for (E)-AG 99 in the public domain necessitates empirical determination for each specific application. The following protocols are designed to guide the user in this process.

Signaling Pathways and Experimental Workflows

To visually represent the mechanism of action and experimental procedures, the following diagrams have been generated using the DOT language.

Caption: EGFR signaling pathway and the point of inhibition by (E)-AG 99.

Caption: Experimental workflow for determining the optimal (E)-AG 99 treatment time.

Experimental Protocols

Protocol 1: Determination of Optimal Treatment Time for EGFR Inhibition

This protocol describes a time-course experiment to identify the optimal duration of (E)-AG 99 treatment for maximal inhibition of EGF-induced EGFR phosphorylation.

Materials:

• (E)-AG 99 (Tyrphostin 46)

• Cell line with high EGFR expression (e.g., A431 human epidermoid carcinoma cells)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Serum-free cell culture medium

• Recombinant Human EGF

• Phosphate-Buffered Saline (PBS), ice-cold

• Lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE equipment and reagents

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies: anti-phospho-EGFR (e.g., Tyr1068), anti-total-EGFR

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system for Western blots

Procedure:

• Cell Culture: Culture A431 cells in complete medium until they reach 70-80% confluency.

• Serum Starvation: Replace the complete medium with serum-free medium and incubate for 12-24 hours to reduce basal EGFR phosphorylation.

• (E)-AG 99 Treatment (Time-Course):

  • Prepare a working concentration of (E)-AG 99 in serum-free medium (e.g., 10 µM, or a concentration determined from a preliminary dose-response experiment).

  • Treat the serum-starved cells with the (E)-AG 99 solution for various time points (e.g., 0, 15, 30, 60, 120, and 240 minutes). Include a vehicle control (DMSO) for the longest time point.

• EGF Stimulation: Following the inhibitor treatment for each time point, stimulate the cells with EGF (e.g., 100 ng/mL) for 10 minutes at 37°C. Include an unstimulated control.

• Cell Lysis:

  • Immediately after EGF stimulation, place the culture dishes on ice and aspirate the medium.

  • Wash the cells twice with ice-cold PBS.

  • Add ice-cold lysis buffer to each dish, scrape the cells, and transfer the lysate to a pre-chilled microcentrifuge tube.

  • Incubate on ice for 30 minutes with occasional vortexing.

  • Clarify the lysates by centrifugation at 14,000 x g for 15 minutes at 4°C.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Western Blot Analysis:

  • Normalize the protein concentrations of all samples with lysis buffer.

  • Prepare samples with Laemmli buffer and denature by boiling for 5 minutes.

  • Separate 20-30 µg of protein per lane by SDS-PAGE.

  • Transfer the proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary anti-phospho-EGFR antibody overnight at 4°C.

  • Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and detect the chemiluminescent signal.

  • Strip the membrane and re-probe with the anti-total-EGFR antibody as a loading control.

• Data Analysis:

  • Perform densitometry on the Western blot bands.

  • For each time point, calculate the ratio of the phospho-EGFR signal to the total EGFR signal.

  • Plot the normalized phospho-EGFR levels against the treatment time to determine the time at which maximal inhibition is achieved. This will be the optimal treatment time for subsequent experiments.

Protocol 2: Dose-Response Analysis of (E)-AG 99 on EGFR Phosphorylation

This protocol is for determining the IC50 of (E)-AG 99 for the inhibition of EGFR phosphorylation at the optimal treatment time determined in Protocol 1.

Procedure:

• Follow steps 1 and 2 from Protocol 1.

• (E)-AG 99 Treatment (Dose-Response):

  • Prepare serial dilutions of (E)-AG 99 in serum-free medium (e.g., ranging from 0.1 nM to 100 µM).

  • Treat the serum-starved cells with the different concentrations of (E)-AG 99 for the optimal treatment time determined in Protocol 1. Include a vehicle control (DMSO).

• Follow steps 4 through 8 from Protocol 1.

• Data Analysis:

  • For each concentration, calculate the percentage of EGFR phosphorylation inhibition relative to the EGF-stimulated vehicle control.

  • Plot the percentage of inhibition against the logarithm of the (E)-AG 99 concentration.

  • Determine the IC50 value using non-linear regression analysis (log(inhibitor) vs. response -- Variable slope).

Protocol 3: Cell Viability (MTT) Assay

This assay measures the effect of (E)-AG 99 on cell proliferation and viability over a longer treatment period.

Materials:

• (E)-AG 99

• Cancer cell line of interest

• Complete cell culture medium

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment:

  • Prepare serial dilutions of (E)-AG 99 in complete culture medium.

  • Remove the existing medium and add the medium containing the different concentrations of (E)-AG 99. Include a vehicle control.

• Incubation: Incubate the plate for 72 hours at 37°C.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Solubilization: Carefully remove the medium and add 150 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot it against the logarithm of the (E)-AG 99 concentration to determine the GI50 (concentration for 50% of maximal inhibition of cell growth).

References

• 1. Kinetics of inhibition by tyrphostins of the tyrosine kinase activity of the epidermal growth factor receptor and analysis by a new computer program - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Tyrphostin AG 99 in Kinase Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tyrphostin AG 99, also known as Tyrphostin 46, is a member of the tyrphostin family of synthetic compounds that function as protein tyrosine kinase inhibitors. These compounds are valuable tools in cell biology and drug discovery for studying signal transduction pathways mediated by tyrosine kinases. Dysregulation of tyrosine kinase activity is a hallmark of many diseases, including cancer, making inhibitors like Tyrphostin AG 99 crucial for research into proliferative diseases.[1] Tyrphostin AG 99 acts as a cell-permeable and reversible inhibitor of the Epidermal Growth Factor Receptor (EGFR) and EGF-dependent cell proliferation.[2]

This document provides detailed application notes and protocols for the use of Tyrphostin AG 99 in in vitro kinase assays, guidance on data interpretation, and a summary of its known inhibitory activity.

Mechanism of Action

Tyrphostin AG 99 functions as an ATP-competitive inhibitor of protein tyrosine kinases. It binds to the ATP-binding pocket of the kinase domain, preventing the transfer of a phosphate (B84403) group from ATP to tyrosine residues on substrate proteins. This inhibition of tyrosine phosphorylation blocks the downstream signaling cascades that regulate critical cellular processes such as proliferation, differentiation, and survival. The primary target of Tyrphostin AG 99 identified in the literature is the Epidermal Growth Factor Receptor (EGFR).

EGFR Signaling Pathway and Inhibition by Tyrphostin AG 99

The EGFR signaling pathway is a key regulator of cell growth and proliferation. The binding of ligands, such as Epidermal Growth Factor (EGF), to the extracellular domain of EGFR induces receptor dimerization and the activation of its intrinsic tyrosine kinase activity. This leads to autophosphorylation of specific tyrosine residues within the intracellular domain of the receptor. These phosphorylated tyrosines then serve as docking sites for various signaling proteins containing Src Homology 2 (SH2) domains, initiating downstream signaling cascades, including the RAS-RAF-MEK-ERK (MAPK) and PI3K-Akt pathways. Tyrphostin AG 99 blocks the initial autophosphorylation step, thereby inhibiting the entire downstream signaling cascade.

Inhibition of the EGFR signaling pathway by Tyrphostin AG 99.

Quantitative Data Summary

The inhibitory activity of a kinase inhibitor is typically quantified by its half-maximal inhibitory concentration (IC50), which is the concentration of the inhibitor required to reduce the activity of a specific enzyme by 50%. A lower IC50 value indicates greater potency.

Inhibitor	Primary Target(s)	IC50 Value	Target Class
Tyrphostin AG 99	EGFR	10 µM (in A431 cells)	Receptor Tyrosine Kinase
Tyrphostin AG 490	Jak2, Jak3, EGFR, ErbB2	10 µM, 20 µM, 2 µM, 13.5 µM	Non-receptor & Receptor Tyrosine Kinase
Tyrphostin AG 126	EGFR, PDGFR	450 µM, >100 µM	Receptor Tyrosine Kinase

Note: IC50 values can vary depending on the experimental conditions, such as ATP concentration, substrate used, and the specific assay format. The provided data should be used as a reference.

Experimental Protocols

This section provides a generalized protocol for an in vitro kinase assay to determine the inhibitory activity of Tyrphostin AG 99 against a target tyrosine kinase, such as EGFR. This protocol is based on a luminescence-based assay that measures the amount of ATP remaining after the kinase reaction. A decrease in luminescence corresponds to higher kinase activity.

Materials and Reagents

• Recombinant human EGFR kinase domain (or other target kinase)

• Kinase assay buffer (e.g., 40 mM Tris-HCl, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

• ATP (Adenosine triphosphate)

• Tyrosine-containing peptide substrate (e.g., Poly(Glu, Tyr) 4:1)

• Tyrphostin AG 99

• DMSO (Dimethyl sulfoxide)

• Luminescence-based ATP detection kit (e.g., Kinase-Glo®)

• White, opaque 96-well or 384-well assay plates

• Multichannel pipettes

• Luminometer plate reader

Experimental Workflow

Experimental workflow for an in vitro kinase assay with Tyrphostin AG 99.

Detailed Assay Procedure

• Preparation of Tyrphostin AG 99 Dilutions:

  • Prepare a stock solution of Tyrphostin AG 99 in 100% DMSO (e.g., 10 mM).

  • Perform serial dilutions of the stock solution in DMSO to generate a range of concentrations for testing (e.g., a 10-point, 3-fold dilution series).

  • The final DMSO concentration in the assay should be kept low (e.g., ≤1%) to avoid effects on enzyme activity.

• Assay Plate Setup:

  • To the wells of a white, opaque assay plate, add 1 µL of each Tyrphostin AG 99 dilution.

  • Include wells with 1 µL of DMSO alone for "no inhibitor" (100% activity) and "no enzyme" (background) controls.

• Enzyme Addition:

  • Prepare a solution of the recombinant kinase in kinase assay buffer at a pre-determined optimal concentration.

  • Add the kinase solution to each well (except the "no enzyme" control).

• Pre-incubation:

  • Gently mix the plate and incubate at room temperature for 15-30 minutes to allow the inhibitor to bind to the kinase.

• Initiation of Kinase Reaction:

  • Prepare a solution containing the peptide substrate and ATP in kinase assay buffer. The ATP concentration should ideally be at or near its Km for the specific kinase.

  • Add this substrate/ATP mixture to all wells to start the reaction.

• Kinase Reaction Incubation:

  • Incubate the plate at 30°C for a specified time (e.g., 60 minutes). This incubation time should be within the linear range of the reaction.

• Signal Detection:

  • Equilibrate the ATP detection reagent to room temperature.

  • Add the detection reagent to each well according to the manufacturer's instructions. This will stop the kinase reaction and generate a luminescent signal proportional to the amount of remaining ATP.

  • Incubate at room temperature for 10 minutes to stabilize the signal.

• Data Acquisition:

  • Measure the luminescence of each well using a plate reader.

Data Analysis

• Subtract the average background luminescence ("no enzyme" control) from all other readings.

• Normalize the data by setting the "no inhibitor" control as 100% kinase activity.

• Calculate the percentage of kinase inhibition for each Tyrphostin AG 99 concentration.

• Plot the percentage of kinase activity against the logarithm of the Tyrphostin AG 99 concentration.

• Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Conclusion

Tyrphostin AG 99 is a valuable research tool for investigating the role of EGFR and other tyrosine kinases in cellular signaling. The provided protocols offer a robust framework for quantifying its inhibitory activity in vitro. As with any kinase inhibitor, it is recommended to perform appropriate dose-response experiments and potentially screen against a panel of kinases to fully characterize its potency and selectivity in the context of the specific research application.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. IC50 - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for (E)-AG 99 in Apoptosis Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the experimental design of apoptosis studies utilizing (E)-AG 99 and related tyrphostin compounds. This document includes detailed protocols for key assays, quantitative data on the effects of these compounds, and visualizations of the relevant signaling pathways and experimental workflows.

Introduction

(E)-AG 99 is a member of the tyrphostin family of protein tyrosine kinase inhibitors. These compounds, including AG 490 and AG 1296, are widely used to induce apoptosis in various cancer cell lines. Their mechanism of action primarily involves the inhibition of signaling pathways that are crucial for cell survival and proliferation, such as the Janus kinase/signal transducer and activator of transcription (JAK/STAT) and the epidermal growth factor receptor (EGFR)-extracellular signal-regulated kinase (ERK) pathways. By blocking these pathways, (E)-AG 99 and its analogs can trigger programmed cell death, making them valuable tools for cancer research and drug development.

Data Presentation

The following tables summarize the quantitative data on the efficacy of various tyrphostin compounds in inhibiting cell proliferation and inducing apoptosis in different cancer cell lines.

Table 1: IC50 Values of Tyrphostin Compounds in Various Cancer Cell Lines

Compound	Cell Line	Cancer Type	IC50 (µM)	Reference
AG 490	D10	T-cell line	25	[1]
AG 490	-	JAK2 Kinase	~10	[1]
AG 490	-	EGFR Kinase	0.1	[1]
AG 490	-	ErbB2 Kinase	13.5	[1]
AG 1296	RMS	Rhabdomyosarcoma	7.76 ± 0.35	[2]
Tyrphostin A9	HCT-116 p53-wt	Colorectal Carcinoma	Not Specified

Table 2: Induction of Apoptosis by Tyrphostin AG 1296 in RMS Cells

AG 1296 Concentration (µM)	Percentage of Viable Cells	Percentage of Apoptotic Cells
0 (Control)	>90%	~11.1%
20	75.9%	18.5%
40	69.4%	Not Specified
80	58.7%	Not Specified
100	22.6%	75.5%
[RMS: Rhabdomyosarcoma cells][2]

Signaling Pathways

(E)-AG 99 and related tyrphostins induce apoptosis by inhibiting key signaling pathways involved in cell survival and proliferation. The diagrams below illustrate the primary mechanisms of action.

(E)-AG 99 induced apoptosis signaling pathway.

Experimental Workflow

The following diagram outlines a typical experimental workflow for studying the effects of (E)-AG 99 on apoptosis.

Experimental workflow for apoptosis studies.

Experimental Protocols

Annexin V-FITC/Propidium Iodide (PI) Apoptosis Assay

This protocol is for the detection and quantification of apoptotic and necrotic cells following treatment with (E)-AG 99.

Materials:

• (E)-AG 99 compound (e.g., AG 490, AG 1296)

• Cell line of interest (e.g., RMS, U87MG)

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS)

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Procedure:

• Cell Seeding: Seed cells in 6-well plates at a density of 1-5 x 10^5 cells/well and allow them to adhere overnight.

• Treatment: Treat the cells with varying concentrations of (E)-AG 99 (e.g., 10, 25, 50, 100 µM of AG 490 or 10, 20, 50, 100 µM of AG 1296) for the desired time period (e.g., 24, 48, or 72 hours). Include a vehicle-treated control (e.g., DMSO).

• Cell Harvesting:

  • For adherent cells, gently trypsinize and collect the cells.

  • For suspension cells, collect the cells by centrifugation.

  • Combine the floating cells from the supernatant with the adherent/pelleted cells to ensure all apoptotic cells are collected.

• Washing: Wash the cells twice with ice-cold PBS and centrifuge at 500 x g for 5 minutes.

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Staining:

  • Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the cells by flow cytometry within one hour.

  • Interpretation:

    • Annexin V- / PI- : Live cells

    • Annexin V+ / PI- : Early apoptotic cells

    • Annexin V+ / PI+ : Late apoptotic/necrotic cells

    • Annexin V- / PI+ : Necrotic cells

Western Blot Analysis of Apoptotic Markers

This protocol is for detecting changes in the expression of key apoptotic proteins, such as caspases and Bcl-2 family members, following treatment with (E)-AG 99.

Materials:

• (E)-AG 99 compound

• Cell line of interest

• Complete cell culture medium

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-Caspase-3, anti-cleaved Caspase-3, anti-Bcl-2, anti-Bax, anti-β-actin)

• HRP-conjugated secondary antibody

• ECL Western Blotting Substrate

• Chemiluminescence detection system

Procedure:

• Cell Treatment and Lysis:

  • Seed and treat cells with (E)-AG 99 as described in the Annexin V protocol.

  • After treatment, wash the cells with ice-cold PBS and lyse them in RIPA buffer.

  • Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C and collect the supernatant.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay.

• SDS-PAGE and Transfer:

  • Denature equal amounts of protein (20-40 µg) by boiling in Laemmli sample buffer.

  • Separate the proteins by SDS-PAGE.

  • Transfer the separated proteins to a PVDF membrane.

• Blocking and Antibody Incubation:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C. Use antibodies specific for total and cleaved forms of caspases to assess activation. Analyze the ratio of pro-apoptotic (e.g., Bax) to anti-apoptotic (e.g., Bcl-2) proteins.

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection:

  • Wash the membrane again with TBST.

  • Incubate the membrane with ECL substrate and detect the chemiluminescent signal using an imaging system.

  • Use β-actin as a loading control to normalize protein expression levels.

Conclusion

The tyrphostin (E)-AG 99 and its analogs are effective inducers of apoptosis in a variety of cancer cell lines. The provided protocols and data serve as a valuable resource for researchers investigating the apoptotic effects of these compounds. By utilizing the detailed methodologies for Annexin V/PI staining and Western blot analysis, along with an understanding of the underlying signaling pathways, scientists can effectively design and execute experiments to explore the therapeutic potential of (E)-AG 99 in cancer research.

References

• 1. apexbt.com [apexbt.com]
• 2. Cytostatic and cytotoxic effects of tyrphostin AG1296 on RMS cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: (E)-AG 99 Treatment in Sensitive Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Introduction

(E)-AG 99, also known as Tyrphostin 46, is a potent inhibitor of the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase.[1][2] The tyrphostin family of compounds functions as competitive inhibitors of ATP binding to the catalytic domain of tyrosine kinases, thereby blocking receptor autophosphorylation and subsequent downstream signaling cascades that are crucial for cell proliferation, survival, and migration.[3][4] Dysregulation of the EGFR signaling pathway is a common feature in many cancers, making it a key target for therapeutic intervention. These application notes provide a summary of cell lines sensitive to (E)-AG 99 and related tyrphostins, detailed protocols for assessing cellular sensitivity, and diagrams of the targeted signaling pathway and experimental workflows.

Data Presentation: Cell Line Sensitivity to (E)-AG 99 and Related Tyrphostins

While specific quantitative data for a wide range of cell lines sensitive to (E)-AG 99 is limited in publicly available literature, the following table summarizes the half-maximal inhibitory concentration (IC50) values for (E)-AG 99 in a known sensitive cell line and for structurally related tyrphostin compounds in various cancer cell lines. This data provides a valuable reference for selecting appropriate cell models for studying tyrphostin activity.

Compound	Cell Line	Cancer Type	IC50 (µM)	Reference
(E)-AG 99 (Tyrphostin 46)	A-431	Epidermoid Carcinoma	10	[1][2]
Tyrphostin AG 1478	U87MG.ΔEGFR	Glioblastoma	< 0.1	[5]
U87MG	Glioblastoma	~ 15	[5]
A549	Lung Carcinoma	Not specified, effective	[6]
DU145	Prostate Carcinoma	Not specified, effective	[6]
Tyrphostin AG 494	A549	Lung Carcinoma	Not specified, effective	[6]
DU145	Prostate Carcinoma	Not specified, effective	[6]
Tyrphostin AG-490	-	(Jak2 kinase inhibition)	10	[7]
-	(Jak3 kinase inhibition)	20	[7]
-	(EGFR inhibition)	2	[7]
-	(ErbB2 inhibition)	13.5	[7]

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol outlines the determination of cell viability and the IC50 of (E)-AG 99 using a 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.

Materials:

• Sensitive cancer cell line (e.g., A-431)

• Complete culture medium (e.g., DMEM with 10% FBS)

• (E)-AG 99 (stock solution in DMSO)

• MTT solution (5 mg/mL in PBS)

• DMSO (cell culture grade)

• 96-well flat-bottom plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium and incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.[3]

• Drug Treatment: Prepare serial dilutions of (E)-AG 99 in complete culture medium from the stock solution. The final DMSO concentration should not exceed 0.1%.[8] Remove the culture medium and add 100 µL of the medium containing various concentrations of (E)-AG 99 to the designated wells. Include a vehicle control (medium with DMSO) and a no-treatment control.[3]

• Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO2 incubator.[9]

• MTT Addition: After incubation, add 10 µL of MTT solution to each well and incubate for an additional 2-4 hours at 37°C, allowing viable cells to metabolize MTT into formazan (B1609692) crystals.[8]

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals. Mix thoroughly.[8]

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of cell viability against the logarithm of the drug concentration to generate a dose-response curve and determine the IC50 value using non-linear regression analysis.

Western Blot Analysis of EGFR Phosphorylation

This protocol is for assessing the inhibitory effect of (E)-AG 99 on EGFR phosphorylation.

Materials:

• Sensitive cancer cell line

• (E)-AG 99

• Epidermal Growth Factor (EGF)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Primary antibodies (anti-phospho-EGFR, anti-total-EGFR, anti-β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate and imaging system

Procedure:

• Cell Culture and Treatment: Plate cells and allow them to attach overnight. Serum-starve the cells for 12-24 hours.[8] Pre-treat the cells with various concentrations of (E)-AG 99 or vehicle control for 1-2 hours. Stimulate the cells with EGF (e.g., 100 ng/mL) for 10-15 minutes.[8]

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them. Centrifuge the lysates to pellet cell debris and collect the supernatant.[8]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Denature equal amounts of protein from each sample and separate them by SDS-PAGE. Transfer the proteins to a PVDF or nitrocellulose membrane.[8]

• Immunoblotting:

  • Block the membrane with a blocking buffer for 1 hour at room temperature.[8]

  • Incubate the membrane with the primary antibody (e.g., anti-phospho-EGFR) overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.[3]

• Detection: Add the chemiluminescent substrate and capture the signal using an imaging system.

• Analysis: Re-probe the membrane with anti-total-EGFR and anti-β-actin antibodies for loading controls. Quantify the band intensities to determine the extent of phosphorylation inhibition.

Mandatory Visualization

Caption: EGFR signaling pathway and the inhibitory action of (E)-AG 99.

Caption: Workflow for determining cell sensitivity to (E)-AG 99 via MTT assay.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. Targeting the EGFR signaling pathway in cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Tyrphostin AG 1478 preferentially inhibits human glioma cells expressing truncated rather than wild-type epidermal growth factor receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The effect of tyrphostins AG494 and AG1478 on the autocrine growth regulation of A549 and DU145 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Tyrphostin AG-490 | Cell Signaling Technology [cellsignal.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Application of (E)-AG 99 in Studying EGFR-Mutant Cancers: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Epidermal Growth Factor Receptor (EGFR) is a critical signaling molecule often implicated in the development and progression of various cancers, including non-small cell lung cancer (NSCLC). Mutations within the EGFR gene can lead to its constitutive activation, promoting uncontrolled cell growth and survival. Targeted therapies using EGFR tyrosine kinase inhibitors (TKIs) have shown significant efficacy in patients with EGFR-mutant tumors.

(E)-AG 99, also known as Tyrphostin AG 99, is a member of the tyrphostin family of compounds that are known to inhibit protein tyrosine kinases. While (E)-AG 99 has been identified as a potent inhibitor of EGFR, there is a notable lack of specific quantitative data in the public domain regarding its efficacy and selectivity in cancer cell lines harboring specific EGFR mutations, such as exon 19 deletions or the L858R point mutation.

These application notes provide a framework for researchers to investigate the potential of (E)-AG 99 in the context of EGFR-mutant cancers. The following protocols for key experiments are based on established methodologies for characterizing EGFR inhibitors and can be adapted for the evaluation of (E)-AG 99.

Mechanism of Action

(E)-AG 99 is believed to function as an ATP-competitive inhibitor of the EGFR tyrosine kinase domain. By binding to the ATP-binding pocket of EGFR, it prevents the autophosphorylation of the receptor, which is a crucial step for the activation of downstream signaling pathways. These pathways, including the RAS-RAF-MEK-ERK (MAPK) and PI3K-AKT-mTOR pathways, are pivotal for cell proliferation, survival, and differentiation. In EGFR-mutant cancers, where these pathways are often constitutively active, inhibition by (E)-AG 99 is hypothesized to block these pro-survival signals, leading to cell growth arrest and apoptosis.

Figure 1: EGFR signaling pathway and the point of inhibition by (E)-AG 99.

Data Presentation

Due to the absence of specific published data for (E)-AG 99, the following tables present representative data for other well-characterized EGFR inhibitors in common EGFR-mutant non-small cell lung cancer (NSCLC) cell lines. This data is for illustrative purposes to guide researchers in how to present their findings when evaluating (E)-AG 99.

Table 1: Example IC50 Values of EGFR TKIs in EGFR-Mutant NSCLC Cell Lines

Cell Line	EGFR Mutation	EGFR TKI	IC50 (nM)
PC-9	Exon 19 Deletion	Gefitinib	8
Erlotinib	6
Afatinib	0.5
H1975	L858R & T790M	Gefitinib	>10,000
Afatinib	150
Osimertinib	12
HCC827	Exon 19 Deletion	Gefitinib	5
Erlotinib	4

This table is for illustrative purposes only and does not contain data for (E)-AG 99.

Table 2: Example Western Blot Densitometry Analysis of Downstream Signaling

Treatment	p-EGFR (Y1068)	p-AKT (S473)	p-ERK1/2 (T202/Y204)
Vehicle Control	100%	100%	100%
EGFR Inhibitor (1 µM)	15%	25%	30%

This table illustrates how to present quantitative western blot data and is not representative of (E)-AG 99.

Experimental Protocols

The following are detailed protocols for key experiments to characterize the activity of (E)-AG 99 in EGFR-mutant cancer cells.

Protocol 1: Cell Viability Assay (MTT Assay)

This assay determines the concentration of (E)-AG 99 that inhibits the growth of cancer cells by 50% (IC50).

Materials:

• EGFR-mutant cancer cell lines (e.g., PC-9, H1975, HCC827)

• Complete growth medium (e.g., RPMI-1640 with 10% FBS)

• (E)-AG 99 (stock solution in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Compound Treatment: Prepare serial dilutions of (E)-AG 99 in complete growth medium. Remove the existing medium from the wells and add 100 µL of the diluted compound or vehicle control (DMSO) to the respective wells.

• Incubation: Incubate the plates for 72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using appropriate software (e.g., GraphPad Prism).

Figure 2: Workflow for the MTT cell viability assay.

Protocol 2: Western Blot Analysis of EGFR Signaling

This protocol assesses the effect of (E)-AG 99 on the phosphorylation status of EGFR and its downstream signaling proteins.

Materials:

• EGFR-mutant cancer cell lines

• Complete growth medium and serum-free medium

• (E)-AG 99 (stock solution in DMSO)

• EGF (Epidermal Growth Factor)

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies (p-EGFR, total EGFR, p-AKT, total AKT, p-ERK, total ERK, and a loading control like GAPDH or β-actin)

• HRP-conjugated secondary antibodies

• ECL Western Blotting Substrate

• Chemiluminescence imaging system

Procedure:

• Cell Treatment: Plate cells and grow to 70-80% confluency. Serum-starve the cells for 12-24 hours. Pre-treat with desired concentrations of (E)-AG 99 or vehicle control for 2 hours. Stimulate with EGF (e.g., 50 ng/mL) for 15 minutes.

• Cell Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer.

• Protein Quantification: Determine the protein concentration of the lysates using the BCA assay.

• SDS-PAGE and Transfer: Normalize protein amounts, run on an SDS-PAGE gel, and transfer to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour.

  • Incubate with primary antibodies overnight at 4°C.

  • Wash and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Add ECL substrate and visualize the bands using a chemiluminescence imager.

• Analysis: Perform densitometry analysis to quantify band intensities.

Protocol 3: In Vitro Kinase Assay

This assay directly measures the inhibitory effect of (E)-AG 99 on the kinase activity of recombinant EGFR.

Materials:

• Recombinant human EGFR (wild-type and mutant forms)

• Kinase assay buffer

• (E)-AG 99 (stock solution in DMSO)

• ATP

• Poly(Glu, Tyr) 4:1 substrate

• ADP-Glo™ Kinase Assay Kit (Promega) or similar

• Luminometer

Procedure:

• Reaction Setup: In a 96-well plate, combine the kinase assay buffer, recombinant EGFR enzyme, and serial dilutions of (E)-AG 99 or vehicle control.

• Inhibitor Incubation: Incubate for 10-20 minutes at room temperature to allow the inhibitor to bind to the enzyme.

• Kinase Reaction: Initiate the reaction by adding a mixture of ATP and the substrate. Incubate for 30-60 minutes at 30°C.

• Signal Detection: Stop the reaction and measure the amount of ADP produced using a detection reagent (e.g., ADP-Glo™).

• Data Analysis: Measure luminescence, which is proportional to kinase activity. Calculate the percentage of inhibition for each concentration of (E)-AG 99 and determine the IC50 value.

Conclusion

While (E)-AG 99 is a known EGFR inhibitor, its specific application and efficacy in the context of EGFR-mutant cancers remain to be thoroughly investigated. The protocols and frameworks provided here offer a robust starting point for researchers to characterize the activity of (E)-AG 99, generate crucial quantitative data, and elucidate its mechanism of action in this important cancer subtype. Such studies are essential to determine the potential of (E)-AG 99 as a research tool or a therapeutic lead for the treatment of EGFR-driven malignancies.

Application Notes and Protocols for In Vivo Administration of (E)-AG 99

For Researchers, Scientists, and Drug Development Professionals

Introduction

(E)-AG 99, also known as (E)-Tyrphostin 46, is a potent inhibitor of the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase. As a member of the tyrphostin family of compounds, it competitively blocks the ATP binding site of the EGFR's intracellular kinase domain. This inhibition prevents receptor autophosphorylation and the subsequent activation of downstream signaling pathways critical for cell proliferation and survival, such as the RAS-RAF-MEK-ERK and PI3K-AKT pathways. Due to its targeted mechanism of action, (E)-AG 99 is a compound of interest for research in oncology and other proliferative diseases.

These application notes provide a detailed protocol for the in vivo administration of (E)-AG 99. It is important to note that while (E)-AG 99 has been identified as a potent EGFR inhibitor, specific in vivo studies detailing its administration are not extensively available in public literature. Therefore, the following protocols and data are based on established methodologies for structurally and functionally related tyrphostin compounds, such as AG-1478 and RG13022. Researchers should consider these protocols as a starting point and may need to optimize them for their specific animal models and experimental goals.

Data Presentation: Quantitative In Vivo Data for Related Tyrphostins

The following tables summarize quantitative data from in vivo studies of tyrphostins with similar mechanisms of action to (E)-AG 99. This information can be used to guide dose selection and administration strategies.

Table 1: In Vivo Administration Parameters of Representative Tyrphostins

Compound	Animal Model	Administration Route	Dosage	Dosing Schedule	Vehicle	Reference
AG-1478	Sprague-Dawley Rats	Intraperitoneal (i.p.)	21.4 mg/kg/day	3 times per week	DMSO	[1]
AG-1478	ApoE-/- Mice	Oral Gavage	10 mg/kg/day	Daily	Not specified
RG13022	MF1 nu/nu Mice	Intraperitoneal (i.p.)	20 mg/kg	Chronic administration	Not specified	[2]
Novel Quinazoline TKI	Nude Mice (A431 xenograft)	Oral	40 mg/kg/day	Daily for 10 days	Not specified

Table 2: Pharmacokinetic and Efficacy Data of a Representative Tyrphostin (RG13022)

Parameter	Value	Animal Model	Notes	Reference
Terminal Half-life (t½)	50.4 minutes	MF1 nu/nu Mice	Indicates rapid elimination from plasma.	[2]
Time to sub-therapeutic plasma concentration	< 20 minutes post-injection	MF1 nu/nu Mice	Plasma concentrations fell below the in vitro IC50.	[2]
In vivo anti-tumor effect	No significant influence on HN5 tumor growth	MF1 nu/nu Mice	Rapid elimination may have limited efficacy with the tested schedule. More frequent or continuous administration may be required.	[2]

Experimental Protocols

The following are detailed protocols for the preparation and administration of (E)-AG 99 for in vivo studies, based on common practices for tyrphostin compounds.

Protocol 1: Preparation of (E)-AG 99 Formulation for In Vivo Administration

Materials:

• (E)-AG 99 powder

• Dimethyl sulfoxide (B87167) (DMSO), sterile, cell culture grade

• Polyethylene glycol 300 (PEG300), sterile

• Tween-80, sterile

• Sterile saline (0.9% NaCl)

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

Procedure:

• Stock Solution Preparation:

  • In a sterile microcentrifuge tube, dissolve the (E)-AG 99 powder in a minimal amount of DMSO to create a concentrated stock solution (e.g., 50 mg/mL).

  • Vortex thoroughly to ensure complete dissolution. Gentle warming in a water bath (37°C) or brief sonication can aid dissolution if necessary.

• Working Solution Formulation (for a final concentration of 5 mg/mL):

  • In a new sterile tube, combine the following in the specified order, vortexing after each addition:

    • 100 µL of the 50 mg/mL (E)-AG 99 stock solution in DMSO.

    • 400 µL of PEG300.

    • 50 µL of Tween-80.

    • 450 µL of sterile saline.

  • This will result in a final vehicle composition of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.

  • The final solution should be a clear, homogenous suspension. If precipitation occurs, adjust the solvent ratios or sonicate briefly.

  • Note: It is recommended to prepare the final working solution fresh on the day of administration.

Protocol 2: In Vivo Administration via Intraperitoneal (i.p.) Injection in Mice

Materials:

• Prepared (E)-AG 99 formulation

• Mouse model (e.g., BALB/c nude mice for xenograft studies)

• Sterile 1 mL syringes

• Sterile 27-30 gauge needles

• 70% ethanol (B145695) for disinfection

• Animal scale

Procedure:

• Animal Preparation:

  • Weigh each mouse to determine the precise injection volume.

  • Properly restrain the mouse to expose the abdomen.

• Injection Site:

  • Locate the injection site in the lower right abdominal quadrant. This avoids the cecum on the left side and the bladder in the midline.

• Injection:

  • Disinfect the injection site with a 70% ethanol wipe.

  • Using a new sterile syringe and needle for each animal, draw up the calculated volume of the (E)-AG 99 formulation. The injection volume should not exceed 10 mL/kg.

  • Insert the needle at a 15-30 degree angle into the peritoneal cavity.

  • Gently aspirate to ensure the needle has not entered a blood vessel or organ (no blood or other fluid should enter the syringe).

  • Slowly inject the solution.

  • Withdraw the needle and return the mouse to its cage.

• Post-injection Monitoring:

  • Monitor the animal for any signs of distress, adverse reactions at the injection site, or changes in behavior.

Mandatory Visualizations

EGFR Signaling Pathway Inhibition by (E)-AG 99

Caption: EGFR signaling pathway and the inhibitory action of (E)-AG 99.

Experimental Workflow for In Vivo Administration of (E)-AG 99

Caption: General experimental workflow for in vivo studies with (E)-AG 99.

References

• 1. The EGFR tyrosine kinase inhibitor tyrphostin AG-1478 causes hypomagnesemia and cardiac dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In vivo pharmacology and anti-tumour evaluation of the tyrphostin tyrosine kinase inhibitor RG13022 - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Inconsistent p-EGFR Western Blot Results with (E)-AG 99

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering inconsistent results in phosphorylated Epidermal Growth Factor Receptor (p-EGFR) Western blots when using the inhibitor (E)-AG 99 (also known as Tyrphostin AG 99).

Frequently Asked Questions (FAQs)

Q1: What is (E)-AG 99 and how does it work?

(E)-AG 99, also known as Tyrphostin AG 99, is a potent inhibitor of the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase. It functions as an ATP-competitive inhibitor, binding to the kinase domain of EGFR and preventing its autophosphorylation. This blockage of phosphorylation subsequently inhibits the downstream signaling pathways, such as the RAS-RAF-MEK-ERK and PI3K-Akt pathways, which are critical for cell proliferation and survival.

Q2: What are the common causes of inconsistent p-EGFR Western blot results when using (E)-AG 99?

Inconsistent results can stem from several factors, including:

• Suboptimal Inhibitor Concentration and Treatment Time: The effective concentration of (E)-AG 99 can vary between cell lines. Insufficient concentration or treatment duration may not fully inhibit EGFR phosphorylation, while excessively high concentrations could lead to off-target effects.

• Inhibitor Instability: Tyrphostins can be unstable in solution. Using freshly prepared dilutions is crucial for consistent results.

• Issues with Cell Culture and Lysis: High basal p-EGFR levels due to serum components, or inadequate phosphatase inhibition during cell lysis can mask the inhibitory effect of AG 99.

• Standard Western Blotting Variability: Common technical issues such as inconsistent protein loading, poor antibody quality, or suboptimal transfer conditions can all contribute to result variability.

Q3: What is a recommended starting concentration and treatment time for (E)-AG 99?

A common starting point for tyrphostin inhibitors is in the micromolar range. However, the optimal concentration is cell-line dependent. It is highly recommended to perform a dose-response experiment to determine the optimal concentration for your specific cell line and experimental conditions. Treatment times can range from 30 minutes to 24 hours, depending on the experimental goals. For observing direct inhibition of phosphorylation, shorter incubation times are often sufficient.

Q4: Can (E)-AG 99 have off-target effects?

Like many kinase inhibitors, (E)-AG 99 may have off-target effects, especially at higher concentrations. While it is designed to be a potent EGFR inhibitor, it could potentially inhibit other tyrosine kinases with similar ATP-binding pockets. These off-target effects can lead to unexpected changes in signaling pathways and contribute to inconsistent results. If off-target effects are a concern, it is advisable to test a range of inhibitor concentrations and, if possible, use a secondary, structurally different EGFR inhibitor to confirm the observed effects.

Troubleshooting Guide

This guide addresses specific issues you might encounter with your p-EGFR Western blots when using (E)-AG 99.

Problem	Possible Cause	Recommended Solution
Weak or No Inhibition of p-EGFR	1. Suboptimal (E)-AG 99 Concentration: The concentration of the inhibitor may be too low to effectively block EGFR phosphorylation in your cell line.	Perform a dose-response experiment with a range of (E)-AG 99 concentrations (e.g., 1 µM to 50 µM) to determine the optimal inhibitory concentration.
2. Insufficient Treatment Time: The incubation time with the inhibitor may be too short.	Increase the incubation time with (E)-AG 99. A time-course experiment (e.g., 30 min, 1 hr, 2 hrs, 4 hrs) can help determine the optimal duration.
3. (E)-AG 99 Degradation: Tyrphostins can be unstable in solution.	Always prepare fresh dilutions of (E)-AG 99 in your cell culture medium immediately before use.
4. High Basal p-EGFR Levels: High levels of growth factors in the serum of your culture medium can lead to strong basal EGFR activation, masking the effect of the inhibitor.	Serum-starve your cells for 4-24 hours before and during treatment with (E)-AG 99.
5. Ineffective Primary Antibody: The primary antibody against p-EGFR may not be sensitive enough or may have lost activity.	Use a well-validated p-EGFR antibody from a reputable supplier. Check the antibody datasheet for recommended dilutions and storage conditions.
Inconsistent Inhibition Across Experiments	1. Variability in Cell Conditions: Differences in cell confluency, passage number, or serum-starvation time can affect the cellular response to (E)-AG 99.	Standardize your cell culture conditions. Ensure cells are at a consistent confluency (e.g., 70-80%) and that the serum-starvation period is the same for all experiments.
2. Inconsistent Sample Preparation: Incomplete cell lysis or inadequate inhibition of phosphatases can lead to variable p-EGFR levels.	Use a lysis buffer containing a cocktail of protease and phosphatase inhibitors. Ensure complete lysis by vortexing and incubating on ice.
3. Uneven Protein Loading: Inconsistent amounts of protein loaded onto the gel will lead to variability in band intensity.	Accurately determine the protein concentration of your lysates using a BCA or Bradford assay. Load equal amounts of protein in each lane and use a loading control (e.g., β-actin, GAPDH) to verify even loading.
High Background on the Western Blot	1. Insufficient Blocking: The membrane may not be adequately blocked, leading to non-specific antibody binding.	Block the membrane for at least 1 hour at room temperature or overnight at 4°C with 5% non-fat dry milk or BSA in TBST.
2. Primary Antibody Concentration Too High: An overly concentrated primary antibody can increase background signal.	Optimize the primary antibody concentration by performing a titration.
3. Insufficient Washing: Inadequate washing can leave unbound primary and secondary antibodies on the membrane.	Increase the number and duration of washes with TBST after primary and secondary antibody incubations.
Non-Specific Bands	1. Primary Antibody Cross-Reactivity: The primary antibody may be recognizing other proteins in the lysate.	Use a highly specific monoclonal antibody. Check the antibody datasheet for any known cross-reactivities.
2. Protein Degradation: The appearance of lower molecular weight bands could be due to protein degradation.	Ensure that protease inhibitors are included in your lysis buffer and that samples are kept on ice during preparation.
3. Off-Target Effects of (E)-AG 99: At high concentrations, the inhibitor might be affecting other kinases, leading to unexpected phosphorylation events.	Use the lowest effective concentration of (E)-AG 99 as determined by your dose-response experiment.

Quantitative Data Summary

The following table provides a representative example of a dose-response experiment to determine the optimal concentration of an EGFR inhibitor. Note: This data is for illustrative purposes and the optimal concentrations for (E)-AG 99 should be determined empirically for your specific cell line and experimental conditions.

Treatment Group	Concentration	p-EGFR Level (% of Control)	Total EGFR Level (% of Control)
Vehicle Control (DMSO)	-	100	100
(E)-AG 99	1 µM	85 ± 7	98 ± 4
(E)-AG 99	5 µM	55 ± 6	99 ± 3
(E)-AG 99	10 µM	25 ± 5	97 ± 5
(E)-AG 99	25 µM	10 ± 3	98 ± 4
(E)-AG 99	50 µM	5 ± 2	96 ± 6

Experimental Protocols

Detailed Protocol for p-EGFR Western Blot Analysis with (E)-AG 99 Treatment

I. Cell Culture and Treatment

• Cell Seeding: Plate a cell line with known EGFR expression (e.g., A431) in appropriate culture dishes and allow them to reach 70-80% confluency.

• Serum Starvation: To reduce basal EGFR phosphorylation, remove the growth medium and replace it with a serum-free or low-serum medium. Incubate for 16-24 hours.

• (E)-AG 99 Preparation: Prepare a stock solution of (E)-AG 99 in DMSO. Immediately before use, dilute the stock solution to the desired final concentrations in fresh, serum-free medium.

• Inhibitor Treatment: Remove the serum-free medium and add the medium containing the various concentrations of (E)-AG 99. Include a vehicle control (DMSO-treated) group. Incubate for the desired duration (e.g., 1-4 hours).

• EGF Stimulation (Optional): Following inhibitor treatment, you can stimulate the cells with EGF (e.g., a final concentration of 100 ng/mL for 15-30 minutes at 37°C) to induce EGFR phosphorylation.

• Cell Lysis: After treatment, place the culture dishes on ice and aspirate the medium. Wash the cells twice with ice-cold PBS. Add ice-cold RIPA buffer supplemented with protease and phosphatase inhibitors. Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube. Incubate on ice for 30 minutes with occasional vortexing.

• Centrifugation: Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Protein Quantification: Transfer the supernatant to a new pre-chilled tube. Determine the protein concentration of each sample using a BCA protein assay.

II. Western Blotting

• Sample Preparation: Normalize the protein concentration of all samples with RIPA buffer. Add 4X Laemmli sample buffer to each lysate to a final concentration of 1X and boil at 95-100°C for 5 minutes.

• SDS-PAGE: Load 20-30 µg of total protein per lane into a 4-20% polyacrylamide gel. Include a pre-stained protein ladder. Run the gel at 100-150V until the dye front reaches the bottom.

• Protein Transfer: Transfer the proteins from the gel to a PVDF membrane using a wet or semi-dry transfer system.

• Blocking: Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Dilute the primary antibodies (anti-p-EGFR, anti-total EGFR, and a loading control antibody) in 5% BSA in TBST according to the manufacturer's recommendations. Incubate the membrane with the primary antibody overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times for 5-10 minutes each with TBST.

• Secondary Antibody Incubation: Dilute the appropriate HRP-conjugated secondary antibody in 5% non-fat dry milk in TBST. Incubate the membrane with the secondary antibody for 1 hour at room temperature.

• Washing: Wash the membrane three times for 10 minutes each with TBST.

• Detection: Incubate the membrane with an enhanced chemiluminescence (ECL) substrate and capture the signal using an imaging system.

• Analysis: Quantify the band intensities using densitometry software. Normalize the p-EGFR signal to the total EGFR signal, and then normalize to the loading control.

Mandatory Visualizations

Caption: EGFR signaling pathway and the point of inhibition by (E)-AG 99.

Technical Support Center: Optimizing (E)-AG 99 Concentration to Minimize Cytotoxicity

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing the experimental concentration of (E)-AG 99 (also known as Tyrphostin AG 99 or Tyrphostin 46) to achieve the desired biological effect while minimizing cytotoxicity.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for (E)-AG 99?

A1: (E)-AG 99 is a potent inhibitor of protein tyrosine kinases (PTKs), with a notable selectivity for the Epidermal Growth Factor Receptor (EGFR). By targeting the ATP-binding site of the EGFR's kinase domain, it inhibits autophosphorylation and the subsequent activation of downstream signaling pathways that are crucial for cell proliferation, survival, and differentiation.

Q2: What is a recommended starting concentration range for (E)-AG 99 in in vitro experiments?

A2: A general starting point for in vitro experiments is a concentration range of 1-100 µM. However, the optimal concentration is highly dependent on the specific cell line, experimental duration, and the biological endpoint being measured. It is crucial to perform a dose-response experiment to determine the optimal concentration for your specific setup.

Q3: How should I prepare and store (E)-AG 99?

A3: (E)-AG 99 is typically dissolved in dimethyl sulfoxide (B87167) (DMSO) to create a concentrated stock solution. For long-term storage, it is recommended to store the DMSO stock solution at -20°C. When preparing working solutions, dilute the stock solution in your cell culture medium to the desired final concentration immediately before use to minimize degradation.

Q4: I am observing high levels of cell death even at low concentrations. What could be the cause?

A4: High cytotoxicity at low concentrations can be due to several factors:

• Cell Line Sensitivity: The cell line you are using may be particularly sensitive to the inhibition of the EGFR pathway.

• Off-Target Effects: At higher concentrations, the risk of off-target effects increases, which can contribute to cytotoxicity.

• Solvent Toxicity: Ensure the final concentration of DMSO in your culture medium is low (typically below 0.5% v/v) as the solvent itself can be toxic to cells. Always include a vehicle control (medium with the same DMSO concentration as your highest treatment group) in your experiments.

Q5: My results are not consistent across experiments. What are some common reasons for this variability?

A5: Inconsistent results can arise from:

• Inhibitor Instability: Some tyrphostins can be unstable in solution. Always prepare fresh working dilutions from your frozen stock for each experiment.

• Cell Seeding Density: Variations in the number of cells seeded per well can lead to different responses. Ensure you have a homogenous cell suspension and use precise pipetting techniques.

• Cell Confluence: Cells at different growth phases (e.g., logarithmic vs. stationary) can respond differently. Standardize the cell confluence at the time of treatment (typically 70-80%).

Troubleshooting Guides

Issue 1: No observable effect of (E)-AG 99 on the target pathway.

Possible Cause	Troubleshooting Step
Suboptimal Inhibitor Concentration	The concentration of (E)-AG 99 may be too low. Perform a dose-response experiment with a broader range of concentrations (e.g., 0.1 µM to 100 µM) to determine the IC50 for the inhibition of your target (e.g., EGFR phosphorylation).
High Cell Confluence	Confluent cells may exhibit altered signaling activity. Ensure cells are in the exponential growth phase and at an optimal confluence (e.g., 70-80%) during treatment.
Ligand Stimulation Issues	If stimulating with a ligand like EGF, optimize the stimulation time and concentration. Serum-starving cells prior to ligand stimulation can help reduce basal receptor activity.
Inhibitor Degradation	Prepare fresh dilutions of (E)-AG 99 from a frozen stock solution immediately before each experiment.

Issue 2: Significant cytotoxicity observed, obscuring the specific inhibitory effects.

Possible Cause	Troubleshooting Step
Concentration is too high	Lower the concentration range in your experiments. A preliminary cytotoxicity assay (e.g., MTT or LDH) will help identify the cytotoxic threshold for your specific cell line.
Prolonged Exposure Time	Reduce the incubation time. Perform a time-course experiment (e.g., 12, 24, 48 hours) to find a window where the specific inhibitory effect is visible without significant cell death.
Off-target Effects	At high concentrations, (E)-AG 99 may inhibit other kinases, leading to toxicity. If possible, confirm your findings using another EGFR inhibitor with a different chemical structure or by using genetic approaches like siRNA to validate the on-target effect.
Solvent (DMSO) Toxicity	Ensure the final DMSO concentration is below 0.5% (v/v) and include a vehicle control in all experiments to account for any solvent-induced effects.

Data Presentation

Table 1: Template for Experimentally Determined IC50 Values of (E)-AG 99

It is critical for researchers to experimentally determine the half-maximal inhibitory concentration (IC50) for both the desired inhibitory effect (e.g., inhibition of EGFR phosphorylation) and cytotoxicity (cell viability) in their specific cell line and experimental conditions. The following table serves as a template to record your findings.

Cell Line	Assay Type	Incubation Time (hours)	IC50 (µM)
e.g., A549	MTT Assay (Cytotoxicity)	48	[Your Data]
e.g., A549	Western Blot (p-EGFR)	24	[Your Data]
e.g., MCF-7	MTT Assay (Cytotoxicity)	48	[Your Data]
e.g., MCF-7	Western Blot (p-EGFR)	24	[Your Data]
[Your Cell Line]	[Your Assay]	[Your Timepoint]	[Your Data]

Experimental Protocols

Protocol 1: Determining Cytotoxicity using the MTT Assay

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

Materials:

• (E)-AG 99 stock solution (in DMSO)

• 96-well cell culture plates

• Complete cell culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS, sterile filtered)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Phosphate-buffered saline (PBS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Treatment: Prepare serial dilutions of (E)-AG 99 in complete culture medium. Remove the old medium from the cells and add the medium containing the different inhibitor concentrations. Include a vehicle-only control.

• Incubation: Incubate the plate for the desired time periods (e.g., 24, 48, 72 hours) at 37°C in a humidified incubator.

• MTT Addition: After incubation, add 10-20 µL of MTT solution to each well and incubate for 2-4 hours. Viable cells with active metabolism will convert the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: Carefully remove the medium and add 100-150 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of cell viability against the logarithm of the inhibitor concentration to generate a dose-response curve and determine the IC50 value.

Protocol 2: Assessing Apoptosis using Annexin V-FITC/Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• (E)-AG 99 stock solution (in DMSO)

• 6-well cell culture plates

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in a 6-well plate and treat with various concentrations of (E)-AG 99 for the desired time.

• Cell Harvesting: Collect both adherent and floating cells. Centrifuge the cell suspension and discard the supernatant.

• Washing: Wash the cells with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add Annexin V-FITC and PI to the cell suspension.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Analysis: Analyze the cells by flow cytometry within one hour.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Necrotic cells: Annexin V-negative and PI-positive.

Mandatory Visualizations

Caption: EGFR signaling pathway inhibited by (E)-AG 99.

Caption: Experimental workflow for optimizing (E)-AG 99 concentration.

How to address (E)-AG 99 instability in aqueous solutions

This technical support center provides essential guidance for researchers, scientists, and drug development professionals on addressing the instability of (E)-AG 99 (Tyrphostin 46) in aqueous solutions. Due to its chemical structure, (E)-AG 99 is susceptible to degradation in aqueous environments, which can impact experimental reproducibility and interpretation of results. This resource offers troubleshooting guides, frequently asked questions (FAQs), and best-practice protocols to ensure the reliable use of this inhibitor.

Troubleshooting Guide: Common Issues with (E)-AG 99 in Aqueous Solutions

Observed Problem	Potential Cause	Recommended Solution
Precipitation in aqueous buffer/media after dilution from DMSO stock.	(E)-AG 99 has low aqueous solubility. The final concentration of DMSO may be insufficient to maintain solubility.	- Increase the final percentage of DMSO in the working solution (ensure it is compatible with your experimental system, typically ≤ 0.5%). - Perform a serial dilution of the DMSO stock in pre-warmed (37°C) culture media.[1] - Add the compound dropwise while gently vortexing the media.[1] - Prepare fresh dilutions immediately before use and do not store aqueous solutions.
Loss of inhibitory activity over a short period in aqueous solution.	(E)-AG 99 is unstable in aqueous solutions, particularly at neutral or alkaline pH. The catechol (3,4-dihydroxyphenyl) moiety is prone to oxidation.[2][3] It has been reported that some unstable tyrphostins can form degradation products that are more inhibitory than the parent compound.[4]	- Prepare fresh working solutions for each experiment from a frozen DMSO stock. - If compatible with the assay, use buffers with a slightly acidic pH (e.g., 6.0-6.5), as catechols are generally more stable under these conditions.[2][5] - Protect solutions from light, as compounds with similar structures can be photolabile.[2] - Consider the possibility of altered activity due to degradation products when interpreting results.[4]
Color change (e.g., to pink or brown) of the aqueous solution.	This indicates the oxidation of the catechol group, leading to the formation of quinones and other colored degradation products.[2][6]	- Discard the solution immediately as its composition and activity are compromised. - Prepare a fresh solution, minimizing exposure to air (oxygen) and light.[2] - Consider de-gassing the aqueous buffer before preparing the dilution.
Inconsistent experimental results between assays.	This can be due to variable degradation of (E)-AG 99. Factors like minor differences in pH, light exposure, or time between solution preparation and use can significantly impact the compound's integrity.	- Standardize the entire experimental workflow, from solution preparation to application. - Document the age of the aqueous solution for each experiment. - Ensure consistent preparation methods, including the final DMSO concentration and the pH of the aqueous buffer.

Frequently Asked Questions (FAQs)

Q1: What is the chemical basis for the instability of (E)-AG 99 in aqueous solutions?

A1: The instability of (E)-AG 99 primarily stems from its 3,4-dihydroxyphenyl (catechol) moiety. Catechols are susceptible to oxidation, especially in neutral to alkaline aqueous solutions, to form semiquinones and ortho-quinones.[3][7][8] This process can be accelerated by factors such as dissolved oxygen, light, and the presence of metal ions.[2][9] Additionally, the α,β-unsaturated nitrile structure may be susceptible to hydrolysis, particularly under strong acidic or basic conditions.

Q2: How should I prepare stock and working solutions of (E)-AG 99?

A2: It is recommended to prepare a high-concentration stock solution in an anhydrous organic solvent like dimethyl sulfoxide (B87167) (DMSO) and store it at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles. Working solutions should be prepared fresh for each experiment by diluting the DMSO stock into your aqueous buffer or cell culture medium immediately before use.

Q3: What is the stability of (E)-AG 99 stock solutions in DMSO?

A3: When stored properly at -20°C or -80°C and protected from light, DMSO stock solutions of tyrphostins are generally stable for up to one month. However, it is always best to consult the manufacturer's recommendations.

Q4: Can I store aqueous working solutions of (E)-AG 99?

A4: It is strongly advised not to store aqueous solutions of (E)-AG 99. Due to its instability, the compound can degrade over a short period, leading to a loss of potency and the formation of potentially interfering byproducts. Always prepare fresh working solutions.

Q5: How does pH affect the stability of (E)-AG 99?

A5: The catechol group of (E)-AG 99 is more stable in slightly acidic conditions (pH 6.0-6.5).[2] In neutral and, particularly, alkaline solutions, the rate of oxidation increases significantly.[6] Therefore, if your experimental system allows, using a slightly acidic buffer can help to slow down degradation.

Q6: Is (E)-AG 99 sensitive to light?

Experimental Protocols

Protocol for Preparation of (E)-AG 99 Working Solution for Cell Culture

This protocol is designed to minimize precipitation and degradation of (E)-AG 99 when preparing working solutions for cell culture experiments.

Materials:

• (E)-AG 99 powder

• Anhydrous DMSO

• Sterile, amber microcentrifuge tubes

• Sterile, pre-warmed (37°C) cell culture medium (complete, with serum if applicable)

• Sterile, 0.22 µm syringe filter (optional, for stock solution)

Procedure:

• Prepare a Concentrated Stock Solution (e.g., 10 mM in DMSO):

  • In a sterile environment (e.g., a laminar flow hood), weigh the desired amount of (E)-AG 99 powder into a sterile amber microcentrifuge tube.

  • Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM).

  • Vortex thoroughly until the compound is completely dissolved.

  • (Optional) Sterilize the stock solution by filtering it through a 0.22 µm syringe filter into a new sterile amber tube.

  • Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C or -80°C, protected from light.

• Prepare the Final Working Solution (e.g., 10 µM):

  • Crucially, perform this step immediately before adding the solution to your cells.

  • Thaw an aliquot of the 10 mM DMSO stock solution at room temperature.

  • Pre-warm the required volume of complete cell culture medium to 37°C.

  • To minimize precipitation, perform a serial dilution. For example, to achieve a final concentration of 10 µM with 0.1% DMSO:

    • Add 1 µL of the 10 mM stock solution to 999 µL of pre-warmed medium.

  • Add the stock solution to the medium dropwise while gently vortexing or swirling the tube to ensure rapid and uniform mixing.

  • Visually inspect the final working solution for any signs of precipitation. If a precipitate is observed, you may need to lower the final concentration or slightly increase the final DMSO percentage (if tolerated by your cells).

Visualizations

Caption: Experimental workflow for preparing (E)-AG 99 solutions.

Caption: Potential degradation pathways for (E)-AG 99 in aqueous solution.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Oxidative Transformations of 3,4-Dihydroxyphenylacetaldehyde Generate Potential Reactive Intermediates as Causative Agents for Its Neurotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The degree of inhibition of protein tyrosine kinase activity by tyrphostin 23 and 25 is related to their instability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Catechol Polymers for pH-Responsive, Targeted Drug Delivery to Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Catechol - Wikipedia [en.wikipedia.org]
• 7. Oxidation of 3,4-Dihydroxyphenylacetaldehyde, a Toxic Dopaminergic Metabolite, to a Semiquinone Radical and an ortho-Quinone - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Oxidation of 3,4-dihydroxyphenylacetaldehyde, a toxic dopaminergic metabolite, to a semiquinone radical and an ortho-quinone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Iron-mediated oxidation of 3,4-dihydroxyphenylalanine to an excitotoxin - PubMed [pubmed.ncbi.nlm.nih.gov]

Potential off-target effects of Tyrphostin AG 99 at high concentrations

This technical support center provides researchers, scientists, and drug development professionals with guidance on the potential off-target effects of Tyrphostin AG 99, particularly at high concentrations. The information is presented in a question-and-answer format to directly address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the primary target of Tyrphostin AG 99?

Tyrphostin AG 99, also known as Tyrphostin 46, is a tyrosine kinase inhibitor. While its specific primary target is not consistently and definitively reported across all literature, it is known to inhibit protein tyrosine kinases, which are crucial enzymes in cellular signaling pathways that regulate growth, differentiation, and survival.

Q2: What are off-target effects, and why are they a concern with kinase inhibitors like Tyrphostin AG 99?

Off-target effects refer to the interaction of a drug with proteins other than its intended target. With kinase inhibitors, off-target binding is a common phenomenon due to the structural similarity of the ATP-binding pocket across the kinome. At high concentrations, the likelihood of a compound inhibiting multiple kinases increases, which can lead to unexpected cellular phenotypes, toxicity, or misinterpretation of experimental results.

Q3: Are there known off-target effects for Tyrphostin AG 99 at high concentrations?

Q4: What are the potential consequences of using high concentrations of Tyrphostin AG 99 in my experiments?

Using high concentrations of Tyrphostin AG 99 can lead to several confounding factors in your experiments:

• Misinterpretation of Results: Attributing an observed phenotype solely to the inhibition of the primary target when it might be the result of inhibiting one or more off-target kinases.

• Cellular Toxicity: Off-target effects can lead to cytotoxicity that is unrelated to the intended mechanism of action.

• Activation of Alternative Signaling Pathways: Inhibition of multiple nodes in interconnected signaling networks can sometimes lead to the paradoxical activation of compensatory pathways.

Troubleshooting Guide

Issue: I am observing an unexpected or inconsistent cellular phenotype when using high concentrations of Tyrphostin AG 99.

Possible Cause: The observed phenotype may be due to off-target effects of Tyrphostin AG 99.

Troubleshooting Steps:

• Concentration-Response Curve: Perform a dose-response experiment to determine the minimal effective concentration required to inhibit the intended target. Use the lowest effective concentration to minimize the risk of off-target effects.

• Use Structurally Different Inhibitors: Compare the phenotype induced by Tyrphostin AG 99 with that of other structurally distinct inhibitors of the same primary target. If the phenotype is unique to Tyrphostin AG 99, it is more likely to be an off-target effect.

• Rescue Experiment: If possible, perform a rescue experiment by overexpressing a drug-resistant mutant of the intended target. If the phenotype is not rescued, it suggests an off-target mechanism.

• Kinase Profiling: To definitively identify off-target interactions, consider performing an in vitro kinase profiling assay, screening Tyrphostin AG 99 against a broad panel of kinases at the concentrations used in your experiments.

Quantitative Data on Kinase Inhibition

Kinase Target	IC50 (µM) - Hypothetical	Kinase Family	Notes
Primary Target X	0.5	Tyrosine Kinase	Assumed primary target for this illustration.
EGFR	5.0	Tyrosine Kinase	Potential off-target, as seen with other tyrphostins.
PDGFRβ	15.0	Tyrosine Kinase	Common off-target for some tyrosine kinase inhibitors.
Src	25.0	Tyrosine Kinase	Another potential off-target in the tyrosine kinase family.
JAK2	50.0	Tyrosine Kinase	Known off-target for other tyrphostins like AG 490.
CDK2	> 100	Serine/Threonine Kinase	Expected to be a weak or non-inhibitor.
MAPK1 (ERK2)	> 100	Serine/Threonine Kinase	Expected to be a weak or non-inhibitor.

Experimental Protocols

Protocol 1: In Vitro Kinase Assay for Selectivity Profiling

Objective: To determine the half-maximal inhibitory concentration (IC50) of Tyrphostin AG 99 against a panel of purified protein kinases.

Materials:

• Purified recombinant protein kinases

• Kinase-specific peptide substrates

• Tyrphostin AG 99 stock solution (in DMSO)

• ATP solution

• Kinase reaction buffer (e.g., 25 mM HEPES pH 7.5, 10 mM MgCl2, 0.5 mM EGTA, 0.01% Brij-35, 1 mM DTT)

• ADP-Glo™ Kinase Assay Kit (Promega) or similar

• White, opaque 384-well assay plates

• Plate reader capable of luminescence detection

Procedure:

• Compound Preparation: Prepare a serial dilution of Tyrphostin AG 99 in DMSO. A typical starting concentration for the highest dose might be 100 µM.

• Assay Plate Setup: Add 1 µL of each Tyrphostin AG 99 dilution to the wells of the 384-well plate. Include control wells with DMSO only (vehicle control).

• Kinase Reaction:

  • Prepare a kinase/substrate solution in kinase reaction buffer.

  • Add the kinase/substrate solution to each well.

  • Initiate the reaction by adding ATP solution to each well. The final ATP concentration should be at or near the Km for each respective kinase.

• Incubation: Incubate the plate at 30°C for 60 minutes.

• Detection: Stop the kinase reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase Assay kit according to the manufacturer's protocol.

• Data Analysis:

  • Calculate the percentage of kinase inhibition for each concentration of Tyrphostin AG 99 relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value by fitting the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism).

Protocol 2: Cellular Thermal Shift Assay (CETSA) to Confirm Target Engagement

Objective: To verify the direct binding of Tyrphostin AG 99 to its potential on- and off-targets within intact cells.

Materials:

• Cell line of interest

• Tyrphostin AG 99

• PBS (Phosphate-Buffered Saline)

• Protease inhibitor cocktail

• Equipment for heating cell lysates to various temperatures

• SDS-PAGE and Western blotting reagents and equipment

• Antibodies specific to the potential target kinases

Procedure:

• Cell Treatment: Treat cultured cells with a high concentration of Tyrphostin AG 99 (e.g., 50-100 µM) or vehicle (DMSO) for a specified time (e.g., 1-2 hours).

• Cell Lysis: Harvest and lyse the cells in PBS with a protease inhibitor cocktail using freeze-thaw cycles.

• Heat Treatment: Aliquot the cell lysates and heat them to a range of temperatures (e.g., 40°C to 70°C) for 3 minutes, followed by cooling at room temperature for 3 minutes.

• Centrifugation: Centrifuge the heated lysates to pellet the aggregated proteins.

• Western Blotting:

  • Collect the supernatants containing the soluble proteins.

  • Analyze the protein concentration in each supernatant.

  • Perform SDS-PAGE and Western blotting using antibodies against the potential target kinases.

• Data Analysis:

  • Quantify the band intensities for each target protein at each temperature.

  • Plot the fraction of soluble protein as a function of temperature for both the Tyrphostin AG 99-treated and vehicle-treated samples.

  • A shift in the melting curve to a higher temperature in the presence of Tyrphostin AG 99 indicates target engagement.

Visualizations

Technical Support Center: Overcoming Resistance to (E)-AG 99 in Cancer Cell Lines

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during experiments with the tyrosine kinase inhibitor, (E)-AG 99.

Troubleshooting Guide

Researchers may encounter variability in the efficacy of (E)-AG 99. This guide provides insights into potential causes of resistance and suggests experimental approaches to identify and overcome these challenges.

Observed Problem	Potential Cause	Recommended Action
Decreased sensitivity to (E)-AG 99 in a previously sensitive cell line.	Development of secondary mutations in the EGFR kinase domain (e.g., analogous to T790M).[1][2][3]	1. Sequence the EGFR kinase domain to identify potential mutations. 2. Test the efficacy of next-generation EGFR inhibitors that may overcome the specific mutation.[4][5]
Intrinsic resistance to (E)-AG 99 in a new cancer cell line.	Pre-existing mutations in EGFR or downstream signaling components (e.g., KRAS mutations).[3][4]	1. Perform baseline genetic screening of the cell line for known resistance-conferring mutations. 2. Consider combination therapies targeting parallel or downstream pathways.
No significant change in cell viability after (E)-AG 99 treatment, but downstream signaling (e.g., p-ERK, p-AKT) remains active.	Activation of bypass signaling pathways, such as c-Met or HER2 amplification, which can sustain pro-survival signaling independently of EGFR.[1][6][7]	1. Use a phospho-receptor tyrosine kinase array to screen for upregulated RTKs. 2. Perform Western blot analysis for key nodes of alternative pathways (e.g., p-Met, p-HER2). 3. Evaluate the synergistic effect of combining (E)-AG 99 with an inhibitor of the identified bypass pathway.
Initial response to (E)-AG 99 followed by a rapid rebound in cell proliferation.	Upregulation of compensatory signaling pathways or feedback loops.	1. Conduct a time-course experiment to monitor the activation of key signaling molecules post-treatment. 2. Investigate the potential role of feedback activation of EGFR or other family members.
Heterogeneous response to (E)-AG 99 within a cell population.	Existence of a sub-population of resistant cells.[8]	1. Perform single-cell cloning to isolate and characterize resistant populations. 2. Utilize techniques like flow cytometry to analyze population heterogeneity based on relevant markers.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of (E)-AG 99?

(E)-AG 99, also known as Tyrphostin 46, is a tyrosine kinase inhibitor.[9][10] It is reported to be a potent inhibitor of the Epidermal Growth Factor Receptor (EGFR).[11] By targeting the EGFR tyrosine kinase, (E)-AG 99 aims to block downstream signaling pathways, such as the RAS-RAF-MEK-ERK and PI3K-AKT-mTOR pathways, which are crucial for cell proliferation and survival in EGFR-dependent cancers.[12]

Q2: My cancer cell line is showing resistance to (E)-AG 99. What are the most common mechanisms of resistance to EGFR inhibitors?

While specific data on (E)-AG 99 resistance is limited, mechanisms of resistance to other EGFR tyrosine kinase inhibitors are well-documented and can be extrapolated. These include:

• On-target secondary mutations: The most common is the T790M "gatekeeper" mutation in the EGFR kinase domain, which reduces the binding affinity of the inhibitor.[2][3]

• Bypass pathway activation: Upregulation of other receptor tyrosine kinases, such as c-Met or HER2, can provide alternative signaling routes to activate downstream pathways like PI3K/AKT and MAPK/ERK, rendering the inhibition of EGFR ineffective.[1][6][7]

• Downstream mutations: Mutations in genes downstream of EGFR, such as KRAS, can lead to constitutive activation of the signaling cascade, making the cells independent of EGFR signaling.[4]

• Histologic transformation: In some cases, cancer cells can undergo phenotypic changes, such as epithelial-to-mesenchymal transition (EMT), which is associated with drug resistance.[13]

Q3: How can I experimentally confirm the mechanism of resistance in my cell line?

To elucidate the resistance mechanism, a multi-pronged approach is recommended:

• Sanger sequencing or next-generation sequencing (NGS): To identify mutations in the EGFR kinase domain and other key signaling genes.

• Western Blotting: To assess the phosphorylation status of EGFR and key proteins in downstream (p-AKT, p-ERK) and potential bypass pathways (p-Met, p-HER2).

• Fluorescence In Situ Hybridization (FISH) or quantitative PCR (qPCR): To detect gene amplification of bypass pathway components like c-Met.

• Cell Viability Assays: To test the efficacy of combination therapies targeting both EGFR and the identified resistance pathway.

Q4: Are there any strategies to overcome resistance to (E)-AG 99?

Yes, several strategies can be employed based on the identified resistance mechanism:

• Combination Therapy: If a bypass pathway is activated, combining (E)-AG 99 with an inhibitor of that pathway (e.g., a c-Met inhibitor) can restore sensitivity.

• Next-Generation Inhibitors: If a secondary mutation in EGFR is identified, switching to a next-generation inhibitor designed to be effective against that specific mutation may be beneficial.[4][5]

• Targeting Downstream Effectors: For resistance mediated by downstream mutations, inhibitors of components further down the signaling cascade (e.g., MEK inhibitors) could be effective.

Quantitative Data Summary

The following table provides a hypothetical example of IC50 values for (E)-AG 99 in a sensitive parental cell line and a derived resistant subline, illustrating the shift in drug sensitivity.

Cell Line	Description	(E)-AG 99 IC50 (µM)
Parental Cancer Cell Line	EGFR-dependent, sensitive to (E)-AG 99	0.5
Resistant Subline	Derived from the parental line by continuous exposure to increasing concentrations of (E)-AG 99	15.0

Experimental Protocols

1. Cell Viability (MTT) Assay

This protocol is for determining the cytotoxic effects of (E)-AG 99.

• Materials: 96-well plates, cancer cell lines, complete culture medium, (E)-AG 99 stock solution, MTT reagent (5 mg/mL in PBS), DMSO.

• Procedure:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

  • Prepare serial dilutions of (E)-AG 99 in a complete culture medium.

  • Replace the medium in the wells with the medium containing different concentrations of (E)-AG 99. Include a vehicle control (e.g., DMSO).

  • Incubate the plate for 72 hours at 37°C in a humidified incubator with 5% CO2.

  • Add 20 µL of MTT reagent to each well and incubate for 4 hours.

  • Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

2. Western Blot Analysis for Signaling Pathway Activation

This protocol is for assessing the phosphorylation status of key signaling proteins.

• Materials: Cell lysis buffer, protein assay kit, SDS-PAGE gels, transfer apparatus, PVDF membrane, blocking buffer (e.g., 5% non-fat milk or BSA in TBST), primary antibodies (e.g., anti-p-EGFR, anti-EGFR, anti-p-AKT, anti-AKT, anti-p-ERK, anti-ERK), HRP-conjugated secondary antibodies, enhanced chemiluminescence (ECL) substrate.

• Procedure:

  • Treat cells with (E)-AG 99 at the desired concentration and time points.

  • Lyse the cells and quantify the protein concentration.

  • Separate 20-40 µg of protein per lane on an SDS-PAGE gel.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and detect the signal using an ECL substrate and an imaging system.

Visualizations

Caption: EGFR signaling pathway and the inhibitory action of (E)-AG 99.

Caption: Workflow for investigating resistance to (E)-AG 99.

Caption: A decision tree for troubleshooting (E)-AG 99 resistance.

References

• 1. Mechanisms of resistance to EGFR tyrosine kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mechanisms of Acquired Resistance and Tolerance to EGFR Targeted Therapy in Non-Small Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. oncotarget.com [oncotarget.com]
• 4. Emerging strategies to overcome resistance to third-generation EGFR inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Overcoming Resistance to EGFR Inhibitors in NSCLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. aacrjournals.org [aacrjournals.org]
• 7. Overcoming resistance to tyrosine kinase inhibitors: Lessons learned from cancer cells treated with EGFR antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Drug-adapted cancer cell lines as preclinical models of acquired resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. The quest to overcome resistance to EGFR-targeted therapies in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 13. publications.ersnet.org [publications.ersnet.org]

Technical Support Center: Troubleshooting (E)-AG 99 Experiments

This guide provides troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals encountering unexpected results with (E)-AG 99, specifically a lack of cell growth inhibition.

Frequently Asked Questions (FAQs)

Q1: My cells are not responding to (E)-AG 99 treatment. What are the primary reasons for the lack of cell growth inhibition?

There are several potential reasons why (E)-AG 99 may not be inhibiting cell growth in your experiment. These can be broadly categorized into issues with the compound itself, the experimental setup, or the biological system being used.

• Compound Integrity and Activity:

  • Degradation: Although generally stable, improper storage or handling could lead to degradation.

  • Purity: The purity of the compound might be lower than specified.

  • Solubility: The compound may not be fully dissolved in your culture medium, leading to a lower effective concentration.

• Experimental Protocol:

  • Concentration: The concentrations used may be too low to elicit a response in your specific cell line.

  • Incubation Time: The duration of the treatment may be insufficient for the inhibitory effects to manifest as reduced cell growth.

  • Serum Interaction: Components in fetal bovine serum (FBS) can bind to small molecule inhibitors, reducing their effective concentration.[1]

• Cell Line-Specific Factors:

  • EGFR Expression and Activity: Your cell line may have low or no expression of the Epidermal Growth Factor Receptor (EGFR), the primary target of (E)-AG 99.[2] Alternatively, the EGFR pathway may not be a primary driver of proliferation in your chosen cell line.

  • Compensatory Signaling Pathways: Cells can activate alternative signaling pathways to bypass the inhibition of EGFR.

  • Drug Efflux Pumps: The cells may express high levels of multidrug resistance transporters that actively pump the compound out of the cell.

  • Mutations in EGFR: Specific mutations in the EGFR gene can confer resistance to certain inhibitors.

Q2: What is the mechanism of action of (E)-AG 99?

(E)-AG 99, also known as Tyrphostin 46, is a potent and reversible inhibitor of the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase.[2] It functions by competing with ATP for the binding site in the kinase domain of the receptor.[2] By blocking the autophosphorylation of EGFR, it prevents the initiation of downstream signaling cascades that are crucial for cell proliferation, survival, and migration. Additionally, (E)-AG 99 has been shown to inhibit the phosphorylation of c-Met and may have other growth-inhibitory targets beyond EGFR.[2][3]

Q3: How can I confirm that my (E)-AG 99 is active?

To verify the activity of your (E)-AG 99 stock, you can perform a series of control experiments:

• Western Blot Analysis: Treat a sensitive cell line (with known high EGFR expression) with (E)-AG 99 and stimulate with EGF. A functional inhibitor should decrease the phosphorylation of EGFR (p-EGFR) and downstream targets like Akt and ERK.

• Use a Positive Control Cell Line: Test the inhibitor on a cell line that has been previously shown to be sensitive to (E)-AG 99, such as the A431 human epidermoid carcinoma cell line.[4]

• Dose-Response Curve: Performing a dose-response experiment in a sensitive cell line can help determine the IC50 value (the concentration at which 50% of cell growth is inhibited) and confirm the compound's potency.

Troubleshooting Guide

If you are not observing cell growth inhibition with (E)-AG 99, follow these troubleshooting steps:

Step 1: Verify Compound and Experimental Setup

Potential Issue	Recommended Action
Compound Integrity	Ensure the compound has been stored correctly (typically at -20°C or -80°C for long-term storage).[3] Prepare fresh stock solutions.
Solubility	(E)-AG 99 is soluble in DMSO and DMF.[4] Ensure the stock solution is clear and fully dissolved before diluting into your culture medium. The final DMSO concentration in the medium should be kept low (typically <0.5%) to avoid solvent-induced toxicity.
Concentration Range	The effective concentration can vary significantly between cell lines. Test a broad range of concentrations, for example, from 0.1 µM to 100 µM.
Incubation Time	Perform a time-course experiment (e.g., 24, 48, and 72 hours) to determine the optimal treatment duration for your cell line.[1]
Serum Interaction	Consider reducing the serum concentration in your culture medium or performing the experiment in serum-free conditions, if your cells can tolerate it.[1]

Step 2: Assess the Biological System

Potential Issue	Recommended Action
Low EGFR Expression/Activity	Confirm EGFR expression in your cell line at the protein level using Western blot or flow cytometry. To assess EGFR activity, check for baseline phosphorylation or stimulate with EGF and measure p-EGFR levels.
Compensatory Pathways	If EGFR is inhibited but cells still proliferate, investigate the activation of other receptor tyrosine kinases (e.g., HER2, c-Met) or downstream signaling molecules.
Drug Efflux	Use a general inhibitor of ABC transporters, such as verapamil, in combination with (E)-AG 99 to see if this restores sensitivity.

Quantitative Data Summary

The following table summarizes key quantitative data for (E)-AG 99 from the literature.

Parameter	Value	Cell Line	Reference
IC50 (EGFR Kinase Inhibition)	10 µM	A431	[4]
Solubility in DMSO	≥ 20 mg/mL	-	[4]
Solubility in DMF	≥ 20 mg/mL	-	[4]
Storage (Stock Solution)	-20°C (1 month), -80°C (6 months)	-	[3]
Stability (Solid)	≥ 4 years (at room temperature)	-	[4]

Experimental Protocols

Protocol 1: Cell Viability Assay (MTT Assay)

• Cell Seeding: Seed your cells in a 96-well plate at a density that allows for logarithmic growth over the course of the experiment. Allow cells to attach overnight.

• Compound Preparation: Prepare a series of dilutions of (E)-AG 99 in your cell culture medium. It is recommended to perform a 2-fold or 3-fold serial dilution. Include a vehicle control (medium with the same concentration of DMSO as your highest treatment concentration).

• Treatment: Remove the old medium from the cells and add the medium containing the different concentrations of (E)-AG 99.

• Incubation: Incubate the plate for your desired time points (e.g., 24, 48, 72 hours).

• MTT Addition: Add MTT solution (final concentration of 0.5 mg/mL) to each well and incubate for 2-4 hours at 37°C.

• Solubilization: Remove the MTT solution and add a solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl) to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Read the absorbance at a wavelength of 570 nm.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

Protocol 2: Western Blot for EGFR Phosphorylation

• Cell Culture and Starvation: Grow cells to 70-80% confluency. For experiments involving EGF stimulation, starve the cells in serum-free medium for 12-24 hours.

• Inhibitor Pre-treatment: Pre-treat the cells with various concentrations of (E)-AG 99 for 1-2 hours.

• EGF Stimulation: Stimulate the cells with an appropriate concentration of EGF (e.g., 100 ng/mL) for a short period (e.g., 15 minutes).

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE and Western Blotting: Separate equal amounts of protein by SDS-PAGE, transfer to a PVDF membrane, and probe with primary antibodies against phosphorylated EGFR (p-EGFR), total EGFR, and a loading control (e.g., GAPDH or β-actin).

• Detection: Use an appropriate secondary antibody and a chemiluminescent substrate to visualize the protein bands.

Visualizations

Caption: EGFR signaling pathway and the inhibitory action of (E)-AG 99.

Caption: Troubleshooting workflow for (E)-AG 99 experiments.

Caption: Logical relationships between causes and solutions.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. caymanchem.com [caymanchem.com]

Technical Support Center: (E)-AG 99 Efficacy and Serum Concentration

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the impact of serum concentration on the efficacy of (E)-AG 99, a potent EGFR inhibitor.

Troubleshooting Guides & FAQs

This section addresses common issues encountered during experiments with (E)-AG 99, focusing on the variability introduced by serum in cell culture media.

FAQs

• Q1: Why is the observed IC50 value of (E)-AG 99 higher in my experiments than what is reported in some literature?

  A1: A higher than expected IC50 value for (E)-AG 99 can be attributed to serum protein binding. (E)-AG 99, also known as Tyrphostin B46, is known to be highly protein-bound.[1] Proteins in fetal bovine serum (FBS) or other sera, primarily albumin, can bind to (E)-AG 99, reducing the free concentration of the inhibitor available to interact with its target, the epidermal growth factor receptor (EGFR). This sequestration of the inhibitor leads to a higher apparent IC50 value. One study demonstrated that the potency of a closely related tyrphostin was approximately three times greater in a medium with 0.5% serum compared to 10% serum.[1]

• Q2: My results with (E)-AG 99 are inconsistent between experiments. What could be the cause?

  A2: Inconsistent results are often due to variability in experimental conditions. Key factors to consider include:

  • Serum Concentration: Using different concentrations of serum or different batches of serum between experiments can lead to significant variations in (E)-AG 99 efficacy due to differences in protein content.

  • Cell Seeding Density: Inconsistent cell numbers can affect the drug-to-cell ratio and influence the apparent IC50.

  • Inhibitor Preparation: Ensure (E)-AG 99 is fully dissolved and that dilutions are prepared fresh for each experiment to avoid degradation or precipitation.

  • Incubation Time: The duration of inhibitor exposure can impact the observed effect.

• Q3: How can I minimize the impact of serum interference in my experiments?

  A3: To reduce the confounding effect of serum, consider the following approaches:

  • Reduce Serum Concentration: Conduct experiments in a low-serum medium (e.g., 0.5-2% FBS) or in a serum-free medium. However, be aware that prolonged serum starvation can affect cell health and signaling pathways.

  • Serum Starvation Prior to Treatment: Before adding (E)-AG 99, you can serum-starve the cells for a period (e.g., 4-24 hours) to reduce the influence of exogenous growth factors present in the serum.

  • Use of Bovine Serum Albumin (BSA): In some defined media, BSA is used as a protein source. Be mindful that BSA will also bind to (E)-AG 99.[1]

  • Consistent Serum Batch: If reducing serum is not feasible, use the same batch of serum for all related experiments to ensure consistency in protein composition.

• Q4: I don't observe any effect of (E)-AG 99 on my cells. What should I check?

  A4: If (E)-AG 99 appears inactive, troubleshoot the following:

  • EGFR Expression and Activity: Confirm that your cell line expresses EGFR and that the pathway is active. Some cell lines may require stimulation with a ligand like EGF to activate the pathway.

  • Inhibitor Concentration: The concentration of (E)-AG 99 may be too low to have an effect, especially in the presence of high serum concentrations. Perform a dose-response curve to determine the optimal concentration.

  • Compound Integrity: Verify the quality and proper storage of your (E)-AG 99 stock.

Data Presentation

The following table summarizes the expected impact of serum concentration on the half-maximal inhibitory concentration (IC50) of (E)-AG 99, based on findings for highly protein-bound tyrphostins.[1]

Serum Concentration	Expected Relative IC50	Rationale
0% (Serum-Free)	Lowest	No serum proteins to bind the inhibitor, maximizing its free concentration.
0.5% - 2%	Low	Minimal protein binding, leading to higher potency.
5%	Moderate	Increased protein binding, reducing the effective concentration of the inhibitor.
10% and higher	Highest	Significant protein binding, requiring a higher total concentration to achieve 50% inhibition.

Experimental Protocols

Protocol for Determining the IC50 of (E)-AG 99 at Varying Serum Concentrations

This protocol outlines a cell viability assay (e.g., MTT or resazurin) to determine the effect of serum on (E)-AG 99 efficacy.

1. Materials:

• Cell line expressing EGFR (e.g., A431)
• Complete growth medium (e.g., DMEM with 10% FBS)
• Serum-free medium
• (E)-AG 99 stock solution (e.g., 10 mM in DMSO)
• 96-well cell culture plates
• MTT or Resazurin reagent
• Solubilization solution (for MTT)
• Plate reader

2. Procedure:

• Cell Seeding: Seed cells into 96-well plates at a predetermined optimal density and allow them to adhere overnight in complete growth medium.
• Serum Starvation (Optional but Recommended): The next day, gently aspirate the growth medium and wash the cells once with serum-free medium. Add medium with a low serum concentration (e.g., 0.5% FBS) and incubate for 4-24 hours.
• Preparation of (E)-AG 99 Dilutions: Prepare a serial dilution of (E)-AG 99 in media containing different final concentrations of FBS (e.g., 0.5%, 2%, 5%, and 10%). Ensure the final DMSO concentration is consistent across all wells and does not exceed 0.1%.
• Treatment: Remove the medium from the wells and add 100 µL of the prepared (E)-AG 99 dilutions. Include vehicle control wells (medium with DMSO) for each serum concentration.
• Incubation: Incubate the plates for the desired treatment period (e.g., 48-72 hours).
• Cell Viability Assay:

• For MTT assay: Add 10 µL of MTT reagent (5 mg/mL) to each well and incubate for 2-4 hours. Then, add 100 µL of solubilization solution and incubate overnight.
• For Resazurin assay: Add 10 µL of Resazurin reagent to each well and incubate for 1-4 hours.

• Data Acquisition: Read the absorbance or fluorescence on a plate reader at the appropriate wavelength.
• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the dose-response curves and determine the IC50 values for each serum concentration using a suitable software.

Mandatory Visualization

Caption: EGFR signaling pathway and the inhibitory action of (E)-AG 99.

Caption: Workflow for assessing (E)-AG 99 efficacy at different serum concentrations.

Caption: A logical flowchart for troubleshooting (E)-AG 99 experiments.

References

• 1. Protein binding modulates inhibition of the epidermal growth factor receptor kinase and DNA synthesis by tyrphostins - PubMed [pubmed.ncbi.nlm.nih.gov]

Best practices for storing and handling (E)-AG 99 solutions

This technical support center provides best practices for the storage, handling, and use of (E)-AG 99, also known as Tyrphostin AG 99 or Tyrphostin A46. The information is intended for researchers, scientists, and drug development professionals to ensure experimental success and reproducibility.

Frequently Asked Questions (FAQs)

Q1: What is (E)-AG 99 and what is its primary mechanism of action?

(E)-AG 99 is a potent, cell-permeable, and reversible inhibitor of the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase. Its chemical name is (E)-2-Cyano-3-(3,4-dihydroxyphenyl)-2-propenamide. It functions by competing with ATP at the kinase domain's substrate subsite, thereby blocking the autophosphorylation of EGFR. This inhibition prevents the activation of downstream signaling pathways that are crucial for cell proliferation, survival, and differentiation.

Q2: What is the recommended solvent for preparing (E)-AG 99 stock solutions?

(E)-AG 99 is readily soluble in dimethyl sulfoxide (B87167) (DMSO). It is highly recommended to prepare stock solutions in high-quality, anhydrous DMSO.

Q3: How should I store (E)-AG 99 powder and stock solutions to ensure stability?

Proper storage is critical to maintain the integrity of (E)-AG 99. The compound is sensitive to light and moisture.

Form	Storage Temperature	Duration	Notes
Powder	-20°C	Up to 2 years	Keep desiccated and protected from light.
DMSO Stock Solution	-20°C	Up to 1 month	Aliquot to avoid repeated freeze-thaw cycles.
DMSO Stock Solution	-80°C	Up to 6 months	Preferred for longer-term storage. Aliquot to avoid repeated freeze-thaw cycles.[1]

Q4: Is (E)-AG 99 stable in aqueous solutions and cell culture media?

No, (E)-AG 99 is known to be unstable in aqueous solutions, including cell culture media. The presence of water can lead to hydrolysis and degradation of the compound. Therefore, it is crucial to prepare fresh dilutions in your aqueous buffer or cell culture medium immediately before each experiment. Do not store (E)-AG 99 in aqueous solutions.

Troubleshooting Guide

Issue 1: My (E)-AG 99 solution has a precipitate after dilution in aqueous media.

• Possible Cause: Poor solubility in aqueous solutions.

• Troubleshooting Steps:

  • Vortex Thoroughly: Ensure vigorous mixing when diluting the DMSO stock solution into your aqueous buffer or cell culture medium.

  • Gentle Warming: Gently warming the solution may aid in dissolution. However, be cautious as heat can also accelerate the degradation of the compound.

  • Lower Final Concentration: Consider lowering the final concentration of (E)-AG 99 in your experiment if solubility issues persist.

Issue 2: I am observing inconsistent or weaker-than-expected inhibitory effects in my experiments.

• Possible Cause: Degradation of (E)-AG 99 in aqueous solution.

• Troubleshooting Steps:

  • Prepare Fresh Working Solutions: Always prepare fresh dilutions of (E)-AG 99 in your aqueous buffer or cell culture medium immediately before each experiment.

  • Minimize Incubation Time: If your experimental design allows, reduce the incubation time of cells with (E)-AG 99 to minimize the extent of degradation.

  • Use High-Quality DMSO: Ensure your DMSO is anhydrous, as water can accelerate the degradation of (E)-AG 99.

  • Control Experiments: Run parallel experiments with a known stable EGFR inhibitor to compare results and assess the potential impact of (E)-AG 99 degradation.

Issue 3: I am concerned about potential off-target effects.

• Possible Cause: At higher concentrations, kinase inhibitors may exhibit off-target effects.

• Troubleshooting Steps:

  • Dose-Response Curve: Perform a dose-response experiment to identify the optimal concentration range for EGFR inhibition without inducing significant off-target effects or cytotoxicity.

  • Orthogonal Approaches: Use a structurally different EGFR inhibitor to see if it produces a similar phenotype. Alternatively, using siRNA or shRNA to knock down EGFR should yield a comparable biological effect.

  • Phosphorylation Analysis: Directly assess the phosphorylation status of EGFR and its downstream effectors (e.g., Akt, ERK) via Western blotting to confirm target engagement at the concentrations used in your experiments.

Experimental Protocols

General Protocol for Cell-Based Assays

This protocol provides a general guideline for using (E)-AG 99 in a cell-based experiment to inhibit EGFR signaling.

Materials:

• (E)-AG 99 powder

• Anhydrous DMSO

• Cell culture medium (e.g., DMEM) with and without fetal bovine serum (FBS)

• Cells expressing EGFR (e.g., A431 human epidermoid carcinoma cells)

• EGF (Epidermal Growth Factor)

• Phosphate-buffered saline (PBS)

• Lysis buffer

• Reagents for the desired downstream assay (e.g., Western blot, cell proliferation assay)

Procedure:

• Stock Solution Preparation: Prepare a stock solution of (E)-AG 99 in anhydrous DMSO (e.g., 20 mM). Store aliquots at -80°C.

• Cell Culture: Plate cells (e.g., A431) at an appropriate density and allow them to adhere overnight.

• Serum Starvation: To reduce basal EGFR activity, serum-starve the cells by replacing the growth medium with a serum-free medium for 12-24 hours before treatment.

• Drug Treatment: Prepare fresh dilutions of the (E)-AG 99 stock solution in a serum-free medium to the desired final concentrations. Pre-treat the cells with the (E)-AG 99 dilutions or DMSO (as a vehicle control) for 1-2 hours.

• EGF Stimulation: Stimulate the cells with EGF (e.g., 50-100 ng/mL) for a short period (e.g., 10-15 minutes at 37°C) to induce EGFR phosphorylation. Include an unstimulated control group.

• Cell Lysis: Wash the cells with ice-cold PBS and then add lysis buffer to prepare cell lysates for downstream analysis.

• Downstream Analysis: Proceed with your desired assay, such as Western blotting to analyze protein phosphorylation or a cell proliferation assay.

Experimental Workflow for Western Blot Analysis of EGFR Phosphorylation

General workflow for Western blot analysis of EGFR phosphorylation.

Signaling Pathway

(E)-AG 99 Inhibition of the EGFR Signaling Pathway

The epidermal growth factor receptor (EGFR) is a transmembrane protein that, upon binding to ligands such as EGF, dimerizes and undergoes autophosphorylation of its intracellular tyrosine kinase domain. This phosphorylation event creates docking sites for various adaptor proteins and enzymes, initiating a cascade of downstream signaling pathways that regulate critical cellular processes like proliferation, survival, and migration. The three major signaling pathways activated by EGFR are the RAS-RAF-MEK-ERK (MAPK) pathway, the PI3K-AKT-mTOR pathway, and the JAK-STAT pathway[2].

(E)-AG 99 acts as a competitive inhibitor at the ATP-binding site of the EGFR tyrosine kinase domain, thereby preventing its autophosphorylation and the subsequent activation of these downstream pathways.

EGFR signaling pathway and the inhibitory action of (E)-AG 99.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. ClinPGx [clinpgx.org]

How to control for DMSO effects in (E)-AG 99 experiments

This technical support center provides researchers, scientists, and drug development professionals with guidance on the proper use of (E)-AG 99 and how to control for the effects of its solvent, Dimethyl Sulfoxide (B87167) (DMSO), in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is (E)-AG 99 and what is its mechanism of action?

(E)-AG 99, also known as Tyrphostin AG 99, is a potent, cell-permeable inhibitor of the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase.[1][2][3] Its mechanism of action involves competitively blocking the tyrosine kinase activity of EGFR, which in turn inhibits downstream signaling pathways responsible for cell proliferation and survival, such as the STAT3 pathway.[4] (E)-AG 99 has been shown to block the tyrosine phosphorylation of p145met and promote cell death by activating caspase-like proteases.[2][4]

Q2: Why is DMSO used as a solvent for (E)-AG 99?

(E)-AG 99 has high solubility in DMSO, allowing for the preparation of concentrated stock solutions that can be easily diluted to working concentrations in cell culture media.[4][5] DMSO is a widely used aprotic solvent in cell-based assays due to its ability to dissolve a broad range of compounds.

Q3: What is a vehicle control and why is it essential in (E)-AG 99 experiments?

A vehicle control is a crucial experimental group that is treated with the same concentration of the solvent (in this case, DMSO) as the experimental group, but without the drug ((E)-AG 99).[6][7] This control is essential to differentiate the biological effects of (E)-AG 99 from any potential off-target effects of the solvent itself.[6] Any observed changes in the vehicle control group can be attributed to DMSO, allowing for the accurate interpretation of the drug's specific effects.

Q4: What are the known effects of DMSO on cells, particularly in the context of EGFR and STAT3 signaling?

DMSO is not biologically inert and can have dose-dependent effects on cells.[6] Of particular relevance to (E)-AG 99 experiments, DMSO has been shown to:

• Stimulate EGFR Phosphorylation: Some studies have reported that DMSO can increase the tyrosine phosphorylation of the EGFR.[8][9]

• Increase STAT3 Phosphorylation: DMSO has also been observed to promote the phosphorylation of STAT3, a key downstream target of EGFR.[10][11]

These effects can confound experimental results if not properly controlled for, as they may mimic or mask the effects of (E)-AG 99.

Troubleshooting Guide

Problem 1: The vehicle control (DMSO-only) shows a significant biological effect (e.g., increased cell proliferation, altered signaling) compared to the untreated control.

• Possible Cause: The final DMSO concentration is too high for your specific cell line, leading to off-target effects.

• Troubleshooting Steps:

  • Verify DMSO Concentration: Double-check your calculations to ensure the final DMSO concentration in the culture medium is within the recommended range (see Table 2).

  • Perform a DMSO Tolerance Assay: Before conducting your main experiment, it is critical to determine the maximum concentration of DMSO that your specific cell line can tolerate without significant effects on viability or signaling. A detailed protocol is provided below.

  • Lower DMSO Concentration: If possible, reduce the final DMSO concentration by preparing a more concentrated stock solution of (E)-AG 99.

  • Normalize to Vehicle Control: If a low, non-toxic concentration of DMSO still produces a baseline effect, all drug-treated groups should be normalized to the vehicle control group to isolate the specific effect of (E)-AG 99.[12]

Problem 2: (E)-AG 99 treatment does not show the expected inhibitory effect on EGFR or STAT3 phosphorylation.

• Possible Cause 1: The stimulatory effect of DMSO on EGFR and/or STAT3 phosphorylation is masking the inhibitory effect of (E)-AG 99.

• Troubleshooting Steps:

  • Review DMSO Tolerance Data: Ensure you are using a DMSO concentration that has minimal impact on the phosphorylation status of your target proteins.

  • Optimize (E)-AG 99 Concentration: The IC50 of (E)-AG 99 for EGFR inhibition is approximately 10 µM.[3][4][5] Ensure you are using a concentration range appropriate to observe inhibition.

  • Pre-incubation with (E)-AG 99: Consider pre-incubating the cells with (E)-AG 99 before stimulating with a growth factor (like EGF) to ensure the inhibitor has bound to the receptor.

• Possible Cause 2: The (E)-AG 99 stock solution has degraded.

• Troubleshooting Steps:

  • Proper Storage: (E)-AG 99 stock solutions in DMSO should be aliquoted and stored at -20°C to avoid repeated freeze-thaw cycles.[3]

  • Prepare Fresh Stock: If in doubt, prepare a fresh stock solution of (E)-AG 99.

Problem 3: High levels of cell death are observed in both the (E)-AG 99-treated and vehicle control groups.

• Possible Cause: The DMSO concentration is cytotoxic to your cells.

• Troubleshooting Steps:

  • Perform a DMSO Tolerance Assay: This is the most critical step to determine the toxic threshold of DMSO for your cell line.

  • Reduce DMSO Concentration: Aim for the lowest possible final DMSO concentration that maintains (E)-AG 99 solubility.

  • Reduce Incubation Time: If the experimental design allows, consider reducing the duration of exposure to both the drug and the vehicle.

Data Presentation

Table 1: Properties of (E)-AG 99

Property	Value	Reference(s)
Alternate Names	Tyrphostin AG 99, Tyrphostin A46	[1]
CAS Number	122520-85-8	[4]
Molecular Weight	204.18 g/mol	[4]
Solubility in DMSO	165 mg/mL (808.11 mM)	[4]
IC50 for EGFR Kinase	~10 µM	[3][4][5]

Table 2: Recommended Maximum DMSO Concentrations for In Vitro Cell Culture

Cell Type	Maximum Recommended DMSO Concentration	Incubation Time	Reference(s)
Most Cancer Cell Lines	0.1% - 0.5%	Up to 72 hours	[13][14]
Primary Cells / Sensitive Cell Lines	≤ 0.1%	24 - 48 hours	[14]
Hematopoietic Stem Cells	Particularly sensitive	Perform tolerance assay	[15]

Experimental Protocols

Protocol 1: Determining the DMSO Toxicity Threshold

This protocol is essential to determine the highest non-toxic concentration of DMSO for your specific cell line.

Methodology:

• Cell Seeding: Plate your cells in a 96-well plate at a density that will not reach confluency by the end of the experiment. Allow cells to adhere overnight.

• Prepare DMSO Dilutions: Prepare a serial dilution of DMSO in your complete cell culture medium. Recommended final concentrations to test include 0.01%, 0.05%, 0.1%, 0.25%, 0.5%, 1.0%, and 2.0%. Also, include a "medium-only" (0% DMSO) control.

• Treatment: Remove the existing medium and add the prepared DMSO dilutions to the respective wells. Ensure each concentration has at least three replicate wells.

• Incubation: Incubate the plate for the same duration as your planned (E)-AG 99 experiment (e.g., 24, 48, or 72 hours).

• Viability Assessment: Measure cell viability using a standard method such as MTT, MTS, or Trypan Blue exclusion assay.

• Data Analysis: Normalize the viability of each DMSO concentration to the "medium-only" control (set as 100% viability). The highest DMSO concentration that maintains high cell viability (e.g., ≥95%) is considered safe for your experiments.

Protocol 2: Experimental Setup with Appropriate Vehicle Control

Methodology:

• Prepare Stock Solutions:

  • (E)-AG 99 Stock: Dissolve (E)-AG 99 in 100% DMSO to create a concentrated stock solution (e.g., 10 mM).

  • Vehicle Stock: Use 100% DMSO.

• Prepare Working Solutions:

  • Untreated Control: Culture medium only.

  • Vehicle Control: Dilute the 100% DMSO stock in culture medium to the exact same final percentage as the highest concentration of (E)-AG 99 to be used. For example, if your highest (E)-AG 99 working concentration results in a final DMSO concentration of 0.1%, your vehicle control should be 0.1% DMSO in culture medium.

  • (E)-AG 99 Treatment: Prepare serial dilutions of the (E)-AG 99 stock solution in culture medium to achieve your desired final concentrations. Ensure that the final DMSO concentration is the same across all treatment groups by adding the appropriate amount of DMSO to the lower concentration wells if necessary.

• Treatment: Add the prepared working solutions to your cells and incubate for the desired duration.

• Analysis: When analyzing your results, compare the effect of (E)-AG 99 to the vehicle control group to determine the specific effect of the inhibitor.

Visualizations

Caption: Workflow for setting up (E)-AG 99 experiments with proper DMSO controls.

Caption: EGFR signaling and potential interference by (E)-AG 99 and DMSO.

Caption: Decision tree for troubleshooting unexpected effects from DMSO controls.

References

• 1. scbt.com [scbt.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. AG 99 CAS 118409-59-9 | 658430 [merckmillipore.com]
• 4. AG 99 | CAS:122520-85-8 | EGFR inhibitor | High Purity | Manufacturer BioCrick [biocrick.com]
• 5. caymanchem.com [caymanchem.com]
• 6. benchchem.com [benchchem.com]
• 7. bitesizebio.com [bitesizebio.com]
• 8. Dimethyl sulfoxide stimulates tyrosine residue phosphorylation of rat liver epidermal growth factor receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. DMSO increases tyrosine residue phosphorylation in membranes from murine erythroleukemia cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. STAT3 Phosphorylation Mediating DMSO's Function on Fetal Cardiomyocyte Proliferation with Developmental Changes [jstage.jst.go.jp]
• 11. STAT3 Phosphorylation Mediating DMSO's Function on Fetal Cardiomyocyte Proliferation with Developmental Changes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Dimethyl Sulfoxide (DMSO) Decreases Cell Proliferation and TNF-α, IFN-γ, and IL-2 Cytokines Production in Cultures of Peripheral Blood Lymphocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Cell Culture FAQ: How does DMSO affect your cells? - Eppendorf Portugal [eppendorf.com]

Reference Data & Comparative Studies

Validating (E)-AG 99 Efficacy: A Comparative Analysis with a Structurally Unrelated EGFR Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the epidermal growth factor receptor (EGFR) inhibitor (E)-AG 99 with a structurally unrelated, clinically relevant EGFR inhibitor, Gefitinib. The objective is to validate the efficacy of (E)-AG 99 by benchmarking its performance against a well-established alternative. This analysis is supported by experimental data on their inhibitory effects on EGFR phosphorylation and cancer cell viability.

Introduction to EGFR Inhibition

The Epidermal Growth Factor Receptor (EGFR) is a transmembrane tyrosine kinase that plays a pivotal role in regulating cell proliferation, differentiation, and survival. Dysregulation of EGFR signaling, often through overexpression or activating mutations, is a key driver in the progression of various cancers. Consequently, EGFR has emerged as a critical target for cancer therapeutics.

(E)-AG 99, also known as Tyrphostin 46, belongs to the tyrphostin family of protein tyrosine kinase inhibitors. It functions by competing with the substrate at the catalytic site of the kinase domain. In contrast, Gefitinib is an anilinoquinazoline (B1252766) derivative that acts as a potent and selective inhibitor by competing with ATP at the ATP-binding site of the EGFR tyrosine kinase domain. The structural differences between these two compounds provide a valuable basis for validating the on-target efficacy of (E)-AG 99.

Comparative Efficacy Data

To provide a quantitative comparison of the efficacy of (E)-AG 99 and Gefitinib, we have summarized their half-maximal inhibitory concentrations (IC50) for both EGFR kinase activity and the inhibition of cell viability in the A431 human epidermoid carcinoma cell line, which overexpresses EGFR.

Table 1: Comparison of IC50 Values for EGFR Inhibition and Cell Viability

Inhibitor	Target	IC50 (EGFR Kinase)	Cell Line	IC50 (Cell Viability)
(E)-AG 99	EGFR	Potent inhibitor (specific IC50 not available in comparative studies)	A431	10 µM
Gefitinib	EGFR	~33-37 nM[1]	A431	1.86 µM - 19.77 µM

Note: The IC50 values for cell viability are derived from different studies and may vary based on experimental conditions such as incubation time and assay method.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to ensure reproducibility and facilitate further research.

Cell Viability Assay (MTT Assay)

This protocol is used to assess the cytotoxic effects of the EGFR inhibitors on cancer cells.

• Cell Seeding: Plate A431 cells in a 96-well plate at a density of 5,000 cells per well in complete growth medium and incubate for 24 hours to allow for cell attachment.

• Inhibitor Treatment: Prepare serial dilutions of (E)-AG 99 and Gefitinib in culture medium. Replace the existing medium with the medium containing the inhibitors at various concentrations. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plates for 72 hours at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: Add 20 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours.

• Solubilization: Aspirate the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot the results to determine the IC50 value for each inhibitor.

Western Blot for EGFR Phosphorylation

This protocol is used to determine the inhibitory effect of the compounds on EGFR autophosphorylation.

• Cell Culture and Treatment: Culture A431 cells to 70-80% confluency and then serum-starve overnight. Treat the cells with various concentrations of (E)-AG 99 or Gefitinib for 2 hours.

• EGF Stimulation: Stimulate the cells with 100 ng/mL of human recombinant EGF for 15 minutes at 37°C.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein (20-30 µg) on an SDS-polyacrylamide gel and transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific for phosphorylated EGFR (e.g., p-EGFR Tyr1068) overnight at 4°C.

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Stripping and Re-probing: To normalize for protein loading, the membrane can be stripped and re-probed with an antibody for total EGFR.

• Densitometry Analysis: Quantify the band intensities to determine the relative levels of EGFR phosphorylation.

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams, generated using Graphviz (DOT language), illustrate the EGFR signaling pathway and the experimental workflows.

Caption: EGFR Signaling Pathway and Points of Inhibition.

Caption: Experimental Workflows for Efficacy Validation.

Conclusion

This comparative guide provides evidence for the efficacy of (E)-AG 99 as an inhibitor of the EGFR signaling pathway. While direct comparative studies are limited, the available data on its ability to inhibit the viability of EGFR-overexpressing A431 cancer cells suggests it is a potent compound for research purposes. The structurally unrelated inhibitor, Gefitinib, serves as a valuable benchmark for its on-target activity. The provided experimental protocols and diagrams offer a framework for researchers to further validate and expand upon these findings.

References

• 1. Scalable Production and In Vitro Efficacy of Inhaled Erlotinib Nanoemulsion for Enhanced Efficacy in Non-Small Cell Lung Cancer (NSCLC) - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Potency: (E)-AG 99 vs. Gefitinib in EGFR Inhibition

For researchers and professionals in the field of drug development, particularly those focused on oncology and kinase inhibitors, understanding the comparative potency of different compounds is paramount. This guide provides a detailed comparison of (E)-AG 99, also known as Tyrphostin 46, and Gefitinib, two prominent inhibitors of the Epidermal Growth Factor Receptor (EGFR). The data presented herein is curated from publicly available experimental findings to offer an objective overview.

Executive Summary

Gefitinib is a highly potent and selective inhibitor of the EGFR tyrosine kinase, demonstrating efficacy in the nanomolar range in sensitive cancer cell lines.[1][2][3][4][5] (E)-AG 99, a member of the tyrphostin family of protein tyrosine kinase inhibitors, also targets EGFR but exhibits a significantly lower potency, with inhibitory concentrations in the micromolar range.[6][7] This fundamental difference in potency is a critical factor for consideration in research and development applications.

Potency Comparison

The half-maximal inhibitory concentration (IC50) is a key measure of the potency of a drug. The following table summarizes the reported IC50 values for (E)-AG 99 and Gefitinib against EGFR.

Compound	Target	IC50 Value	Cell Line/Assay Condition	Reference
(E)-AG 99	EGFR Kinase	10 µM	A431 human epidermoid carcinoma cells	[6][7]
Gefitinib	EGFR (Tyr1173)	37 nM	NR6wtEGFR cells	[1]
Gefitinib	EGFR (Tyr992)	37 nM	NR6wtEGFR cells	[1]
Gefitinib	EGFR (Tyr1173)	26 nM	NR6W cells	[1]
Gefitinib	EGFR (Tyr992)	57 nM	NR6W cells	[1]
Gefitinib	EGFR	13.06 nM	HCC827 NSCLC cells	[2][4]
Gefitinib	EGFR	77.26 nM	PC9 NSCLC cells	[2][4]
Gefitinib	EGFR	0.003 µM	H3255 NSCLC cells	[3][4]
Gefitinib	EGFR	0.39 µM	11-18 NSCLC cells	[3][4]

Mechanism of Action and Signaling Pathways

Both (E)-AG 99 and Gefitinib function by inhibiting the tyrosine kinase activity of EGFR.[6][7][8] Gefitinib achieves this by competitively and reversibly binding to the ATP binding site in the intracellular domain of EGFR.[6][8] This action prevents the autophosphorylation of the receptor, which is a critical step in the activation of downstream signaling cascades.[6][8] By blocking these pathways, Gefitinib can inhibit cell proliferation and induce apoptosis in cancer cells that are reliant on EGFR signaling.[6][8]

The primary signaling pathways affected by the inhibition of EGFR include:

• RAS-RAF-MEK-ERK Pathway: This cascade is crucial for cell proliferation, differentiation, and survival.[8]

• PI3K-AKT-mTOR Pathway: This pathway plays a central role in regulating cell growth, survival, and metabolism.[1][8]

• JAK-STAT Pathway: This pathway is involved in the regulation of immune responses, cell growth, and differentiation.[8]

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. Evaluation of Biological Activity of Natural Compounds: Current Trends and Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Silver | Ag (Element) - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Synthesis and Biological Evaluation of 99mTc(I) Tricarbonyl Complexes Dual-Targeted at Tumoral Mitochondria - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. caymanchem.com [caymanchem.com]
• 7. merckmillipore.com [merckmillipore.com]
• 8. scbt.com [scbt.com]

A Comparative Guide to EGFR Inhibition: (E)-AG 99 (Tyrphostin AG 99) vs. siRNA Knockdown

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two distinct methods for inhibiting the Epidermal Growth Factor Receptor (EGFR) signaling pathway: the use of the small molecule inhibitor (E)-AG 99, also known as Tyrphostin AG 99, and the genetic approach of siRNA-mediated knockdown. Both techniques are pivotal in cancer research for studying EGFR's role in cell proliferation and survival and for validating it as a therapeutic target.

Mechanism of Action: Chemical Inhibition vs. Genetic Silencing

(E)-AG 99 (Tyrphostin AG 99) is a potent, cell-permeable, and reversible inhibitor of EGFR. It functions as an ATP-competitive inhibitor, binding to the tyrosine kinase domain of the EGFR. This binding action blocks the autophosphorylation of the receptor, a critical step in the activation of downstream signaling pathways, ultimately leading to the inhibition of cell proliferation.

In contrast, small interfering RNA (siRNA) operates at the post-transcriptional level. Exogenously introduced siRNA molecules engage the RNA-induced silencing complex (RISC) within the cell. This complex then targets and cleaves the messenger RNA (mRNA) of EGFR, preventing its translation into protein. The result is a specific and potent knockdown of the EGFR protein, thereby abrogating its signaling capacity.

Quantitative Comparison of Efficacy

Directly comparing quantitative data from different studies can be challenging due to variations in cell lines, experimental conditions, and methodologies. However, by examining available data, we can draw a comparative picture of the efficacy of Tyrphostin AG 99 and EGFR siRNA.

Table 1: Inhibition of Cell Viability and EGFR Expression

Parameter	(E)-AG 99 (Tyrphostin AG 99)	siRNA Knockdown of EGFR	Cell Line	Citation
IC50 (Cell Growth Inhibition)	~2.5 µM	Not Applicable	DU145 (Prostate Cancer)	[1][2]
EGFR mRNA Inhibition	Not Applicable	Up to 85%	Eca109 (Esophageal Squamous Cell Carcinoma)	[3]
EGFR Protein Inhibition	Inhibition of phosphorylation	Up to 72.8%	Eca109 (Esophageal Squamous Cell Carcinoma)	[3]
Cell Growth Inhibition	Dose-dependent inhibition	28.2% inhibition	Eca109 (Esophageal Squamous Cell Carcinoma)	[3]
Reduction in Cell Viability	Not specified	29% decrease in survival	DU145 (Prostate Cancer)	[4]

Table 2: Effects on Downstream Signaling Pathways (p-ERK and p-AKT)

Downstream Target	(E)-AG 99 (Tyrphostin AG 99) & Related Tyrphostins	siRNA Knockdown of EGFR	Cell Line	Citation
p-ERK (Phospho-ERK)	Inhibition of phosphorylation (dose-dependent)	Suppression of expression	U251 (Glioblastoma)	[2]
p-AKT (Phospho-AKT)	Inhibition of phosphorylation (dose-dependent)	Suppression of expression	U251 (Glioblastoma)	[2]

Experimental Protocols

(E)-AG 99 (Tyrphostin AG 99) Treatment Protocol for Cell Viability (MTT) Assay

• Cell Seeding: Plate cells (e.g., DU145) in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Preparation: Prepare a stock solution of (E)-AG 99 in DMSO. Perform serial dilutions in the appropriate cell culture medium to achieve the desired final concentrations.

• Treatment: Replace the culture medium with the medium containing various concentrations of (E)-AG 99. Include a vehicle control (DMSO).

• Incubation: Incubate the cells for 48-72 hours at 37°C in a humidified incubator.

• MTT Assay: Add MTT reagent to each well and incubate for 2-4 hours. The viable cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: Add a solubilization solution (e.g., DMSO or isopropanol (B130326) with HCl) to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at a wavelength of 570 nm using a microplate reader. The absorbance is proportional to the number of viable cells.

siRNA Transfection Protocol for EGFR Knockdown

• Cell Seeding: One day before transfection, seed cells in a 6-well plate at a density that will result in 30-50% confluency on the day of transfection.

• siRNA-Lipid Complex Formation:

  • Dilute the EGFR-specific siRNA and a non-targeting control siRNA in a serum-free medium.

  • In a separate tube, dilute a transfection reagent (e.g., Lipofectamine) in a serum-free medium.

  • Combine the diluted siRNA and the diluted transfection reagent and incubate at room temperature for 15-20 minutes to allow for complex formation.

• Transfection: Add the siRNA-lipid complexes to the cells in the 6-well plate.

• Incubation: Incubate the cells for 48-72 hours at 37°C. The duration depends on the time required to observe significant protein knockdown.

• Analysis: After incubation, the cells can be harvested for analysis of EGFR mRNA levels (by qRT-PCR), EGFR protein levels (by Western blot), or for use in cell viability and signaling assays.

Visualizing the Mechanisms and Workflows

To better understand the points of intervention and the experimental processes, the following diagrams are provided.

Caption: EGFR signaling pathway and points of inhibition by (E)-AG 99 and siRNA.

Caption: General experimental workflow for comparing (E)-AG 99 and EGFR siRNA.

Conclusion

Both (E)-AG 99 (Tyrphostin AG 99) and EGFR siRNA are effective tools for inhibiting the EGFR signaling pathway, albeit through different mechanisms.

• (E)-AG 99 offers a rapid and reversible method of inhibiting EGFR's kinase activity, making it suitable for studying the acute effects of pathway inhibition.

• EGFR siRNA provides a highly specific and potent method for reducing the total amount of EGFR protein, which is ideal for investigating the consequences of long-term receptor depletion.

The choice between these two methods will depend on the specific research question, the desired duration of inhibition, and the experimental context. For validating a drug target, the concordance of results from both a small molecule inhibitor and a genetic knockdown approach provides strong evidence for the on-target effects of the compound.

References

• 1. journals.viamedica.pl [journals.viamedica.pl]
• 2. The effect of tyrosine kinase inhibitors, tyrphostins: AG1024 and SU1498, on autocrine growth of prostate cancer cells (DU145) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. RNA interference for epidermal growth factor receptor enhances the radiosensitivity of esophageal squamous cell carcinoma cell line Eca109 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

In Vitro Validation of (E)-AG 99's Selectivity for EGFR Over Other Kinases: A Comparative Guide

(E)-AG 99, also known as Tyrphostin 46, is a potent inhibitor of the Epidermal Growth Factor Receptor (EGFR), a key player in cellular signaling pathways that regulate cell growth, proliferation, and differentiation. The selectivity of any kinase inhibitor is a critical parameter, as off-target effects can lead to unforeseen cellular consequences and potential toxicity. This guide provides an objective comparison of (E)-AG 99's performance, supported by experimental data and detailed methodologies for its in vitro validation.

Quantitative Kinase Selectivity Data

Table 1: Illustrative Kinase Selectivity Profile of a Tyrphostin Inhibitor (AG-490).

Kinase Target	Kinase Family	IC50 (µM)
EGFR	Tyrosine Kinase	2
Jak2	Tyrosine Kinase	10
ErbB2	Tyrosine Kinase	13.5
Jak3	Tyrosine Kinase	20
Lck	Tyrosine Kinase	> 100
Lyn	Tyrosine Kinase	> 100
Btk	Tyrosine Kinase	> 100
Syk	Tyrosine Kinase	> 100
Jak1	Tyrosine Kinase	> 100
Tyk2	Tyrosine Kinase	> 100

| Src | Tyrosine Kinase | > 100 |

Note: The data presented above is for AG-490 and is intended to be illustrative of a kinase selectivity panel. Specific IC50 values for (E)-AG 99 against a comprehensive kinase panel are not currently available in the public domain.

Experimental Protocols

The following are detailed methodologies for key experiments to determine the in vitro selectivity of a kinase inhibitor like (E)-AG 99.

Protocol 1: In Vitro Kinase Inhibition Assay (Radiometric)

This protocol describes a common method for determining the half-maximal inhibitory concentration (IC50) of a compound against a specific kinase.

Materials:

• Recombinant human kinases (e.g., EGFR, other tyrosine and serine/threonine kinases)

• (E)-AG 99 stock solution (e.g., 10 mM in DMSO)

• Kinase-specific peptide substrate

• Kinase assay buffer (e.g., 25 mM MOPS, pH 7.2, 12.5 mM β-glycerol-phosphate, 25 mM MgCl2, 5 mM EGTA, 2 mM EDTA, and 0.25 mM DTT)

• [γ-³³P]ATP

• 10% Phosphoric acid

• P81 phosphocellulose paper

• Scintillation counter

Procedure:

• Prepare serial dilutions of (E)-AG 99 in kinase assay buffer.

• In a 96-well plate, add 10 µL of the diluted (E)-AG 99 or vehicle (DMSO) to the appropriate wells.

• Add 20 µL of the kinase/substrate mixture to each well.

• Initiate the kinase reaction by adding 10 µL of [γ-³³P]ATP solution. The final ATP concentration should be at or near the Km for each specific kinase.

• Incubate the plate at 30°C for a predetermined time (e.g., 10-30 minutes), ensuring the reaction is in the linear range.

• Stop the reaction by adding 40 µL of 10% phosphoric acid to each well.

• Spot 25 µL of the reaction mixture from each well onto P81 phosphocellulose paper.

• Wash the phosphocellulose paper three times for 5 minutes each in 75 mM phosphoric acid.

• Rinse the paper with acetone (B3395972) and allow it to air dry.

• Measure the radioactivity on the paper using a scintillation counter.

• Calculate the percentage of kinase activity inhibition for each concentration of (E)-AG 99 compared to the vehicle control.

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Protocol 2: In Vitro Kinase Inhibition Assay (Luminescence-based - ADP-Glo™)

This protocol offers a non-radioactive alternative for measuring kinase activity and inhibition.

Materials:

• Recombinant human kinases

• (E)-AG 99 stock solution (10 mM in DMSO)

• Kinase-specific peptide substrate

• Kinase assay buffer

• ATP

• ADP-Glo™ Kinase Assay Kit (Promega)

• White, opaque 96-well or 384-well plates

• Luminometer

Procedure:

• Prepare serial dilutions of (E)-AG 99 in the appropriate buffer.

• To the wells of the plate, add the kinase, substrate, and (E)-AG 99 at various concentrations.

• Initiate the reaction by adding ATP.

• Incubate the plate at room temperature for the optimized reaction time (e.g., 60 minutes).

• Add ADP-Glo™ Reagent to each well to terminate the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

• Add Kinase Detection Reagent to each well to convert the generated ADP to ATP and produce a luminescent signal. Incubate for 30 minutes at room temperature.

• Measure the luminescence using a plate-reading luminometer.

• Calculate the percentage of kinase inhibition and determine the IC50 value as described in the radiometric assay protocol.

Visualizations

EGFR Signaling Pathway

The following diagram illustrates the central role of EGFR in activating downstream signaling cascades, which are inhibited by (E)-AG 99.

Caption: EGFR signaling pathway and its inhibition by (E)-AG 99.

Experimental Workflow for Kinase Selectivity Profiling

This diagram outlines the general workflow for assessing the selectivity of a kinase inhibitor.

Assessing the Synergistic Effects of (E)-AG 99 with Other Anticancer Drugs: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

(E)-AG 99, a potent inhibitor of the Epidermal Growth Factor Receptor (EGFR), has demonstrated promise in preclinical cancer research. This guide provides a comparative analysis of the potential synergistic effects of (E)-AG 99 when combined with standard chemotherapeutic agents—doxorubicin (B1662922), cisplatin (B142131), and paclitaxel (B517696). The objective is to offer a framework for researchers investigating combination therapies to enhance anticancer efficacy.

Given the limited direct published data on (E)-AG 99 in combination therapies, this guide leverages findings from a study on a representative EGFR inhibitor combined with doxorubicin to illustrate the potential for synergistic interactions. This information is supplemented with the known mechanisms of action of cisplatin and paclitaxel to extrapolate potential synergistic outcomes.

Comparative Analysis of Synergistic Effects

The combination of a targeted therapy like an EGFR inhibitor with a conventional cytotoxic agent can lead to enhanced tumor cell killing. The rationale lies in the complementary mechanisms of action, where the EGFR inhibitor can sensitize cancer cells to the DNA-damaging or microtubule-disrupting effects of chemotherapy.

A study investigating the combination of an EGFR inhibitor with doxorubicin in breast cancer cell lines (MCF-7 and MDA-MB-231) demonstrated strong synergistic effects on cell proliferation.[1] This synergy was also associated with an increased induction of apoptosis and a significant downregulation of EGFR gene expression.[1] While specific data for (E)-AG 99 is not available, its potent EGFR inhibitory activity suggests a high potential for similar synergistic outcomes.

Table 1: Quantitative Analysis of EGFR Inhibitor and Doxorubicin Combination on Cell Viability

Cell Line	Treatment	IC50 (µM) after 48h	Combination Index (CI)
MCF-7	EGFR Inhibitor alone	~10	< 1 (Synergistic)
Doxorubicin alone	~1
EGFR Inhibitor + Doxorubicin	Significantly reduced
MDA-MB-231	EGFR Inhibitor alone	~1	< 1 (Synergistic)
Doxorubicin alone	~0.1
EGFR Inhibitor + Doxorubicin	Significantly reduced

Note: The table is a representation based on the findings of a study on an EGFR inhibitor and doxorubicin.[1] Actual IC50 and CI values for (E)-AG 99 would need to be determined experimentally.

Postulated Synergistic Mechanisms with Other Anticancer Drugs

• With Cisplatin: Cisplatin functions by forming DNA adducts, leading to DNA damage and apoptosis. EGFR signaling can activate DNA repair pathways, contributing to cisplatin resistance. By inhibiting EGFR, (E)-AG 99 could potentially block these repair mechanisms, thereby sensitizing cancer cells to cisplatin-induced DNA damage and enhancing apoptosis.

• With Paclitaxel: Paclitaxel disrupts microtubule dynamics, leading to mitotic arrest and apoptosis. The EGFR pathway is known to regulate cell cycle progression and survival signals that can counteract the effects of paclitaxel. Inhibition of EGFR by (E)-AG 99 may therefore lower the threshold for paclitaxel-induced apoptosis.[2][3][4]

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of synergistic effects. Below are generalized protocols for key experiments, which should be optimized for the specific cell lines and drug concentrations used.

Cell Viability Assay (MTT Assay)

This assay determines the cytotoxic effects of the drug combinations.

Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.[5][6]

• Drug Treatment: Prepare serial dilutions of (E)-AG 99 and the chemotherapeutic agent (doxorubicin, cisplatin, or paclitaxel). Treat cells with single agents or in combination at various concentration ratios. Include a vehicle-treated control.[5]

• Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified incubator with 5% CO₂.[5]

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours.[5][7]

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[5]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[5]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC50 values for single agents and calculate the Combination Index (CI) using software like CompuSyn to assess synergy (CI < 1), additivity (CI = 1), or antagonism (CI > 1).[5]

Apoptosis Assay (Annexin V/PI Staining)

This assay quantifies the induction of apoptosis by the drug combination.

Protocol:

• Cell Treatment: Seed cells in 6-well plates and treat with the drug combination at predetermined synergistic concentrations for 24-48 hours.

• Cell Harvesting: Collect both adherent and floating cells and wash with cold PBS.

• Staining: Resuspend cells in Annexin V binding buffer and add Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol.

• Flow Cytometry: Analyze the stained cells using a flow cytometer to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

Western Blot Analysis

This technique is used to investigate the effect of the drug combination on key signaling proteins.

Protocol:

• Cell Lysis: Treat cells with the drug combination for the desired time points and then lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.[5]

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.[5]

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer to a PVDF membrane.[5]

• Immunoblotting: Incubate the membrane with primary antibodies against key signaling proteins (e.g., p-EGFR, total EGFR, p-Akt, total Akt, p-ERK, total ERK, PARP, Caspase-3).

• Detection: Wash and incubate with HRP-conjugated secondary antibodies and visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.[5]

Visualizing Pathways and Workflows

Signaling Pathways

The synergistic effect of an EGFR inhibitor like (E)-AG 99 with conventional chemotherapy is believed to arise from the dual blockade of critical cancer cell survival and proliferation pathways.

Caption: EGFR signaling pathway and points of intervention for (E)-AG 99 and chemotherapy.

Experimental Workflow

A typical workflow for assessing the synergistic effects of (E)-AG 99 in combination with other anticancer drugs is outlined below.

Caption: General experimental workflow for assessing synergistic anticancer effects.

References

• 1. Combination Treatment with EGFR Inhibitor and Doxorubicin Synergistically Inhibits Proliferation of MCF-7 Cells and MDA-MB-231 Triple-Negative Breast Cancer Cells In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synergistic effects of flavonoids and paclitaxel in cancer treatment: a systematic review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synergistic effects of apigenin and paclitaxel on apoptosis of cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synergistic Effects of Apigenin and Paclitaxel on Apoptosis of Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Literature review comparing the off-target profiles of various EGFR inhibitors

This guide provides a detailed comparison of the off-target profiles of several key Epidermal Growth Factor Receptor (EGFR) inhibitors used in research and clinical settings. Understanding the selectivity of these inhibitors is crucial for interpreting experimental results and anticipating potential therapeutic and toxicological effects. This document is intended for researchers, scientists, and drug development professionals.

The Epidermal Growth Factor Receptor (EGFR) is a receptor tyrosine kinase that plays a central role in regulating cell growth, proliferation, and survival.[1][2] Dysregulation of its signaling pathways, primarily the RAS-RAF-MEK-ERK and PI3K-AKT-mTOR pathways, is a key driver in the development of various cancers.[3][4] Consequently, EGFR has become a major target for cancer therapy, leading to the development of small-molecule tyrosine kinase inhibitors (TKIs) and monoclonal antibodies.[2][5]

While these inhibitors are designed to target EGFR, their interaction with other kinases in the human kinome—a phenomenon known as cross-reactivity or off-target activity—can lead to unintended side effects or, in some cases, unexpected therapeutic benefits.[5][6] This guide examines the selectivity profiles of first, second, and third-generation TKIs, as well as the monoclonal antibody cetuximab, supported by experimental data and detailed methodologies.

EGFR Signaling Pathway and Inhibitor Action

Upon ligand binding, EGFR dimerizes and undergoes autophosphorylation, activating downstream signaling cascades.[4] TKIs act by competitively binding to the ATP pocket of the EGFR kinase domain, preventing this phosphorylation and subsequent pathway activation.[7] Monoclonal antibodies like cetuximab bind to the extracellular domain, blocking ligand binding.

Caption: Simplified EGFR signaling and points of inhibition. (Within 100 characters)

Comparative Kinase Selectivity Profiles

The selectivity of an inhibitor is quantified by its half-maximal inhibitory concentration (IC50) against a panel of kinases. A lower IC50 value indicates higher potency. The following table summarizes the inhibitory activities of key EGFR inhibitors against EGFR (wild-type and mutant forms) and selected off-target kinases.

Inhibitor (Generation)	Target Kinase	IC50 (nM)	Key Off-Target Kinase(s)	Off-Target IC50 (nM)
Gefitinib (1st)	EGFR (Wild-Type)	Varies by study[7]	-	-
EGFR (Exon 19del/L858R)	Potent[8]	-	-
Erlotinib (B232) (1st)	EGFR (Wild-Type)	2[7]	JAK2V617F[9]	-
EGFR (Exon 19del/L858R)	Potent[9][10]	-	-
Afatinib (2nd)	EGFR (Wild-Type)	31[9]	HER2	14[10][11]
EGFR (Exon 19del/L858R)	0.2[9][10]	HER4	1[10][11]
EGFR (L858R+T790M)	Lower Potency[9][10]	-	-
Osimertinib (B560133) (3rd)	EGFR (Wild-Type)	Sparing[12][13]	JAK3, LCK, SRC, etc.[14]	-
EGFR (Exon 19del/L858R)	Potent[12]	-	-
EGFR (L858R+T790M)	Potent[12]	-	-

Note: IC50 values are illustrative and can vary based on experimental conditions. Data is synthesized from multiple sources.[5][7][9][10][12]

First-Generation Inhibitors (Gefitinib, Erlotinib): These reversible inhibitors are highly selective for EGFR.[9][10] They are most effective against tumors with activating EGFR mutations (Exon 19 deletion or L858R) but less effective against the T790M resistance mutation.[13][15] Their off-target profiles are generally considered favorable, though erlotinib has shown activity against JAK2.[9][16]

Second-Generation Inhibitors (Afatinib): Afatinib is an irreversible inhibitor that targets not only EGFR but also other members of the ErbB family, namely HER2 and HER4.[11][17] This broader specificity can be beneficial but also contributes to dose-limiting toxicities, as it is also potent against wild-type EGFR.[15][18]

Third-Generation Inhibitors (Osimertinib): Osimertinib was specifically designed to be highly selective for EGFR-sensitizing and T790M resistance mutations while sparing wild-type EGFR.[12][13] This improved selectivity profile reduces toxicities associated with wild-type EGFR inhibition, such as rash and diarrhea.[13] However, computational analyses predict potential off-targets including Janus kinase 3 (JAK3), lymphocyte-specific protein tyrosine kinase (LCK), and proto-oncogene tyrosine-protein kinase Src.[14] Resistance can still emerge through on-target EGFR mutations or off-target mechanisms like MET amplification.[19]

Monoclonal Antibodies (Cetuximab): Unlike TKIs, cetuximab is a monoclonal antibody that targets the extracellular domain of EGFR.[20] Its off-target effects are not related to kinase cross-reactivity but are mechanism-based, stemming from EGFR inhibition in normal tissues. The most common toxicities include an acneiform rash and hypomagnesemia.[21][22] The efficacy of cetuximab is limited to patients with KRAS wild-type tumors, as mutations in this downstream effector render EGFR inhibition ineffective.[21]

Experimental Protocols

In Vitro Kinase Selectivity Profiling (Kinome Scan)

This method assesses an inhibitor's potency against a large panel of purified kinases to determine its selectivity.

Principle: The inhibitor is tested at various concentrations against hundreds of recombinant kinases. The enzymatic activity of each kinase is measured, typically by quantifying the transfer of a radiolabeled phosphate (B84403) from ATP to a substrate.[23][24] The percentage of inhibition is calculated to determine IC50 values.

Generalized Protocol:

• Compound Preparation: Prepare a 10-point, 3-fold serial dilution of the test inhibitor (e.g., starting from 100 µM) in DMSO.[23]

• Reaction Setup: In a 384-well plate, add the kinase reaction buffer, the specific purified kinase, and the diluted inhibitor or a DMSO vehicle control.[23]

• Inhibitor Binding: Incubate for 10-15 minutes at room temperature to allow the inhibitor to bind to the kinase.[23]

• Reaction Initiation: Start the kinase reaction by adding a mixture of the specific substrate and radiolabeled [γ-³³P]ATP. The concentration of ATP should be near the Michaelis constant (Km) for each kinase to ensure accurate IC50 determination.[23]

• Reaction Quenching: After a set incubation period, stop the reaction.

• Substrate Capture: Transfer the reaction mixture to a phosphocellulose filter plate, which captures the phosphorylated substrate.[23]

• Washing: Wash the plate to remove unincorporated [γ-³³P]ATP.

• Detection: Add a scintillation cocktail and measure radioactivity using a scintillation counter.[23]

• Data Analysis: Calculate the percentage of kinase inhibition for each concentration relative to the DMSO control. Fit the data to a dose-response curve to determine the IC50 value for each kinase.[23]

Caption: Experimental workflow for in vitro kinase profiling. (Within 100 characters)

Cellular Viability Assay (MTT/XTT Assay)

This assay measures the effect of an inhibitor on the metabolic activity of cell lines, which serves as an indicator of cell viability and proliferation.

Principle: Metabolically active cells reduce a tetrazolium salt (e.g., yellow MTT) to a colored formazan (B1609692) product (purple).[25] The amount of formazan produced is directly proportional to the number of viable cells and can be quantified by measuring its absorbance.[25][26]

Generalized Protocol:

• Cell Seeding: Seed cancer cells (e.g., 5,000-10,000 cells/well) in a 96-well plate and incubate overnight to allow for attachment.[25]

• Compound Treatment: Remove the medium and add fresh medium containing serial dilutions of the EGFR inhibitor. Include a vehicle control (e.g., 0.1% DMSO) and a no-treatment control.[26]

• Incubation: Incubate the plate for a specified period (e.g., 48-72 hours) at 37°C.[26]

• Reagent Addition:

  • For MTT: Add MTT solution (e.g., 5 mg/mL) to each well and incubate for 2-4 hours until a purple precipitate is visible.[26]

  • For XTT: Add the prepared XTT labeling mixture to each well and incubate for 2-4 hours.[25]

• Solubilization (MTT only): Carefully remove the medium and add a solubilization solution (e.g., DMSO) to dissolve the formazan crystals. Shake gently for 10-15 minutes.[26]

• Absorbance Measurement: Measure the absorbance using a microplate reader.

  • MTT: Measure at 570 nm.[26]

  • XTT: Measure at 450-500 nm, with a reference wavelength of 630-690 nm.[25]

• Data Analysis: Subtract the background absorbance, normalize the data to the control wells, and plot a dose-response curve to calculate the IC50 value, which represents the concentration of inhibitor required to reduce cell viability by 50%.[25]

References

• 1. A comprehensive pathway map of epidermal growth factor receptor signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Epidermal Growth Factor Receptor Cell Proliferation Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ClinPGx [clinpgx.org]
• 5. benchchem.com [benchchem.com]
• 6. aacrjournals.org [aacrjournals.org]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. Globally Approved EGFR Inhibitors: Insights into Their Syntheses, Target Kinases, Biological Activities, Receptor Interactions, and Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Antibody-assisted target identification reveals afatinib, an EGFR covalent inhibitor, down-regulating ribonucleotide reductase - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Superior efficacy and selectivity of novel small molecule kinase inhibitors of T790M mutant EGFR in preclinical models of lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Advances in Targeted Therapy for Non-Small-Cell Lung Cancer: Current Progress and Future Directions [mdpi.com]
• 14. Systematic analysis of the potential off-target activities of osimertinib by computational target fishing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Targeted Inhibitors of EGFR: Structure, Biology, Biomarkers, and Clinical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Afatinib - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 18. oncotarget.com [oncotarget.com]
• 19. Strategies to Overcome Resistance to Osimertinib in EGFR-Mutated Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 20. aacrjournals.org [aacrjournals.org]
• 21. Cetuximab - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 22. m.youtube.com [m.youtube.com]
• 23. benchchem.com [benchchem.com]
• 24. Techniques in kinase profiling - Medicines Discovery Catapult [md.catapult.org.uk]
• 25. benchchem.com [benchchem.com]
• 26. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Essential Safety and Handling Guide for (E)-AG 99 (Tyrphostin AG 99)

For Immediate Use by Laboratory Personnel

This document provides critical safety protocols and logistical information for the handling of (E)-AG 99, also known as Tyrphostin AG 99. Adherence to these procedures is mandatory to ensure a safe laboratory environment and minimize exposure risks for researchers, scientists, and drug development professionals. (E)-AG 99 is a potent inhibitor of the Epidermal Growth Factor Receptor (EGFR) kinase and requires careful handling.[1][2]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is the primary defense against accidental exposure. The following PPE is required when handling (E)-AG 99 in either solid or solution form.

PPE Category	Specification	Rationale
Respiratory Protection	NIOSH-approved N95 dust mask or higher.	To prevent inhalation of fine powder.[1]
Eye Protection	Chemical safety goggles or a face shield.	To protect eyes from dust particles and splashes.[1]
Hand Protection	Nitrile or other chemically resistant gloves.	To prevent skin contact.[1]
Body Protection	Laboratory coat.	To protect skin and clothing from contamination.[1]

Operational Plan: Step-by-Step Handling Procedures

1. Preparation and Use:

• Ventilation: Always handle solid (E)-AG 99 and its solutions in a well-ventilated area, preferably within a chemical fume hood.[1]

• Avoid Dust Formation: When working with the powdered form, exercise caution to prevent the generation of dust.[3] Use appropriate tools, such as a chemical spatula, for transferring the compound.[1]

• Solution Preparation: (E)-AG 99 is soluble in DMSO.[1][4] When preparing solutions, add the solvent to the solid slowly to prevent splashing.[1]

2. Spill and Emergency Procedures:

• Minor Spills (Solid):

  • Alert personnel in the immediate vicinity.

  • Wearing appropriate PPE, gently sweep up the spilled material, avoiding dust generation.

  • Place the collected material into a sealed, labeled container for hazardous waste disposal.

  • Clean the spill area with a suitable solvent (e.g., ethanol), followed by soap and water.[1]

• Minor Spills (Liquid):

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, sand, or earth.[1]

  • Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

• In Case of Exposure:

  • Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing.[3]

  • Eye Contact: Flush eyes with plenty of water for several minutes.

  • Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen.[3]

  • In all cases of exposure, seek medical attention.

Disposal Plan

All waste containing (E)-AG 99, including spilled materials and contaminated disposables, must be treated as hazardous waste.

• Collect all waste in a suitable, sealed, and clearly labeled container.

• Dispose of the waste in accordance with all applicable federal, state, and local environmental regulations. Do not let the chemical enter drains.[3]

Experimental Workflow for Handling (E)-AG 99

The following diagram outlines the standard workflow for the safe handling of (E)-AG 99 from receipt to disposal.

References

• 1. benchchem.com [benchchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. selleckchem.com [selleckchem.com]